(3R)-3-Hydroxybutyric acid-1-13C

Core Science & Biosynthesis

An In-depth Technical Guide to the Research Applications of (3R)-3-Hydroxybutyric acid-1-13C

For Researchers, Scientists, and Drug Development Professionals

(3R)-3-Hydroxybutyric acid, also known as D-β-hydroxybutyrate (βHB), is a crucial ketone body that serves as an alternative energy source to glucose, particularly for the brain, during periods of fasting, strenuous exercise, or adherence to a ketogenic diet. The isotopically labeled form, (3R)-3-Hydroxybutyric acid-1-13C, is a powerful research tool employed as a metabolic tracer to quantitatively investigate ketone body metabolism and its interplay with other metabolic pathways in vivo and ex vivo. Its primary application lies in the field of metabolic research, especially in neuroscience and cardiology, where it is used to elucidate the metabolic fate of ketone bodies and assess the metabolic flexibility of tissues.

The stable isotope label at the C1 position allows researchers to track the carbon backbone of βHB as it is metabolized. This is most commonly monitored using non-invasive techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Magnetic Resonance Spectroscopy (MRS), as well as mass spectrometry. These methods enable the real-time observation and quantification of the incorporation of the 13C label into various downstream metabolites, providing a dynamic window into cellular metabolism.

Core Research Applications:

• Metabolic Flux Analysis: (3R)-3-Hydroxybutyric acid-1-13C is instrumental in metabolic flux analysis, a technique used to quantify the rates of metabolic reactions. By tracking the appearance of the 13C label in downstream metabolites, researchers can calculate the flux through specific metabolic pathways.

• Brain Energy Metabolism: A significant area of application is the study of brain energy metabolism. This labeled compound helps in understanding how different brain cell types, such as neurons and astrocytes, utilize ketone bodies for energy. This is particularly relevant for research into neurodegenerative diseases like Alzheimer's and Parkinson's disease, as well as traumatic brain injury, where brain glucose metabolism is often impaired.

• Myocardial Metabolism: The heart can also utilize ketone bodies as a fuel source. (3R)-3-Hydroxybutyric acid-1-13C is used to study cardiac metabolism and how the heart adapts to different energy substrates in physiological and pathological conditions, such as heart failure and diabetes.

• Ketone Body Kinetics: This tracer is used to determine the kinetics of ketone body production (ketogenesis) and utilization (ketolysis) in the whole body or in specific organs.

Data Presentation

The following tables summarize quantitative data from studies that have utilized 13C-labeled β-hydroxybutyrate to investigate metabolism. While data specifically for the 1-13C labeled variant is limited in the public domain, the presented data from closely related isotopologues provide a strong indication of the types of quantitative insights that can be gained.

Table 1: Brain Metabolism of [2,4-13C2]-β-Hydroxybutyrate in Humans

Parameter	Value	Reference
Plasma βHB Concentration	2.25 ± 0.24 mmol/L	[1]
Apparent Brain βHB Concentration	0.18 ± 0.06 mmol/L	[1]
Relative Fractional Enrichment of 13C-4-Glutamate	6.78 ± 1.71%	[1]
Relative Fractional Enrichment of 13C-4-Glutamine	5.68 ± 1.84%	[1]
Neuronal βHB Consumption Rate	0.032 ± 0.009 mmol/kg/min	[1]
Contribution to Total Acetyl-CoA Oxidation	6.4 ± 1.6%	[1]

Table 2: Ketone Body Kinetics in Humans using 13C-labeled Tracers

Tracer	Total Ketone Body Appearance Rate (post-absorptive state)	Reference
[3,4-13C2] Acetoacetate	3.74 µmol/kg/min	[2]
[3-13C] D-β-hydroxybutyrate	2.76 µmol/kg/min	[2]

Experimental Protocols

The following is a generalized protocol for an in vivo study using (3R)-3-Hydroxybutyric acid-1-13C to assess brain metabolism via NMR spectroscopy. This protocol is a composite based on methodologies reported in the literature for similar 13C-labeled tracers.

Protocol: In Vivo Assessment of Brain Ketone Body Metabolism using (3R)-3-Hydroxybutyric acid-1-13C and 13C NMR Spectroscopy

1. Subject Preparation:

• Subjects (human or animal) are typically fasted overnight to induce a mild state of ketosis and increase the physiological relevance of ketone body metabolism.
• For animal studies, anesthesia is administered and vital signs are monitored throughout the experiment. For human studies, subjects are positioned comfortably within the MRI scanner.

2. Catheterization:

• Intravenous (IV) catheters are placed for the infusion of the labeled compound and for blood sampling.

3. Infusion of (3R)-3-Hydroxybutyric acid-1-13C:

• A sterile, pyrogen-free solution of sodium (3R)-3-Hydroxybutyrate-1-13C is prepared.
• A primed-continuous infusion protocol is often used. This involves an initial bolus injection to rapidly increase the plasma concentration of the tracer to the desired level, followed by a continuous infusion to maintain a steady-state concentration throughout the experiment.
• The infusion rate is carefully calculated based on the subject's body weight.

4. Blood Sampling:

• Arterial or arterialized venous blood samples are collected at regular intervals to measure the plasma concentration and isotopic enrichment of β-hydroxybutyrate and other relevant metabolites (e.g., glucose, lactate).

5. In Vivo 13C NMR Spectroscopy:

• The subject is positioned in the NMR scanner with a 13C radiofrequency coil placed over the region of interest (e.g., the head for brain studies).
• Localized 13C NMR spectra are acquired from a specific volume of interest (voxel) within the brain.
• A pulse sequence, such as a polarization transfer sequence, is used to enhance the 13C signal.
• Spectra are acquired continuously throughout the infusion to track the incorporation of the 13C label into downstream metabolites over time. Key metabolites to monitor include glutamate and glutamine, as their labeling patterns provide insights into neuronal and glial metabolism.

6. Data Analysis:

• The acquired NMR spectra are processed to identify and quantify the 13C-labeled metabolites.
• The time courses of 13C enrichment in different metabolites are fitted to a metabolic model.
• Metabolic flux rates, such as the rate of the tricarboxylic acid (TCA) cycle and the rate of ketone body oxidation, are calculated from the model.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Metabolic pathway of (3R)-3-Hydroxybutyric acid-1-13C.

Caption: Experimental workflow for 13C tracer studies.

References

• 1. [2,4-13C2]-β-Hydroxybutyrate Metabolism in Human Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of human ketone body kinetics using stable-isotope labelled tracers - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to (3R)-3-Hydroxybutyric acid-1-13C: Chemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, stability, and relevant experimental protocols for (3R)-3-Hydroxybutyric acid-1-13C. This isotopically labeled compound is a crucial tool in metabolic research, particularly in studies involving ketone body metabolism, fatty acid oxidation, and as a tracer for metabolic flux analysis.

Core Chemical Properties

(3R)-3-Hydroxybutyric acid-1-13C is the R-enantiomer of 3-hydroxybutyric acid, where the carbon atom at the C1 position (carboxyl group) is replaced with its stable isotope, ¹³C. This labeling provides a distinct spectroscopic signature for tracing its metabolic fate.

Property	Value	References
Molecular Formula	C₃¹³CH₈O₃
Molecular Weight	105.10 g/mol
CAS Number (Unlabeled)	625-72-9	[1]
Appearance	Solid or colorless oil that crystallizes upon standing
Melting Point (Unlabeled)	49-50 °C	[1]
Boiling Point	118-120 °C at 2 mmHg	[2]
pKa	4.41 - 4.70 at 25°C	[2][3]
Solubility	Soluble in water	[3]
Synonyms	(3R)-3-Hydroxybutanoic Acid-1-¹³C, (R)-3-Hydroxybutanoic Acid-1-¹³C, D-(-)-3-Hydroxybutyric Acid-1-¹³C

Stability and Storage

Proper handling and storage are critical to maintain the integrity of (3R)-3-Hydroxybutyric acid-1-13C.

Parameter	Recommendation	References
Storage Temperature	Powder: -20°C for long-term (up to 3 years for unlabeled). Refrigerator (2-8°C) for short-term.
Stock Solutions	Aliquot and store at -80°C for up to 1 year. Avoid repeated freeze-thaw cycles.
Shipping Conditions	Ambient Temperature
Degradation Pathways	Hydrolytic Degradation: The compound can undergo hydrolysis, particularly at elevated temperatures. This process can be autocatalytic, where the carboxylic acid product catalyzes further hydrolysis. High temperatures (e.g., 300°C) can also lead to decomposition and racemization.[4]Enzymatic Degradation: In biological systems, it is a substrate for enzymes like 3-hydroxybutyrate dehydrogenase, which catalyzes its reversible oxidation to acetoacetate.[5] Polymeric forms are degraded by PHB depolymerases.

Signaling Pathways and Biological Role

(3R)-3-Hydroxybutyric acid, a ketone body, is a vital molecule in energy metabolism and cellular signaling.

Biosynthesis of (R)-3-Hydroxybutyrate: The primary pathway for the biosynthesis of (R)-3-hydroxybutyrate begins with Acetyl-CoA, a central metabolite derived from glucose, fatty acids, or amino acids. This pathway is particularly active in the liver mitochondria during periods of fasting, carbohydrate restriction, or prolonged exercise.

Caption: Biosynthesis pathway from Acetyl-CoA to (R)-3-Hydroxybutyric Acid.

In this pathway, two molecules of Acetyl-CoA are condensed to form Acetoacetyl-CoA by the enzyme β-Ketothiolase.[6][7] Subsequently, Acetoacetyl-CoA is reduced to (R)-3-Hydroxybutyryl-CoA by Acetoacetyl-CoA Reductase.[6][7] The final step involves hydrolysis by a thioesterase or transferase to release (R)-3-Hydroxybutyric acid.[6]

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible use of (3R)-3-Hydroxybutyric acid-1-13C in research.

Synthesis and Purification Workflow

A common method for producing (R)-3-hydroxybutanoic acid involves the controlled degradation of the biopolymer poly-[(R)-3-hydroxybutyric acid] (PHB). This general workflow can be adapted for producing the labeled compound if a ¹³C-enriched PHB precursor is used.

Caption: A generalized workflow for synthesis, purification, and analysis.

Analytical Methods

1. Nuclear Magnetic Resonance (NMR) Spectroscopy for ¹³C Label Confirmation

NMR is the definitive method to confirm the position and extent of isotopic labeling.

• Objective: To verify the incorporation of the ¹³C isotope at the C1 position and determine isotopic purity.

• Sample Preparation: Dissolve a precisely weighed sample (typically 1-10 mg) in a suitable deuterated solvent (e.g., D₂O, CDCl₃) in a standard 5 mm NMR tube.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband or dual-tuned probe.

• Protocol:

  • ¹H NMR: Acquire a standard proton NMR spectrum to confirm the overall structure and chemical purity. The protons on C2 will show coupling to the ¹³C at C1, resulting in a characteristic splitting pattern compared to the unlabeled compound.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C NMR spectrum. The signal for the C1 carbon will be significantly enhanced due to the high isotopic abundance.[8] The chemical shift should be consistent with a carboxyl carbon.

  • Data Analysis: Integrate the enhanced C1 signal in the ¹³C spectrum to assess isotopic enrichment. In the ¹H spectrum, analyze the coupling constants (J-couplings) between the ¹³C1 and the adjacent C2 protons. Advanced 2D NMR experiments like HSQC or HMBC can be used to confirm connectivity.[9]

2. Mass Spectrometry (MS) for Molecular Weight Verification

MS is used to confirm the molecular weight of the labeled compound.

• Objective: To verify the expected mass increase due to the ¹³C isotope.

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol/water). An internal standard may be added for quantitative analysis.

• Instrumentation: A mass spectrometer, often coupled with a chromatographic system like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).

• Protocol:

  • Derivatization (for GC-MS): The compound may need to be derivatized (e.g., methylation or silylation) to increase its volatility for GC analysis.

  • Injection and Ionization: Introduce the sample into the instrument. Electrospray ionization (ESI) is common for LC-MS, while electron ionization (EI) is typical for GC-MS.

  • Mass Analysis: Acquire the mass spectrum. The molecular ion peak ([M-H]⁻ or [M+H]⁺) should correspond to the molecular weight of the ¹³C-labeled compound (105.10 g/mol ). The mass will be one unit higher than the unlabeled analogue (104.10 g/mol ).

  • Data Analysis: Compare the observed mass-to-charge ratio (m/z) with the theoretical value. The isotopic distribution pattern should confirm the presence of one ¹³C atom.

3. High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is employed to determine the chemical and enantiomeric purity of the compound.

• Objective: To separate the target compound from any impurities and to determine its enantiomeric excess (e.e.).

• Instrumentation: An HPLC system with a suitable detector (e.g., UV, RI, or MS). A chiral stationary phase column is required for enantiomeric separation.

• Protocol for Chiral Analysis:

  • Column: Select a suitable chiral column (e.g., based on cyclodextrin or other chiral selectors).

  • Mobile Phase: An isocratic or gradient mobile phase, typically consisting of a mixture of an organic solvent (e.g., acetonitrile) and an aqueous buffer (e.g., phosphate buffer with formic or phosphoric acid), is used.

  • Sample Injection: Inject a filtered solution of the sample.

  • Detection: Monitor the elution profile. The (3R) and (3S) enantiomers will have different retention times.

  • Data Analysis: Calculate the area of the peaks corresponding to each enantiomer to determine the enantiomeric purity. The chemical purity is assessed by identifying and quantifying any other peaks present in the chromatogram.

References

• 1. 3-Hydroxybutanoic acid, (R)- | C4H8O3 | CID 92135 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 625-71-8 CAS MSDS (3-Hydroxybutyric acid) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Showing Compound 3-Hydroxybutanoic acid (FDB021797) - FooDB [foodb.ca]
• 4. researchgate.net [researchgate.net]
• 5. 3-Hydroxybutyrate dehydrogenase - Wikipedia [en.wikipedia.org]
• 6. Efficient (R)-3-hydroxybutyrate production using acetyl CoA-regenerating pathway catalyzed by coenzyme A transferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Practical Guidelines for 13C-Based NMR Metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | An overview of methods using 13C for improved compound identification in metabolomics and natural products [frontiersin.org]

The In Vivo Metabolic Fate of (3R)-3-Hydroxybutyric Acid-1-¹³C: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vivo metabolic fate of (3R)-3-Hydroxybutyric acid-1-¹³C (1-¹³C-BHB). (3R)-3-Hydroxybutyric acid, a primary ketone body, serves as a crucial alternative energy source for various tissues, particularly during periods of low glucose availability. The use of ¹³C-labeled isotopomers allows for the precise tracing of its metabolic pathways, offering valuable insights into cellular energetics and substrate utilization in both healthy and diseased states. This document details the metabolic pathways, experimental protocols for in vivo studies, and a summary of quantitative data derived from related isotopic tracer studies.

Metabolic Pathways of (3R)-3-Hydroxybutyric Acid-1-¹³C

Upon entering the bloodstream, (3R)-3-Hydroxybutyric acid is transported into the mitochondria of extrahepatic tissues such as the brain, heart, and skeletal muscle. The metabolic fate of the 1-¹³C label is distinct and provides a direct measure of its oxidative decarboxylation.

The key metabolic steps are as follows:

• Oxidation to Acetoacetate: (3R)-3-Hydroxybutyric acid is first oxidized to acetoacetate by the enzyme β-hydroxybutyrate dehydrogenase (BDH1). This reaction is reversible and NAD⁺-dependent. The ¹³C label remains on the carboxyl group.

• Conversion to Acetoacetyl-CoA: Acetoacetate is then converted to acetoacetyl-CoA by succinyl-CoA:3-oxoacid CoA-transferase (SCOT).

• Thiolysis to Acetyl-CoA: Acetoacetyl-CoA is subsequently cleaved by mitochondrial thiolase into two molecules of acetyl-CoA. One of these acetyl-CoA molecules will carry the ¹³C label at the C1 position ([1-¹³C]acetyl-CoA).

• Entry into the TCA Cycle and Decarboxylation: The [1-¹³C]acetyl-CoA enters the tricarboxylic acid (TCA) cycle by condensing with oxaloacetate to form citrate. In the subsequent steps of the TCA cycle, the ¹³C-labeled carboxyl group is released as ¹³CO₂ by the enzyme isocitrate dehydrogenase. This rapid release of ¹³CO₂ is a hallmark of using a 1-¹³C labeled substrate that is metabolized to acetyl-CoA.

The following diagram illustrates this metabolic pathway.

Metabolic Pathway of (3R)-3-Hydroxybutyric Acid-1-13C

Experimental Methodologies for In Vivo Studies

A typical in vivo study to trace the metabolic fate of (3R)-3-Hydroxybutyric acid-1-¹³C involves intravenous infusion of the labeled compound into an animal model, followed by the collection of blood, tissue, and expired air samples for analysis.

Animal Models

• Species: Rats (e.g., Wistar, Sprague-Dawley) are commonly used.

• Age and Weight: Dependent on the study design, but often young adult rats (200-300g) are used.

• Acclimatization: Animals should be acclimatized to the experimental conditions for at least one week.

• Dietary State: Studies are often conducted in fasted animals to enhance endogenous ketone body metabolism.

Isotope Administration Protocol

The following is a representative intravenous infusion protocol adapted from studies using labeled β-hydroxybutyrate.

• Catheterization: Anesthetize the animal and surgically implant catheters into the femoral vein (for infusion) and femoral artery (for blood sampling).

• Labeled Compound Preparation: Prepare a sterile, pyrogen-free solution of sodium (3R)-3-Hydroxybutyrate-1-¹³C in saline. The concentration will depend on the desired infusion rate and study duration.

• Infusion:

  • Bolus: Administer an initial bolus to rapidly increase the plasma concentration of the labeled compound.

  • Continuous Infusion: Follow the bolus with a continuous infusion at a constant rate to maintain a steady-state concentration in the plasma.

Sample Collection

• Blood: Draw arterial blood samples at regular intervals throughout the infusion period.

• Expired Air: Place the animal in a metabolic chamber to allow for the continuous collection of expired air. The air is passed through a trapping solution (e.g., NaOH) to capture CO₂.

• Tissues: At the end of the experiment, euthanize the animal and rapidly collect tissues of interest (brain, heart, liver, skeletal muscle, kidney). Freeze-clamp the tissues in liquid nitrogen to halt metabolic activity.

Analytical Techniques

• Mass Spectrometry (MS):

  • Gas Chromatography-Mass Spectrometry (GC-MS): Used for the analysis of ¹³C enrichment in metabolites from tissue and blood extracts. Samples typically require derivatization.

  • Isotope Ratio Mass Spectrometry (IRMS): The gold standard for measuring the ¹³C/¹²C ratio in expired CO₂.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹³C-NMR: Can be used on tissue extracts to identify and quantify the incorporation of ¹³C into various metabolites.

The following diagram outlines a typical experimental workflow.

Experimental Workflow for In Vivo 1-13C-BHB Tracing

Quantitative Data Summary

While comprehensive quantitative data for the in vivo fate of (3R)-3-Hydroxybutyric acid-1-¹³C is limited in the literature, data from studies using other ¹³C-labeled BHB isotopomers provide valuable context. The following tables summarize key findings from studies using [2,4-¹³C₂]-β-hydroxybutyrate.

Table 1: Plasma and Brain Concentrations of β-Hydroxybutyrate During Infusion

Parameter	Value	Species	Labeled Compound	Reference
Plasma BHB Concentration	2.25 ± 0.24 mmol/L	Human	[2,4-¹³C₂]-BHB	[1][2]
Apparent Brain BHB Concentration	0.18 ± 0.06 mmol/L	Human	[2,4-¹³C₂]-BHB	[1][2]

Table 2: Fractional Enrichment of Brain Amino Acids After [2,4-¹³C₂]-BHB Infusion

Metabolite	Fractional Enrichment (%)	Species	Reference
¹³C-4-Glutamate	6.78 ± 1.71%	Human	[1][2]
¹³C-4-Glutamine	5.68 ± 1.84%	Human	[1][2]

Data Interpretation and Comparison of Isotopomers

The choice of the ¹³C label position on the β-hydroxybutyrate molecule is critical for the experimental outcome and interpretation.

• (3R)-3-Hydroxybutyric Acid-1-¹³C: As detailed above, the ¹³C label is rapidly lost as ¹³CO₂. This makes it an excellent tracer for measuring the rate of entry of BHB-derived acetyl-CoA into the TCA cycle and its subsequent oxidation. The primary endpoint for this tracer is the measurement of ¹³CO₂ in expired air.

• [2,4-¹³C₂]-β-Hydroxybutyrate: With this isotopomer, both labeled carbons are retained in the acetyl-CoA molecule ([2-¹³C]acetyl-CoA from the C2 and C4 of BHB). This allows for the tracing of the carbon skeleton as it is incorporated into various metabolites of the TCA cycle and associated pathways, such as amino acid synthesis. This is why studies using this tracer report on the fractional enrichment of glutamate and glutamine.

The following diagram illustrates the differing fates of the ¹³C labels from these two isotopomers.

Comparison of 1-13C-BHB and [2,4-13C2]-BHB Metabolic Fates

Conclusion

(3R)-3-Hydroxybutyric acid-1-¹³C is a valuable tool for probing in vivo oxidative metabolism. Its primary metabolic fate is the rapid conversion to [1-¹³C]acetyl-CoA and subsequent decarboxylation to ¹³CO₂ within the TCA cycle. This makes the measurement of expired ¹³CO₂ a direct and quantitative indicator of the rate of β-hydroxybutyrate oxidation. While comprehensive whole-body quantitative data for this specific isotopomer is an area for future research, the principles of its metabolism are well-understood and can be effectively studied using the experimental protocols outlined in this guide. The choice of isotopomer is paramount and should be dictated by the specific metabolic question being addressed, whether it is the rate of oxidation or the pathways of carbon skeleton incorporation.

References

• 1. [2,4-13C2]-β-Hydroxybutyrate Metabolism in Human Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [2,4-13 C2 ]-beta-Hydroxybutyrate metabolism in human brain - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling Cellular Metabolism: A Technical Guide to 13C Metabolic Flux Analysis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the principles and practices of 13C-labeled Metabolic Flux Analysis (13C-MFA), a powerful technique for quantifying intracellular metabolic fluxes. Understanding the intricate network of metabolic pathways is paramount in various fields, from elucidating disease mechanisms to optimizing biotechnological processes and accelerating drug development. 13C-MFA offers a quantitative lens to observe the dynamic operations of cellular metabolism, revealing the rates of reactions within the central carbon metabolism and beyond.

Core Principles of 13C Metabolic Flux Analysis

The fundamental principle of 13C-MFA lies in tracing the journey of stable, heavy carbon isotopes (¹³C) through metabolic networks.[1] By replacing a standard carbon source, such as glucose, with its ¹³C-labeled counterpart in a cell culture medium, researchers can track the incorporation of these heavy isotopes into various downstream metabolites.[2] As cells metabolize the labeled substrate, the ¹³C atoms are distributed throughout the metabolic network, creating unique isotopic labeling patterns in intermediates and products.[3]

These labeling patterns, specifically the mass isotopomer distributions (MIDs), are measured using sensitive analytical techniques like mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.[2] The MIDs of key metabolites serve as a rich source of information, acting as fingerprints of the metabolic pathways' activities.[3] Different metabolic routes will result in distinct labeling patterns; for instance, the pentose phosphate pathway and glycolysis will produce different ¹³C labeling in pyruvate from [1-¹³C]glucose.

A computational model of the cell's metabolic network is then used to decipher these labeling patterns. By iteratively simulating the flow of ¹³C through the network and comparing the simulated MIDs to the experimentally measured ones, the intracellular fluxes (reaction rates) that best explain the observed data can be estimated.[4] This process involves sophisticated algorithms that solve a system of algebraic and differential equations, ultimately yielding a quantitative flux map of the cell's metabolism.[4]

There are two primary modes of 13C-MFA:

• Stationary 13C-MFA: This is the most common approach and assumes that the cells are in a metabolic and isotopic steady state. This means that intracellular metabolite concentrations and fluxes are constant, and the isotopic labeling of metabolites has reached equilibrium.

• Isotopically Non-Stationary 13C-MFA (INST-MFA): This method is applied when an isotopic steady state is not reached and analyzes the transient changes in isotopic labeling over time. INST-MFA can provide additional insights into pathway dynamics and metabolite pool sizes.

Experimental Workflow

A typical 13C-MFA experiment follows a well-defined workflow, from initial design to final data analysis. The following diagram illustrates the key stages involved.

A generalized workflow for conducting a 13C-MFA experiment.

Detailed Experimental Protocols

This section provides a detailed methodology for the key experimental steps in a stationary 13C-MFA study using mammalian cells.

Cell Culture and Isotopic Labeling

Objective: To cultivate cells in a medium containing a 13C-labeled substrate until they reach a metabolic and isotopic steady state.

Materials:

• Mammalian cell line of interest

• Standard cell culture medium (e.g., DMEM, RPMI-1640)

• Dialyzed fetal bovine serum (FBS)

• 13C-labeled substrate (e.g., [U-¹³C]-glucose, [1,2-¹³C]-glucose)

• Unlabeled counterpart of the substrate

• Cell culture flasks or plates

• Incubator (37°C, 5% CO₂)

Protocol:

• Prepare the labeling medium by supplementing the base medium with dialyzed FBS, antibiotics, and the desired concentration of the ¹³C-labeled substrate. The unlabeled counterpart may be added to achieve a specific isotopic enrichment.

• Seed the cells in standard growth medium and allow them to reach the desired confluency (typically mid-exponential phase).

• Aspirate the standard medium and wash the cells once with pre-warmed phosphate-buffered saline (PBS).

• Replace the standard medium with the pre-warmed labeling medium.

• Incubate the cells for a sufficient duration to achieve both metabolic and isotopic steady state. This duration is cell-line dependent and typically requires at least 24 hours, often determined empirically by analyzing metabolite labeling at different time points.

Metabolite Quenching and Extraction

Objective: To rapidly halt all enzymatic activity and extract intracellular metabolites.

Materials:

• Cold quenching solution (-80°C): 80% methanol/water (v/v)

• Cold extraction solvent (-80°C): 80% methanol/water (v/v)

• Cell scraper

• Centrifuge tubes

• Liquid nitrogen

• Centrifuge (refrigerated)

• Lyophilizer or speed vacuum concentrator

Protocol for Adherent Cells:

• Rapidly aspirate the labeling medium from the culture dish.

• Immediately place the dish on a bed of dry ice or in a liquid nitrogen bath to flash-freeze the cells and quench metabolism.

• Add the cold extraction solvent to the frozen cell monolayer.

• Scrape the cells into the solvent using a pre-chilled cell scraper.

• Transfer the cell lysate to a pre-chilled centrifuge tube.

• Centrifuge at high speed (e.g., 16,000 x g) at 4°C for 10 minutes to pellet cell debris and proteins.

• Transfer the supernatant containing the metabolites to a new tube.

• Dry the metabolite extract using a lyophilizer or speed vacuum concentrator. Store the dried extract at -80°C until analysis.

Metabolite Derivatization and GC-MS Analysis

Objective: To chemically modify metabolites to increase their volatility for analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• Dried metabolite extract

• Derivatization agent 1: Methoxyamine hydrochloride in pyridine

• Derivatization agent 2: N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA)

• Heating block or oven

• GC-MS system with an appropriate column (e.g., DB-5ms)

Protocol:

• Resuspend the dried metabolite extract in the methoxyamine hydrochloride solution to protect carbonyl groups. Incubate at 30°C for 90 minutes.

• Add MTBSTFA to the sample to silylate hydroxyl and amine groups, making the metabolites volatile. Incubate at 60°C for 30 minutes.

• Transfer the derivatized sample to a GC-MS vial.

• Inject the sample into the GC-MS system. The gas chromatograph separates the derivatized metabolites, which are then ionized and detected by the mass spectrometer.

• The mass spectrometer is operated in full-scan mode or selected ion monitoring (SIM) mode to acquire the mass spectra and determine the mass isotopomer distributions of the target metabolites.

NMR Sample Preparation and Analysis

Objective: To prepare metabolite extracts for analysis by Nuclear Magnetic Resonance (NMR) spectroscopy to determine positional isotopomer information.

Materials:

• Dried metabolite extract

• Deuterated solvent (e.g., D₂O) with an internal standard (e.g., DSS)

• NMR tubes

• NMR spectrometer

Protocol:

• Reconstitute the dried metabolite extract in the deuterated solvent containing the internal standard.

• Transfer the solution to an NMR tube.

• Acquire ¹H and/or ¹³C NMR spectra on a high-field NMR spectrometer.

• Process the NMR data to identify and quantify metabolites and their positional isotopomer enrichment.

Data Presentation: Quantitative Flux Maps

The primary output of a 13C-MFA study is a quantitative flux map, which presents the estimated rates of all reactions in the metabolic model. These fluxes are typically normalized to a specific uptake rate, such as the glucose uptake rate, and are presented in tables for clear comparison between different conditions.

Table 1: Relative Molar Fluxes in Central Carbon Metabolism of a Cancer Cell Line

This table presents a hypothetical but representative example of a flux map for a cancer cell line under two different conditions (e.g., control vs. drug-treated). Fluxes are normalized to the glucose uptake rate.

Reaction	Pathway	Control (Relative Flux)	Drug-Treated (Relative Flux)
Glucose uptake	-	100.0 ± 5.0	85.0 ± 4.2
Glucose-6-P -> Fructose-6-P	Glycolysis	95.2 ± 4.8	80.1 ± 4.0
Glucose-6-P -> 6-PG-Lactone	Pentose Phosphate Pathway	4.8 ± 0.5	4.9 ± 0.6
Fructose-6-P -> F-1,6-BP	Glycolysis	93.1 ± 4.7	78.5 ± 3.9
GAP -> Pyruvate	Glycolysis	180.4 ± 9.0	152.3 ± 7.6
Pyruvate -> Lactate	Fermentation	165.2 ± 8.3	140.1 ± 7.0
Pyruvate -> Acetyl-CoA (mito)	TCA Cycle Entry	10.5 ± 1.1	8.8 ± 0.9
Isocitrate -> a-Ketoglutarate	TCA Cycle	9.8 ± 1.0	8.2 ± 0.8
a-Ketoglutarate -> Succinyl-CoA	TCA Cycle	8.5 ± 0.9	7.1 ± 0.7
Malate -> Pyruvate	Anaplerosis	1.2 ± 0.2	1.0 ± 0.2
Glutamine uptake	-	15.0 ± 1.5	12.8 ± 1.3
Glutamate -> a-Ketoglutarate	Glutaminolysis	14.5 ± 1.4	12.3 ± 1.2

Values are presented as mean ± standard deviation.

Signaling Pathways and Metabolic Regulation

Cellular metabolism is tightly regulated by intricate signaling networks that respond to both intracellular and extracellular cues. The PI3K/Akt/mTOR pathway is a central hub that integrates signals from growth factors and nutrients to control cell growth, proliferation, and metabolism.

The PI3K/Akt/mTOR signaling pathway's role in metabolic regulation.

This pathway, when activated by growth factors, promotes the uptake of glucose and other nutrients and stimulates key anabolic processes such as glycolysis, lipid synthesis, and protein synthesis to support cell growth and proliferation.[5] Dysregulation of this pathway is a hallmark of many diseases, including cancer, making it a critical area of investigation for drug development.

Conclusion

13C Metabolic Flux Analysis is a sophisticated and indispensable tool for researchers and professionals in the life sciences and drug development. By providing a quantitative and dynamic view of cellular metabolism, 13C-MFA enables the identification of metabolic bottlenecks, the elucidation of drug mechanisms of action, and the discovery of novel therapeutic targets. The detailed protocols and principles outlined in this guide serve as a foundational resource for implementing this powerful technology to unravel the complexities of cellular metabolism.

References

• 1. Mapping cancer cell metabolism with13C flux analysis: Recent progress and future challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 3. A guide to 13C metabolic flux analysis for the cancer biologist - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Publishing 13C metabolic flux analysis studies: A review and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide on the Role of (3R)-3-Hydroxybutyric Acid in Ketone Body Metabolism

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

(3R)-3-Hydroxybutyric acid, also known as D-β-hydroxybutyrate (D-BHB), is the most abundant and physiologically significant of the three ketone bodies produced primarily in the liver. Beyond its classical role as an alternative energy substrate for extrahepatic tissues during periods of glucose scarcity, D-BHB has emerged as a critical signaling molecule with pleiotropic effects on cellular function and gene expression. This technical guide provides a comprehensive overview of the metabolic pathways, transport mechanisms, and signaling functions of (3R)-3-hydroxybutyric acid. It includes detailed summaries of quantitative data, experimental protocols for key assays, and visual representations of metabolic and signaling pathways to serve as a resource for researchers and professionals in the field of metabolic research and drug development.

Introduction

Ketone bodies are water-soluble molecules synthesized in the liver from fatty acids, serving as a crucial energy source during fasting, prolonged exercise, or adherence to a ketogenic diet.[1][2] The three primary ketone bodies are acetoacetate, acetone, and (3R)-3-hydroxybutyric acid. Of these, (3R)-3-hydroxybutyric acid is the most prevalent and is not only a metabolic fuel but also a potent signaling molecule, influencing a variety of cellular processes including inflammation, oxidative stress, and gene expression.[1][3] This guide will delve into the multifaceted role of (3R)-3-hydroxybutyric acid in ketone body metabolism.

Synthesis of (3R)-3-Hydroxybutyric Acid (Ketogenesis)

Ketogenesis occurs predominantly in the mitochondria of hepatocytes. The process is initiated by the mobilization of fatty acids from adipose tissue, which are then transported into the liver mitochondria for β-oxidation to acetyl-CoA.[2]

The key enzymatic steps in the synthesis of (3R)-3-hydroxybutyric acid are:

• Thiolase: Two molecules of acetyl-CoA are condensed to form acetoacetyl-CoA.[2]

• HMG-CoA Synthase (HMGCS2): Acetoacetyl-CoA condenses with another molecule of acetyl-CoA to form 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA). This is the rate-limiting step in ketogenesis.[4]

• HMG-CoA Lyase: HMG-CoA is cleaved to produce acetoacetate and acetyl-CoA.[2]

• (3R)-3-Hydroxybutyrate Dehydrogenase (BDH1): Acetoacetate is reversibly reduced to (3R)-3-hydroxybutyric acid in an NADH-dependent reaction.[1]

dot

References

• 1. β-Hydroxybutyrate: A Signaling Metabolite - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Suppression of Oxidative Stress by β-Hydroxybutyrate, an Endogenous Histone Deacetylase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GeneCards Commercial Trial - LifeMap Sciences [lifemapsc.com]

An In-depth Technical Guide to the Biosynthesis of Fatty Acids from 13C Labeled Precursors

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles, experimental methodologies, and data analysis techniques used to study the biosynthesis of fatty acids using 13C labeled precursors. Stable isotope tracing has become an indispensable tool for elucidating the intricate pathways of lipid metabolism, offering quantitative insights into cellular physiology, disease mechanisms, and the effects of therapeutic interventions.

Core Concepts in 13C-Based Fatty Acid Metabolic Analysis

The foundation of this approach lies in the use of stable, non-radioactive isotopes of carbon, primarily Carbon-13 (13C), to trace the metabolic fate of precursor molecules as they are incorporated into newly synthesized fatty acids. By supplying cells or organisms with substrates such as [U-13C]-glucose or [U-13C]-glutamine, researchers can track the flow of carbon atoms through various metabolic pathways. The resulting distribution of 13C in downstream metabolites and fatty acids, known as mass isotopomer distributions (MIDs), is then measured using analytical techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

This data, often integrated with metabolic network models, allows for the calculation of intracellular metabolic fluxes—the rates of reactions within the cell. This powerful technique, known as 13C Metabolic Flux Analysis (13C-MFA), provides a quantitative understanding of cellular metabolism under specific conditions.

Key applications in research and drug development include:

• Elucidating Metabolic Reprogramming: Understanding how metabolic pathways are altered in diseases like cancer, where de novo fatty acid synthesis is often upregulated.[1][2]

• Target Identification and Validation: Identifying critical enzymes or pathways in fatty acid metabolism that can serve as novel drug targets.

• Mechanism of Action Studies: Determining how pharmacological agents or genetic modifications impact fatty acid metabolism.

• Bioprocess Optimization: Enhancing the production of lipid-based biofuels and other bioproducts by optimizing cellular metabolism.

Data Presentation: Quantitative Analysis of Fatty Acid Synthesis

The following tables summarize quantitative data from studies utilizing 13C labeled precursors to investigate fatty acid biosynthesis. This data provides insights into the contribution of different substrates to the fatty acid pool and the rates of de novo synthesis under various conditions.

Table 1: Mass Isotopomer Distribution of Palmitate in Murine Liver Cancer Cells

This table shows the mass isotopomer distribution of palmitate in murine liver cancer cells cultured for 72 hours in the presence of U-13C6-glucose under normoxic and hypoxic conditions. The data reflects the proportion of palmitate molecules containing a specific number of 13C atoms. A shift to higher mass isotopomers (M+2, M+4, etc.) indicates de novo synthesis from the labeled glucose.

Mass Isotopomer	Normoxia (Relative Abundance %)	Hypoxia (Relative Abundance %)
M+0	15.3	88.1
M+2	10.2	5.9
M+4	12.5	2.5
M+6	14.8	1.5
M+8	16.1	1.0
M+10	13.6	0.5
M+12	10.3	0.3
M+14	5.8	0.1
M+16	1.4	0.1

Data adapted from a study on spatial single-cell isotope tracing.[3]

Table 2: Contribution of Glucose and Glutamine to Lipogenic Acetyl-CoA in CTP-Deficient Cancer Cells

This table quantifies the relative contribution of glucose and glutamine to the acetyl-CoA pool used for palmitate synthesis in cancer cells with and without Citrate Transport Protein (CTP) knockout. This demonstrates how cellular mutations can alter substrate utilization for fatty acid synthesis.

Substrate	Parental Cells (Contribution %)	CTP-KO Cells (Contribution %)
Glucose	65	32
Glutamine	35	48

Data derived from a quantitative metabolic flux analysis study.[4]

Table 3: Fractional Synthesis Rate (FSR) of Palmitate in a Premature Infant

This table illustrates the in vivo application of stable isotope tracing. A premature infant was infused with [U-13C6]-glucose, and the fractional synthesis rate of palmitate in surfactant disaturated phospholipids was calculated using Mass Isotopomer Distribution Analysis (MIDA).

Parameter	Value
Time to Detect 13C Enrichment	12.3 hours
Time to Peak Enrichment	47 hours
Fractional Synthesis Rate (FSR)	5.2% per day

Data from a study on in vivo surfactant kinetics.[5]

Experimental Protocols

Detailed methodologies for the key experiments involved in tracing fatty acid biosynthesis from 13C labeled precursors are provided below.

Cell Culture and 13C Labeling

This protocol outlines the general procedure for labeling adherent mammalian cells with a 13C-labeled precursor.

• Cell Seeding: Seed cells in standard culture dishes and allow them to attach and proliferate in their normal growth medium for 24-48 hours.

• Media Preparation: Prepare the labeling medium by supplementing basal medium (e.g., DMEM) with the desired concentration of the 13C-labeled substrate (e.g., 11 mM [U-13C6]-D-glucose) and other necessary nutrients like dialyzed fetal bovine serum (to minimize unlabeled fatty acids).

• Labeling: At the start of the experiment, aspirate the normal growth medium and replace it with the pre-warmed 13C-labeling medium.

• Incubation: Incubate the cells for the desired period. The incubation time will vary depending on the specific research question and the expected rate of fatty acid synthesis, ranging from a few hours to several cell doublings to reach isotopic steady state.[6]

• Metabolic Quenching and Cell Harvesting: To halt metabolic activity, rapidly aspirate the labeling medium and wash the cells with ice-cold phosphate-buffered saline (PBS). Then, add a cold quenching solution (e.g., 80:20 methanol:water) and place the dishes on dry ice. Scrape the cells and collect the cell lysate.[6]

Lipid Extraction (Modified Folch Method)

This protocol describes the extraction of total lipids from cultured cells.[7][8]

• Homogenization: To the collected cell lysate, add a chloroform:methanol solution (2:1 v/v) to achieve a final solvent-to-sample ratio of 20:1. Homogenize the mixture thoroughly by vortexing or sonication.

• Phase Separation: Add 0.2 volumes of a 0.9% NaCl solution to the homogenate, vortex, and centrifuge at low speed (e.g., 2000 x g) to separate the mixture into two phases.

• Lipid Collection: The lower chloroform phase contains the lipids. Carefully collect this layer using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying: Evaporate the chloroform under a stream of nitrogen or in a vacuum concentrator to obtain the dried lipid extract.

• Storage: Store the dried lipids at -80°C until further analysis.

Preparation of Fatty Acid Methyl Esters (FAMEs) for GC-MS Analysis

For GC-MS analysis, fatty acids are typically derivatized to their more volatile methyl esters.[9][10][11]

• Saponification (Hydrolysis): Resuspend the dried lipid extract in a solution of methanolic KOH (e.g., 0.5 M) and heat at 80-90°C for 1 hour to hydrolyze the ester linkages and release free fatty acids.

• Acidification: After cooling, acidify the mixture with HCl to protonate the free fatty acids.

• Methylation: Add a methylating agent, such as 10% BF3 in methanol or 1.2% methanolic HCl, and heat at 80-100°C for 20-60 minutes to convert the free fatty acids to FAMEs.[9][10]

• Extraction of FAMEs: Add water and a nonpolar solvent like hexane to the reaction mixture. Vortex thoroughly and centrifuge to separate the phases. The upper hexane layer containing the FAMEs is collected for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 13C-Labeled FAMEs

This protocol provides a general outline for the analysis of 13C-labeled FAMEs.

• Injection: Inject a small volume (e.g., 1 µL) of the FAMEs in hexane into the GC-MS system.

• Separation: Use a suitable capillary column (e.g., a wax-type column) to separate the different FAMEs based on their boiling points and polarity. A temperature gradient is typically employed for optimal separation.[11]

• Ionization and Detection: As the FAMEs elute from the GC column, they are ionized (commonly by electron ionization) and the resulting ions are separated by the mass spectrometer based on their mass-to-charge ratio (m/z).

• Data Analysis: The resulting mass spectra will show the molecular ion of each FAME and its isotopologues. The relative abundance of these isotopologues provides the mass isotopomer distribution, which is used to determine the extent of 13C incorporation.[5]

13C NMR Spectroscopy for Fatty Acid Analysis

NMR spectroscopy is a powerful non-destructive technique for analyzing the composition and isotopic enrichment of fatty acids.[12][13][14]

• Sample Preparation: Dissolve the extracted lipids in a suitable deuterated solvent (e.g., deuterated chloroform).

• Data Acquisition: Acquire 13C NMR spectra on a high-field NMR spectrometer. For quantitative analysis, it is crucial to use appropriate acquisition parameters, such as a sufficient relaxation delay, to ensure complete signal relaxation.[13]

• Spectral Analysis: The 13C NMR spectrum will show distinct signals for the different carbon atoms in the fatty acid chains. The chemical shifts of these signals can be used to identify the types of fatty acids present (e.g., saturated, monounsaturated, polyunsaturated).

• Isotopic Enrichment Analysis: The presence of 13C labels will result in characteristic changes in the NMR spectrum, such as the appearance of satellite peaks due to 13C-13C coupling. The intensity of these signals can be used to quantify the isotopic enrichment at specific carbon positions.[15]

Visualization of Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key metabolic pathways and experimental workflows relevant to the study of fatty acid biosynthesis from 13C labeled precursors.

Fatty Acid Biosynthesis from 13C-Glucose

Biosynthesis of fatty acids from 13C-glucose.

Experimental Workflow for 13C Labeling and Fatty Acid Analysis

Workflow for 13C labeling and fatty acid analysis.

Simplified Krebs Cycle Showing Entry of 13C from Glucose

Entry of 13C from glucose into the Krebs cycle.

References

• 1. 13C-SpaceM: Spatial single-cell isotope tracing reveals heterogeneity of de novo fatty acid synthesis in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fatty Acid Metabolic Flux Analysis - Creative Proteomics MFA [creative-proteomics.com]
• 3. biorxiv.org [biorxiv.org]
• 4. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 5. Use of stable isotope labeling technique and mass isotopomer distribution analysis of [(13)C]palmitate isolated from surfactant disaturated phospholipids to study surfactant in vivo kinetics in a premature infant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 13C Kinetic Labeling and Extraction of Metabolites from Adherent Mammalian Cells [bio-protocol.org]
• 7. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 8. General procedure | Cyberlipid [cyberlipid.gerli.com]
• 9. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 10. dmoserv3.whoi.edu [dmoserv3.whoi.edu]
• 11. gcms.cz [gcms.cz]
• 12. A high-resolution 13C NMR approach for profiling fatty acid unsaturation in lipid extracts and in live Caenorhabditiselegans - PMC [pmc.ncbi.nlm.nih.gov]
• 13. estudogeral.uc.pt [estudogeral.uc.pt]
• 14. NMR Methods for Determining Lipid Turnover via Stable Isotope Resolved Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Understanding Isotopomer Distribution with (3R)-3-Hydroxybutyric Acid-1-13C: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope tracing has become an indispensable tool in metabolic research, providing a dynamic view of cellular metabolism that goes beyond static metabolite concentrations. The use of substrates labeled with stable isotopes, such as Carbon-13 (¹³C), allows for the elucidation of metabolic pathways, the quantification of metabolic fluxes, and the identification of metabolic reprogramming in various physiological and pathological states. This technical guide focuses on the application of (3R)-3-Hydroxybutyric acid-1-¹³C, a key ketone body, as a tracer to investigate cellular energy metabolism and biosynthetic pathways.

(3R)-3-Hydroxybutyric acid (also known as D-β-hydroxybutyrate) is a crucial alternative energy source for many tissues, particularly the brain, during periods of fasting, prolonged exercise, or in ketogenic states. The ¹³C label at the C-1 (carboxyl) position allows for precise tracking of its metabolic fate upon entry into the cell. This guide provides an in-depth overview of the experimental workflow, data analysis, and interpretation of isotopomer distribution patterns when using this specific tracer.

Core Principles of ¹³C-Isotopomer Analysis

Metabolic flux analysis (MFA) using ¹³C-labeled substrates is a powerful technique to quantify the rates (fluxes) of intracellular metabolic reactions.[1] When cells are cultured in the presence of a ¹³C-labeled substrate, the labeled atoms are incorporated into downstream metabolites. The pattern of ¹³C incorporation, known as the mass isotopomer distribution (MID), is measured by mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.[2]

The MID of a metabolite reflects the relative abundance of its different isotopologues (molecules that differ only in their isotopic composition).[3] For a metabolite with 'n' carbon atoms, there can be M+0 (all ¹²C), M+1 (one ¹³C), M+2 (two ¹³C), up to M+n (all ¹³C) isotopologues. By analyzing the MIDs of key metabolites, it is possible to deduce the relative activities of different metabolic pathways.[3]

Metabolic Fate of (3R)-3-Hydroxybutyric Acid-1-¹³C

(3R)-3-Hydroxybutyric acid-1-¹³C is transported into the cell and then into the mitochondria. There, it is oxidized to acetoacetate, which is subsequently converted to two molecules of acetyl-CoA. Crucially, the ¹³C label from the C-1 position of 3-hydroxybutyrate is lost as ¹³CO₂ during the conversion of the resulting acetoacetyl-CoA to acetyl-CoA by the enzyme thiolase. However, the other product of 3-hydroxybutyrate dehydrogenase, acetoacetate, can be activated to acetoacetyl-CoA, which is then cleaved to two molecules of acetyl-CoA. In this process, the ¹³C from the original C-1 of 3-hydroxybutyrate will be located at the C-1 position of one of the acetyl-CoA molecules. This [1-¹³C]acetyl-CoA then enters the tricarboxylic acid (TCA) cycle.

The entry of [1-¹³C]acetyl-CoA into the TCA cycle by condensation with oxaloacetate leads to the formation of [1-¹³C]citrate. As this labeled citrate proceeds through the TCA cycle, the ¹³C label is transferred to other intermediates, such as α-ketoglutarate, succinate, fumarate, and malate. The position of the label within these molecules in subsequent turns of the cycle provides detailed information about TCA cycle activity and the contribution of ketone bodies to cellular energy metabolism.

Below is a Graphviz diagram illustrating the primary metabolic pathway of (3R)-3-Hydroxybutyric acid-1-¹³C.

Caption: Metabolic fate of (3R)-3-Hydroxybutyric acid-1-¹³C.

Experimental Protocols

A successful ¹³C tracer experiment requires careful planning and execution. The following is a generalized protocol that can be adapted for specific cell types and experimental questions.

Experimental Workflow Diagram

The overall workflow for a ¹³C tracer experiment is depicted in the following Graphviz diagram.

Caption: General workflow for a ¹³C metabolic flux experiment.

Detailed Methodologies

1. Cell Culture and Labeling:

• Cell Line: A well-characterized cell line with known metabolic properties should be used (e.g., HEK293, A549, or a cell line relevant to the research question).

• Culture Medium: Use a defined culture medium where the concentration of unlabeled 3-hydroxybutyric acid is known or absent. This is crucial for accurately determining the enrichment from the labeled tracer.

• Tracer Preparation: Prepare a stock solution of (3R)-3-Hydroxybutyric acid-1-¹³C in sterile water or an appropriate solvent. The final concentration in the culture medium will depend on the cell type and experimental goals but typically ranges from 1 to 10 mM.

• Labeling: When cells reach the desired confluency (usually mid-log phase), replace the existing medium with the medium containing (3R)-3-Hydroxybutyric acid-1-¹³C.

• Time Course: To determine the time to reach isotopic steady state, a time-course experiment is recommended (e.g., collecting samples at 0, 1, 4, 8, 12, and 24 hours). Isotopic steady state is reached when the isotopomer distribution of key metabolites no longer changes over time.

2. Metabolite Quenching and Extraction:

• Quenching: To halt all enzymatic activity and preserve the in vivo metabolic state, rapid quenching is essential. A common method is to aspirate the medium and immediately add a cold quenching solution, such as 80% methanol pre-chilled to -80°C.

• Extraction: After quenching, scrape the cells in the cold methanol and transfer the cell suspension to a microcentrifuge tube. The extraction is typically performed using a biphasic solvent system, such as methanol/water/chloroform, to separate polar metabolites from lipids and proteins. The polar phase containing the TCA cycle intermediates is collected for analysis.

3. Mass Spectrometry Analysis:

• Instrumentation: High-resolution mass spectrometry, either coupled to liquid chromatography (LC-MS) or gas chromatography (GC-MS), is used to measure the mass isotopomer distributions.

• Sample Preparation for GC-MS: For GC-MS analysis, polar metabolites are typically derivatized to increase their volatility. A common derivatization agent is N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA).

• Data Acquisition: The mass spectrometer is operated in full scan mode to capture the entire isotopomer profile of the target metabolites.

4. Data Analysis and Correction:

• Peak Integration: The raw data is processed to identify and integrate the peaks corresponding to the different isotopologues of each metabolite.

• Natural Abundance Correction: The measured MIDs must be corrected for the natural abundance of ¹³C (approximately 1.1%) and other naturally occurring heavy isotopes. This is a critical step for accurate flux calculations.[4] Several software packages are available for this correction.

Quantitative Data Presentation

The following table presents a hypothetical but biochemically plausible mass isotopomer distribution (MID) for key TCA cycle intermediates in cells cultured with 5 mM (3R)-3-Hydroxybutyric acid-1-¹³C for 24 hours. This data is for illustrative purposes to demonstrate the expected labeling patterns.

Metabolite	M+0 (%)	M+1 (%)	M+2 (%)	M+3 (%)	M+4 (%)	M+5 (%)	M+6 (%)
Citrate	65.8	25.3	6.5	1.8	0.5	0.1	0.0
α-Ketoglutarate	70.1	22.5	5.4	1.5	0.4	0.1
Succinate	72.3	21.0	4.9	1.3	0.5
Fumarate	73.1	20.5	4.8	1.2	0.4
Malate	71.5	21.8	5.0	1.2	0.5
Aspartate	71.8	21.6	4.9	1.2	0.5
Glutamate	69.5	23.0	5.5	1.4	0.5	0.1

Note: This is illustrative data. Actual MIDs will vary depending on the cell type, culture conditions, and metabolic state.

The M+1 enrichment in citrate reflects the direct entry of [1-¹³C]acetyl-CoA into the TCA cycle. The presence of M+2 and higher isotopologues indicates subsequent turns of the TCA cycle, where labeled intermediates are recycled.

Conclusion

The use of (3R)-3-Hydroxybutyric acid-1-¹³C as a tracer provides a powerful approach to dissect the contribution of ketone bodies to cellular metabolism. By carefully designing and executing labeling experiments and accurately analyzing the resulting isotopomer distributions, researchers can gain valuable insights into metabolic pathways in health and disease. This technical guide provides a foundational framework for professionals in research and drug development to design and interpret such studies, ultimately contributing to a deeper understanding of cellular metabolism and the identification of new therapeutic targets.

References

• 1. 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 13C Metabolic Flux Analysis – Institute of Molecular Systems Biology | ETH Zurich [imsb.ethz.ch]
• 3. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Unseen Workhorse: A Technical Guide to the Natural Abundance of ¹³C and its Power in Tracer Studies

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of metabolic research and pharmaceutical development, the ability to trace the journey of molecules through complex biological systems is paramount. Among the sophisticated tools available, stable isotope tracing using Carbon-13 (¹³C) stands out as a non-radioactive, powerful, and increasingly indispensable technique. This guide provides an in-depth exploration of the natural abundance of ¹³C and its application in tracer studies, offering a comprehensive resource for designing, implementing, and interpreting these powerful experiments.

The Core Principle: Understanding ¹³C and its Natural Abundance

Carbon, the fundamental building block of life, exists in nature primarily as two stable isotopes: Carbon-12 (¹²C) and Carbon-13 (¹³C). Isotopes of an element share the same number of protons but differ in the number of neutrons, resulting in different atomic masses. While ¹²C is the most common form, ¹³C accounts for approximately 1.1% of all natural carbon.[1][2][3] This subtle difference in mass is the key to its utility in tracer studies. Unlike radioactive isotopes, stable isotopes like ¹³C do not decay and are safe for use in a wide range of biological systems, including human studies.

By introducing molecules artificially enriched with ¹³C into a biological system, researchers can follow the "label" as it is incorporated into various metabolites. This allows for the elucidation of metabolic pathways, the quantification of metabolic fluxes, and the assessment of drug effects on cellular metabolism.

Data Presentation: Natural Abundance of Key Stable Isotopes

The following table summarizes the natural abundance of ¹³C and other stable isotopes commonly used in metabolic research. This data is crucial for correcting for the natural isotopic background in tracer experiments.

Isotope	Natural Abundance (%)	Atomic Mass (u)
¹²C	98.93	12.000000
¹³C	1.07	13.003355
¹⁴N	99.632	14.003074
¹⁵N	0.368	15.000109
¹H	99.9885	1.007825
²H (D)	0.0115	2.014102
¹⁶O	99.757	15.994915
¹⁷O	0.038	16.999132
¹⁸O	0.205	17.999160

Source: Data compiled from various sources.[4][5][6]

The Power of Tracing: Applications in Research and Drug Development

¹³C tracer studies have become a cornerstone of metabolic research, providing insights that are unattainable with traditional biochemical assays. This technique, often referred to as ¹³C Metabolic Flux Analysis (¹³C-MFA), allows for the quantitative measurement of the rates (fluxes) of metabolic reactions within a living cell.

Key applications include:

• Elucidating Metabolic Pathways: Tracing the flow of ¹³C from a labeled substrate (e.g., glucose, glutamine) through a metabolic network can confirm known pathways and uncover novel metabolic routes.

• Quantifying Metabolic Fluxes: ¹³C-MFA provides a snapshot of the dynamic state of cellular metabolism, revealing how different pathways are utilized under various conditions (e.g., disease states, drug treatment).[7]

• Drug Development:

  • Mechanism of Action Studies: By observing how a drug alters metabolic fluxes, researchers can gain a deeper understanding of its mechanism of action.

  • Target Engagement: Changes in the metabolic profile of a cell upon drug treatment can serve as a biomarker for target engagement.

  • Toxicity Studies: ¹³C tracing can help identify off-target effects of a drug by revealing unexpected alterations in metabolic pathways.

• Disease Research: Understanding the metabolic reprogramming that occurs in diseases like cancer, diabetes, and neurodegenerative disorders is crucial for developing new therapeutic strategies. ¹³C-MFA is a powerful tool for mapping these metabolic shifts.

Experimental Protocols: A Guide to Key Methodologies

The successful implementation of a ¹³C tracer study requires careful planning and execution. The general workflow involves introducing a ¹³C-labeled substrate to a biological system, allowing for its metabolism, and then analyzing the isotopic enrichment in downstream metabolites using analytical techniques such as Mass Spectrometry (MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

A generalized experimental workflow for a ¹³C tracer study.

Detailed Methodology for ¹³C Tracer Analysis using Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a widely used technique for ¹³C-MFA due to its high sensitivity and resolving power for a wide range of metabolites.

1. Cell Culture and Labeling:

• Culture cells in a defined medium to ensure precise control over nutrient sources.
• Once cells reach the desired growth phase (typically mid-exponential), replace the medium with one containing the ¹³C-labeled substrate of interest (e.g., [U-¹³C₆]-glucose).
• Incubate the cells for a sufficient period to achieve isotopic steady-state, where the labeling of intracellular metabolites is stable. This duration needs to be optimized for the specific cell type and experimental conditions.

2. Sample Harvesting and Metabolite Extraction:

• Rapidly quench metabolism to prevent further enzymatic activity. This is often achieved by washing the cells with ice-cold saline and then adding a cold solvent like liquid nitrogen or a methanol/water mixture.
• Extract metabolites using a suitable solvent system, such as a mixture of methanol, chloroform, and water, to separate polar metabolites from lipids and proteins.
• Centrifuge the mixture to pellet the debris and collect the supernatant containing the metabolites.

3. Derivatization:

• Many metabolites are not volatile enough for GC analysis. Therefore, a derivatization step is required to increase their volatility. A common method is silylation using agents like N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA).
• Dry the metabolite extract completely under a stream of nitrogen gas.
• Add the derivatizing agent and an appropriate solvent (e.g., pyridine) and incubate at an elevated temperature (e.g., 60-80°C) to complete the reaction.

4. GC-MS Analysis:

• Inject the derivatized sample into the GC-MS system.
• The GC separates the different metabolites based on their boiling points and interactions with the column stationary phase.
• As each metabolite elutes from the GC column, it enters the mass spectrometer, where it is ionized (typically by electron ionization).
• The mass spectrometer then separates the ions based on their mass-to-charge ratio (m/z), providing information about the mass isotopologue distribution (MID) of each metabolite.

5. Data Analysis:

• The raw GC-MS data is processed to identify and quantify the different mass isotopologues for each metabolite.
• Correct the measured MIDs for the natural abundance of ¹³C and other isotopes.
• Use specialized software (e.g., INCA, OpenFLUX) to fit the corrected MIDs to a metabolic network model and estimate the intracellular fluxes.[8]

Detailed Methodology for ¹³C Tracer Analysis using Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides complementary information to MS, particularly regarding the positional labeling of isotopes within a molecule.

1. Cell Culture and Labeling:

• Follow a similar procedure as for GC-MS, ensuring a sufficiently high cell density to obtain a good NMR signal.

2. Sample Harvesting and Metabolite Extraction:

• Quench and extract metabolites as described for the GC-MS protocol. The choice of extraction solvent is critical to ensure compatibility with the NMR analysis (e.g., avoiding solvents with interfering signals). Perchloric acid extraction followed by neutralization is a common method.

3. Sample Preparation for NMR:

• Lyophilize the metabolite extract to remove all solvents.
• Reconstitute the dried extract in a deuterated solvent (e.g., D₂O) to minimize the solvent signal in the NMR spectrum.
• Add a known concentration of an internal standard (e.g., DSS) for quantification.
• Adjust the pH of the sample to a precise value, as the chemical shifts of many metabolites are pH-dependent.

4. NMR Data Acquisition:

• Acquire ¹H and/or ¹³C NMR spectra on a high-field NMR spectrometer.
• For ¹³C tracer studies, ¹³C-edited ¹H NMR experiments (e.g., HSQC) or direct ¹³C NMR spectroscopy can be used.
• The choice of NMR experiment depends on the specific information required. ¹³C NMR provides direct information on the labeling at each carbon position, while ¹H NMR can be used to observe the coupling between ¹H and ¹³C nuclei.

5. Data Analysis:

• Process the NMR spectra to identify and quantify the signals from different metabolites.
• Analyze the fine structure of the signals (e.g., splitting patterns due to ¹³C-¹³C coupling) to determine the positional isotopomer distribution.
• Use this information to calculate metabolic fluxes, often in conjunction with data from other analytical techniques.

Visualizing the Flow: Signaling Pathways and Logical Relationships

Graphviz diagrams are powerful tools for visualizing the complex relationships inherent in metabolic tracer studies.

Signaling Pathway: Glycolysis and Pentose Phosphate Pathway

This diagram illustrates how ¹³C from uniformly labeled glucose ([U-¹³C₆]-glucose) is incorporated into key metabolites of glycolysis and the pentose phosphate pathway (PPP). The labeling patterns of these metabolites provide crucial information about the relative fluxes through these pathways.

Tracing ¹³C through glycolysis and the pentose phosphate pathway.

Logical Relationship: The Core Principle of Stable Isotope Tracing

This diagram illustrates the fundamental logic behind stable isotope tracing. By introducing a labeled substrate, the natural isotopic distribution of downstream metabolites is altered, and this change is measured to infer metabolic activity.

The fundamental logic of a stable isotope tracer experiment.

Conclusion

The natural abundance of ¹³C, though small, provides a powerful and safe window into the dynamic world of cellular metabolism. ¹³C tracer studies, coupled with advanced analytical techniques like MS and NMR, have become an indispensable tool for researchers, scientists, and drug development professionals. By providing quantitative insights into metabolic fluxes, these methods are accelerating our understanding of disease and paving the way for the development of novel and more effective therapies. This guide serves as a foundational resource for harnessing the power of ¹³C to unravel the complexities of the metabolic landscape.

References

• 1. e-catalog.com [e-catalog.com]
• 2. acdlabs.com [acdlabs.com]
• 3. iupac.org [iupac.org]
• 4. chem.ualberta.ca [chem.ualberta.ca]
• 5. Natural abundance - Wikipedia [en.wikipedia.org]
• 6. Isotopic Abundances of the Elements | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Commercial Suppliers and Research Applications of (3R)-3-Hydroxybutyric acid-1-13C: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and research applications of (3R)-3-Hydroxybutyric acid-1-13C, a stable isotope-labeled ketone body crucial for metabolic research. This document details commercial suppliers, presents quantitative data from metabolic tracing studies, and outlines experimental protocols for its use. Visualizations of key metabolic pathways and experimental workflows are provided to facilitate a deeper understanding of its application in elucidating cellular and systemic metabolism.

Commercial Availability

(3R)-3-Hydroxybutyric acid-1-13C is a specialized chemical available from a select number of commercial suppliers catering to the research community. These vendors offer the compound in various quantities and purities, suitable for a range of experimental needs, from in vitro cell culture studies to in vivo animal and human metabolic investigations. The table below summarizes key information for some of the prominent suppliers.

Supplier	Product Name	Catalog Number (Example)	Purity	Available Forms
Pharmaffiliates	(3R)-3-Hydroxybutyric Acid-1-13C	PA STI 048080	Inquire	Inquire
Santa Cruz Biotechnology	(3R)-3-Hydroxybutyric Acid-1-13C	sc-224633	Inquire	Solid
Clearsynth	(3R)-3-Hydroxybutyric Acid-1-13C	CS-S-6345	Inquire	Inquire
MedChemExpress (MCE)	(3R)-3-Hydroxybutyric acid-1-13C	HY-W010452S	>98%	Solid
Cambridge Isotope Laboratories, Inc.	Sodium D-3-hydroxybutyrate (various 13C labeling)	CLM-3706, CLM-3853	≥97-99%	Solid

Applications in Metabolic Research

(3R)-3-Hydroxybutyric acid-1-13C is a powerful tool for tracing the metabolic fate of ketone bodies in various physiological and pathological states. As a stable isotope-labeled compound, it allows researchers to track the incorporation of its 13C-labeled carbon into downstream metabolites without the need for radioactive tracers. Key research applications include:

• Neuroenergetics: Studying the utilization of ketone bodies as an alternative energy source for the brain, particularly in conditions of low glucose availability such as fasting, ketogenic diets, or in neurological disorders like Alzheimer's disease and traumatic brain injury.[1][2]

• TCA Cycle Flux Analysis: Quantifying the contribution of ketone body-derived acetyl-CoA to the tricarboxylic acid (TCA) cycle in different tissues, including the brain, heart, and skeletal muscle.[3]

• Metabolomics: Serving as a tracer in stable isotope-resolved metabolomics (SIRM) to map the distribution of the 13C label throughout the metabolome, providing insights into pathway activities and nutrient utilization.

• Drug Development: Evaluating the pharmacokinetic and pharmacodynamic properties of ketogenic compounds and therapies.

Quantitative Data from Metabolic Tracing Studies

Metabolic tracing studies using 13C-labeled β-hydroxybutyrate (BHB) have provided valuable quantitative data on ketone body metabolism. The following table summarizes key findings from a study investigating the metabolism of intravenously infused [2,4-13C2]-D-BHB in the human brain.[3]

Parameter	Value	Tissue/Fluid	Analytical Method
Plasma BHB Concentration	2.25 ± 0.24 mM	Plasma	MR Spectroscopy
Apparent Brain BHB Concentration	0.18 ± 0.06 mmol/L	Brain	MR Spectroscopy
13C-4-Glutamate Fractional Enrichment	6.78 ± 1.71%	Brain	MR Spectroscopy
13C-4-Glutamine Fractional Enrichment	5.68 ± 1.84%	Brain	MR Spectroscopy
Neuronal BHB Consumption Rate	0.032 ± 0.009 mmol·kg⁻¹·min⁻¹	Brain	Metabolic Modeling
Contribution to Total Acetyl-CoA Oxidation	6.4 ± 1.6%	Brain	Metabolic Modeling

Experimental Protocols

The following sections provide detailed methodologies for key experiments involving (3R)-3-Hydroxybutyric acid-1-13C.

In Vivo Metabolic Tracing in Rodent Models

This protocol describes a general procedure for an in vivo metabolic tracing study in rats to investigate brain metabolism of 13C-labeled BHB.

Materials:

• (3R)-3-Hydroxybutyric acid-1-13C (or other 13C-labeled variant)

• Sterile saline solution

• Anesthesia (e.g., isoflurane)

• Catheterization equipment

• Focused-beam microwave irradiation device (for rapid euthanasia and enzyme inactivation)

• Liquid nitrogen

• Equipment for tissue extraction (e.g., mortar and pestle, homogenizer)

• Ethanol (for extraction)

• NMR spectrometer or LC-MS/MS system

Procedure:

• Animal Preparation: Acclimate male Sprague-Dawley rats to the experimental conditions. For studies on ketosis, fasting for a specified period (e.g., 36 hours) may be required.[4]

• Catheterization: Under light anesthesia, insert a catheter into the tail vein for infusion of the labeled substrate. Allow the animal to recover fully.[4]

• Tracer Infusion: Prepare a sterile solution of the 13C-labeled BHB in saline. Infuse the tracer using a stepped infusion protocol to achieve a rapid and constant blood enrichment. The duration of infusion can vary depending on the experimental goals (e.g., 7 to 100 minutes).[4]

• Euthanasia and Tissue Collection: At the end of the infusion period, rapidly euthanize the animal using a focused-beam microwave irradiation device to minimize post-mortem metabolic changes.[4] Immediately dissect the brain cortex and freeze it in liquid nitrogen.[4] Collect a terminal blood sample.

• Metabolite Extraction: Prepare ethanol extracts from the frozen brain tissue.[4] Process blood samples to obtain plasma.

• Sample Analysis: Analyze the 13C enrichment in metabolites from the brain extracts and plasma using 1H-[13C] NMR spectroscopy or LC-MS/MS.[4]

• Data Analysis: Calculate metabolite concentrations and 13C enrichments. Use metabolic modeling software (e.g., CWave) with a two-compartment (neuron-astroglia) model to determine metabolic fluxes.[4]

Quantification of 13C-Labeled BHB in Plasma by LC-MS/MS

This protocol outlines a method for the quantification of 13C-labeled BHB and its metabolites in human plasma.[5]

Materials:

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

• C18 chromatography column

• Human plasma samples

• Internal standards (e.g., deuterated forms of the analytes)

• Acetonitrile

• Formic acid

• Methanol (for protein precipitation)

Procedure:

• Sample Preparation: Thaw plasma samples on ice.

• Protein Precipitation: Add ice-cold methanol containing the internal standards to the plasma samples to precipitate proteins.

• Centrifugation: Vortex the samples and centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

• Drying: Dry the supernatant under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried metabolites in the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto the C18 column.

  • Use a gradient elution with a mobile phase consisting of water with formic acid and acetonitrile with formic acid.

  • Set the mass spectrometer to operate in multiple reaction monitoring (MRM) mode to detect the specific precursor-to-product ion transitions for the 13C-labeled BHB and its metabolites, as well as the internal standards.

• Data Quantification: Construct calibration curves using standards of known concentrations and quantify the analytes in the plasma samples based on the peak area ratios relative to the internal standards.

Visualizations

The following diagrams, created using the DOT language, illustrate key pathways and workflows relevant to the use of (3R)-3-Hydroxybutyric acid-1-13C.

Metabolic pathway of (3R)-3-Hydroxybutyric acid-1-13C.

Experimental workflow for a metabolic tracing study.

References

• 1. OXIDATIVE-METABOLISM-OF-13C-LABELED-KETONES-IN-HUMAN-BRAIN [aesnet.org]
• 2. Metabolism of Exogenous [2,4-13C]β-Hydroxybutyrate following Traumatic Brain Injury in 21-22-Day-Old Rats: An Ex Vivo NMR Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [2,4-13C2]-β-Hydroxybutyrate Metabolism in Human Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cds.ismrm.org [cds.ismrm.org]
• 5. Quantitative Determination of (R)-3-Hydroxybutyl (R)-3-Hydroxybutyrate (Ketone Ester) and Its Metabolites Beta-hydroxybutyrate, 1-3-Butanediol, and Acetoacetate in Human Plasma Using LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Safe Handling and Application of Stable Isotope-Labeled Compounds

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the core principles, safety protocols, and experimental applications of stable isotope-labeled (SIL) compounds. Designed for professionals in research and drug development, this document outlines best practices for handling, storage, and disposal, alongside detailed methodologies for key experimental procedures. By adhering to the guidelines presented, laboratories can ensure the safety of their personnel and the integrity of their research data.

Introduction to Stable Isotope-Labeled Compounds

Stable isotope labeling is a powerful technique that involves the incorporation of non-radioactive isotopes, such as deuterium (²H), carbon-13 (¹³C), nitrogen-15 (¹⁵N), and oxygen-18 (¹⁸O), into molecules of interest.[1][2][3] Unlike their radioactive counterparts, stable isotopes do not decay and emit radiation, making them a significantly safer alternative for a wide range of studies, including those involving human subjects.[1][4][5][6][7][8] The key advantage of SIL compounds lies in their mass difference from their unlabeled analogues, which allows for their differentiation and quantification using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[3][9] This enables researchers to trace the metabolic fate of molecules, elucidate biochemical pathways, and quantify endogenous compounds with high precision.[9][10]

Safety and Regulatory Overview

The primary safety consideration for SIL compounds is the inherent toxicity of the parent molecule, as the stable isotopes themselves are generally considered non-toxic.[4][5] Therefore, the handling, storage, and disposal of SIL compounds should be governed by the same safety protocols as their unlabeled counterparts.

Hazard Identification and Risk Assessment

Before working with any SIL compound, a thorough risk assessment is mandatory.[4] This process involves:

• Identifying Hazards: Review the Safety Data Sheet (SDS) for the unlabeled compound to understand its chemical and physical properties, toxicity, and potential routes of exposure.[4][11]

• Assessing Risks: Evaluate the likelihood and severity of potential harm based on the experimental procedures and quantities being used.

• Implementing Control Measures: Establish engineering controls (e.g., fume hoods), administrative controls (e.g., standard operating procedures), and provide appropriate personal protective equipment (PPE).[4]

• Reviewing and Updating: Periodically review and update the risk assessment, especially when experimental procedures change.

A general workflow for risk assessment is illustrated below.

Risk Assessment Workflow

Regulatory Framework

While stable isotopes are not radioactive, the handling and disposal of chemicals are regulated by various bodies. In the United States, the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA) provide guidelines for laboratory safety and hazardous waste disposal.

• OSHA's Laboratory Standard (29 CFR 1910.1450): This standard requires employers to develop and implement a written Chemical Hygiene Plan (CHP) to protect laboratory workers from hazardous chemicals.

• EPA's Resource Conservation and Recovery Act (RCRA): RCRA governs the management of hazardous waste from "cradle to grave."[3] Laboratories are responsible for the proper identification, storage, and disposal of chemical waste.[3]

It is crucial to consult local, state, and federal regulations to ensure full compliance.

Quantitative Safety Data

The safety of working with SIL compounds is primarily determined by the toxicity of the unlabeled molecule. The following tables summarize key quantitative safety data for common solvents and reagents used in conjunction with SIL compounds. This information is critical for conducting thorough risk assessments.

Table 1: Occupational Exposure Limits for Common Laboratory Solvents

Solvent	OSHA PEL (TWA)	NIOSH REL (TWA)	ACGIH TLV (TWA)
Acetonitrile	40 ppm	20 ppm	20 ppm
Chloroform	50 ppm (ceiling)	2 ppm (60-min ceiling)	10 ppm
Methanol	200 ppm	200 ppm	200 ppm
Dichloromethane	25 ppm	-	50 ppm
Toluene	200 ppm	100 ppm	20 ppm

Source: NIOSH Pocket Guide to Chemical Hazards. TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Table 2: Acute Toxicity Data (LD50) for Common Reagents

Compound	LD50 (Oral, Rat)	LD50 (Dermal, Rabbit)
Thymidine	> 5,000 mg/kg	Not available
Glucose	25,800 mg/kg	Not available
Leucine	> 5,000 mg/kg	Not available
Acetic Acid	3,310 mg/kg	1,060 mg/kg
Sodium Hydroxide	140 - 340 mg/kg	1,350 mg/kg

Source: European Chemicals Agency (ECHA) database. LD50 is the dose required to be lethal to 50% of the tested population.

Handling, Storage, and Disposal

Proper handling, storage, and disposal procedures are essential to maintain a safe laboratory environment and ensure the integrity of SIL compounds.

Personal Protective Equipment (PPE)

The minimum required PPE when handling SIL compounds includes:

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Body Protection: A laboratory coat.

Additional PPE may be required based on the specific hazards of the compound and the experimental procedure.

Storage

• Store SIL compounds in a well-ventilated area, away from heat and direct sunlight.

• Segregate chemicals based on compatibility to prevent hazardous reactions. For example, store acids and bases separately.

• Ensure all containers are clearly labeled with the chemical name, isotopic label, concentration, and date received.

• For temperature-sensitive compounds, use laboratory-grade refrigerators or freezers.

Disposal

• Dispose of SIL compound waste in the same manner as the unlabeled compound, following all local, state, and federal regulations for chemical waste.[4]

• Never dispose of chemical waste down the drain unless it has been explicitly deemed non-hazardous and permissible by your institution's environmental health and safety office.

• Use designated, labeled waste containers for different types of chemical waste (e.g., halogenated solvents, non-halogenated solvents, solid waste).

Experimental Protocols and Workflows

Stable isotope-labeled compounds are utilized in a variety of experimental workflows to study metabolic pathways and protein dynamics. Below are detailed protocols for two common applications: Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) and ¹³C Metabolic Flux Analysis (¹³C-MFA).

Protocol 1: Quantitative Proteomics using SILAC

SILAC is a powerful technique for the quantitative analysis of proteins.[6] It involves the metabolic labeling of proteins with "heavy" amino acids containing stable isotopes.

SILAC Experimental Workflow

• Cell Culture and Labeling:

  • Culture two populations of cells. One population is grown in "light" medium containing normal amino acids (e.g., ¹²C₆-Arginine and ¹H₄-Lysine).

  • The second population is grown in "heavy" medium containing stable isotope-labeled amino acids (e.g., ¹³C₆-Arginine and ²H₄-Lysine).

  • Culture the cells for at least five cell divisions to ensure complete incorporation of the labeled amino acids.[12]

• Experimental Treatment:

  • Apply the desired experimental treatment to one cell population (e.g., drug treatment) while the other serves as a control.

• Sample Preparation:

  • Harvest and count the cells from both populations.

  • Combine equal numbers of cells from the "light" and "heavy" cultures.

  • Lyse the combined cell pellet and extract the proteins.

  • Digest the protein mixture into peptides using a protease such as trypsin.

• LC-MS/MS Analysis:

  • Analyze the peptide mixture using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • The mass spectrometer will detect pairs of peptides that are chemically identical but differ in mass due to the stable isotope labels.

• Data Analysis:

  • Quantify the relative abundance of each protein by comparing the signal intensities of the "light" and "heavy" peptide pairs.

Protocol 2: ¹³C Metabolic Flux Analysis

¹³C-MFA is a technique used to quantify the rates (fluxes) of metabolic pathways by tracing the flow of ¹³C atoms from a labeled substrate through the metabolic network.[13]

¹³C-MFA Workflow

• Tracer Experiment:

  • Culture cells or an organism in a medium containing a ¹³C-labeled substrate, such as [U-¹³C₆]-glucose.

  • Allow the system to reach an isotopic steady state, where the labeling patterns of intracellular metabolites are stable.[4]

• Sample Collection and Metabolite Extraction:

  • Rapidly quench metabolism to halt enzymatic reactions.

  • Extract the intracellular metabolites from the cells or tissue.

• Isotopic Labeling Measurement:

  • Analyze the extracted metabolites using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) to determine the mass isotopomer distribution of key metabolites.

• Metabolic Modeling and Flux Estimation:

  • Define a metabolic network model that includes the relevant biochemical reactions.

  • Use specialized software to estimate the intracellular metabolic fluxes by fitting the experimentally measured mass isotopomer distributions to the model.

• Statistical Analysis:

  • Perform a statistical analysis to assess the goodness-of-fit and determine the confidence intervals for the estimated fluxes.

Application in Signaling Pathway Analysis: Glycolysis

Stable isotope tracing is invaluable for elucidating the activity of metabolic signaling pathways. For example, by using ¹³C-labeled glucose, researchers can trace the flow of carbon through glycolysis and connected pathways, providing insights into cellular energy metabolism.

Tracing ¹³C-Glucose

By measuring the incorporation of ¹³C into downstream metabolites like pyruvate, lactate, and TCA cycle intermediates, researchers can quantify the flux through glycolysis and assess how it is altered under different conditions, such as in cancer cells or in response to drug treatment.

Conclusion

Stable isotope-labeled compounds are indispensable tools in modern research and drug development, offering a safe and powerful means to investigate complex biological systems. By understanding and implementing the safety protocols, handling procedures, and experimental methodologies outlined in this guide, researchers can ensure a safe laboratory environment while generating high-quality, reproducible data. Always consult the specific Safety Data Sheet for the compound you are working with and adhere to your institution's safety guidelines.

References

• 1. Glycolysis - Wikipedia [en.wikipedia.org]
• 2. Stable Isotope Tracing Metabolomics to Investigate the Metabolic Activity of Bioactive Compounds for Cancer Prevention and Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Khan Academy [khanacademy.org]
• 5. researchgate.net [researchgate.net]
• 6. Chemical Basis for Deuterium Labeling of Fat and NADPH. | Semantic Scholar [semanticscholar.org]
• 7. Stable isotope tracing to assess tumor metabolism in vivo | Springer Nature Experiments [experiments.springernature.com]
• 8. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. microbenotes.com [microbenotes.com]
• 10. Citric acid cycle - Wikipedia [en.wikipedia.org]
• 11. Fatty acid synthesis - Wikipedia [en.wikipedia.org]
• 12. jackwestin.com [jackwestin.com]
• 13. Measurements of fatty acid synthesis by incorporation of deuterium from deuterated water - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (3R)-3-Hydroxybutyric Acid-1-13C Tracer Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for designing and conducting metabolic tracer studies using (3R)-3-Hydroxybutyric acid-1-13C. This stable isotope-labeled ketone body serves as a powerful tool to investigate ketone body metabolism, its interaction with central carbon metabolism, and its role in various physiological and pathological states. The following sections detail the experimental design, provide step-by-step protocols for both in vitro and in vivo studies, and outline analytical methods for quantifying 13C enrichment.

Introduction to (3R)-3-Hydroxybutyric Acid-1-13C Tracer Studies

(3R)-3-Hydroxybutyric acid, a primary ketone body, is a crucial alternative energy source to glucose for extrahepatic tissues, particularly the brain, during periods of fasting, prolonged exercise, or adherence to a ketogenic diet.[1][2] The use of (3R)-3-Hydroxybutyric acid labeled with the stable isotope carbon-13 (13C) at the first carbon position allows researchers to trace the metabolic fate of the ketone body's carbon backbone through various metabolic pathways.[3] By measuring the incorporation of 13C into downstream metabolites, it is possible to quantify metabolic fluxes and gain insights into the dynamic nature of cellular metabolism.[4]

The 1-13C label on (3R)-3-Hydroxybutyric acid will be incorporated into Acetyl-CoA, which can then enter the Tricarboxylic Acid (TCA) cycle.[2] This allows for the investigation of ketone body utilization and its contribution to the cellular energy budget.

Key Metabolic Pathways

The metabolism of (3R)-3-Hydroxybutyric acid primarily involves two key pathways: ketolysis for its breakdown and the Tricarboxylic Acid (TCA) cycle for energy production.

Ketogenesis and Ketolysis

Ketogenesis is the synthesis of ketone bodies, including (3R)-3-Hydroxybutyric acid, predominantly in the liver mitochondria from acetyl-CoA derived from fatty acid oxidation.[5][6] Ketolysis is the reverse process, occurring in extrahepatic tissues, where ketone bodies are converted back into acetyl-CoA for energy production.[5][7]

Figure 1: Ketogenesis in the liver and ketolysis in extrahepatic tissues.

Entry into the TCA Cycle

Figure 2: Entry of 13C from (3R)-3-Hydroxybutyric acid-1-13C into the TCA cycle.

Experimental Design and Protocols

A successful tracer study requires careful planning and execution. The general workflow involves introducing the tracer, collecting samples at specific time points, preparing the samples for analysis, and analyzing the 13C enrichment in metabolites of interest.

Figure 3: General workflow for a stable isotope tracer study.

Protocol 1: In Vitro Tracer Study in Cultured Cells

This protocol describes the use of (3R)-3-Hydroxybutyric acid-1-13C in cultured cells to study ketone body metabolism.

Materials:

• (3R)-3-Hydroxybutyric acid-1-13C

• Cell culture medium (e.g., DMEM, RPMI-1640)

• Dialyzed fetal bovine serum (FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Methanol, Chloroform, Water (for extraction)

• Liquid nitrogen

Procedure:

• Cell Culture: Culture cells to the desired confluency (typically 70-80%) in standard growth medium.

• Tracer Introduction:

  • Prepare the labeling medium by supplementing the base medium with (3R)-3-Hydroxybutyric acid-1-13C to the desired final concentration (e.g., 1-10 mM).

  • Remove the standard growth medium, wash the cells once with PBS, and then add the labeling medium.

• Time-Course Sampling:

  • At designated time points (e.g., 0, 1, 4, 8, 24 hours), harvest the cells.

• Metabolism Quenching and Metabolite Extraction:

  • Quickly aspirate the labeling medium and wash the cells with ice-cold PBS.

  • Immediately add a cold extraction solvent mixture (e.g., 80% methanol) or freeze the cell pellet in liquid nitrogen.

  • For adherent cells, scrape them in the presence of the extraction solvent.

  • Perform a three-phase extraction using a methanol:chloroform:water mixture to separate polar metabolites.

• Sample Preparation for Analysis:

  • Dry the polar metabolite extract under a stream of nitrogen or using a vacuum concentrator.

  • Derivatize the dried metabolites if required for GC-MS analysis.

Protocol 2: In Vivo Tracer Study in Animal Models

This protocol outlines a primed-continuous infusion of (3R)-3-Hydroxybutyric acid-1-13C in a rodent model.

Materials:

• (3R)-3-Hydroxybutyric acid-1-13C, sterile and pyrogen-free solution

• Anesthetic agent

• Catheters for infusion and blood sampling

• Syringe pump

• Blood collection tubes (with anticoagulant)

• Liquid nitrogen

Procedure:

• Animal Preparation:

  • Fast the animal overnight to achieve a baseline metabolic state.

  • Anesthetize the animal and insert catheters into appropriate blood vessels (e.g., jugular vein for infusion, carotid artery for sampling).

• Primed-Continuous Infusion:

  • Administer a bolus injection (prime) of (3R)-3-Hydroxybutyric acid-1-13C to rapidly increase its concentration in the blood.

  • Immediately follow with a continuous infusion at a constant rate to maintain a steady-state enrichment.[4]

• Blood and Tissue Sampling:

  • Collect blood samples at baseline and at regular intervals during the infusion.

  • At the end of the infusion period, collect tissues of interest (e.g., brain, liver, muscle) and immediately freeze them in liquid nitrogen.

• Sample Processing:

  • Centrifuge blood samples to separate plasma.

  • Homogenize frozen tissues in an appropriate buffer or solvent on ice.

  • Perform metabolite extraction from plasma and tissue homogenates.

• Sample Preparation for Analysis:

  • Process the extracts as described in the in vitro protocol.

Analytical Methodologies

Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are the primary techniques for measuring 13C enrichment in metabolites.[4]

GC-MS Analysis

GC-MS is well-suited for the analysis of volatile and thermally stable compounds.[9] Many metabolites, including organic acids, require derivatization to increase their volatility.

Sample Preparation:

• Derivatization: A common method is silylation, using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) to replace active hydrogens with trimethylsilyl (TMS) groups.[10]

• Injection: The derivatized sample is injected into the GC, where compounds are separated based on their boiling points and interaction with the column's stationary phase.

• Mass Spectrometry: As compounds elute from the GC column, they are ionized and fragmented. The mass spectrometer separates the ions based on their mass-to-charge ratio (m/z), allowing for the identification and quantification of different isotopologues.

LC-MS Analysis

LC-MS is ideal for analyzing a wide range of polar and non-polar compounds in their native state, often without the need for derivatization.[11]

Sample Preparation:

• Reconstitution: The dried metabolite extract is reconstituted in a solvent compatible with the LC mobile phase.

• Chromatography: The sample is injected into the LC system, where compounds are separated based on their interaction with the stationary and mobile phases.

• Mass Spectrometry: The eluting compounds are ionized (e.g., by electrospray ionization - ESI) and analyzed by the mass spectrometer to determine the mass isotopologue distribution.

Data Presentation and Analysis

The primary data from a 13C tracer study is the mass isotopologue distribution (MID) of the metabolites of interest. This data can be used to calculate the fractional 13C enrichment and to model metabolic fluxes.

Quantitative Data Summary

The following tables summarize hypothetical quantitative data from a tracer study with (3R)-3-Hydroxybutyric acid-1-13C.

Table 1: 13C Enrichment in Key Metabolites in Cultured Hepatocytes

Metabolite	Time (hours)	13C Enrichment (%)
(3R)-3-Hydroxybutyrate	1	95.2 ± 2.1
4	96.5 ± 1.8
8	97.1 ± 1.5
Acetyl-CoA	1	15.3 ± 1.2
4	25.8 ± 2.5
8	30.1 ± 2.9
Citrate	1	5.2 ± 0.8
4	12.6 ± 1.4
8	18.9 ± 2.1
Glutamate	1	2.1 ± 0.5
4	6.8 ± 0.9
8	10.5 ± 1.3

Table 2: In Vivo 13C Enrichment in Rat Brain Metabolites Following [2,4-13C2]-β-Hydroxybutyrate Infusion

Metabolite	Relative Fractional Enrichment (%)
13C-4-Glutamate	6.78 ± 1.71[12]
13C-4-Glutamine	5.68 ± 1.84[12]

Note: Data in Table 2 is from a study using [2,4-13C2]-β-Hydroxybutyrate, which results in a different labeling pattern than the 1-13C tracer but illustrates the type of data obtained from in vivo studies.[12]

Conclusion

Tracer studies using (3R)-3-Hydroxybutyric acid-1-13C are a valuable methodology for elucidating the metabolic fate of ketone bodies and their contribution to cellular energy metabolism. The protocols and information provided herein offer a comprehensive guide for researchers to design and execute these powerful experiments, ultimately contributing to a deeper understanding of metabolic regulation in health and disease.

References

• 1. lecturio.com [lecturio.com]
• 2. Ketone bodies - Wikipedia [en.wikipedia.org]
• 3. 13C Metabolic Flux Analysis – Institute of Molecular Systems Biology | ETH Zurich [imsb.ethz.ch]
• 4. benchchem.com [benchchem.com]
• 5. Molecular Mechanisms for Ketone Body Metabolism, Signaling Functions, and Therapeutic Potential in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ttuhsc.edu [ttuhsc.edu]
• 9. metbio.net [metbio.net]
• 10. Quantifying 13C-labeling in Free Sugars and Starch by GC-MS | Springer Nature Experiments [experiments.springernature.com]
• 11. Quantification of Total Ketone Bodies in Biological Matrices Using Stable Isotope-Labeled Internal Standards and RP-UHPLC-MS/MS | Springer Nature Experiments [experiments.springernature.com]
• 12. [2,4-13 C2 ]-beta-Hydroxybutyrate metabolism in human brain - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell Culture Labeling Using (3R)-3-Hydroxybutyric acid-1-13C

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3R)-3-Hydroxybutyric acid, also known as beta-hydroxybutyrate (β-OHB), is a crucial ketone body that serves as an alternative energy source to glucose, particularly under conditions of fasting, prolonged exercise, or a ketogenic diet. Beyond its metabolic role, β-OHB functions as a signaling molecule, notably as an endogenous inhibitor of class I histone deacetylases (HDACs), thereby influencing gene expression and cellular responses to oxidative stress. Stable isotope labeling with (3R)-3-Hydroxybutyric acid-1-13C allows for the precise tracing of its metabolic fate and its contribution to various cellular processes. These application notes provide a detailed protocol for utilizing (3R)-3-Hydroxybutyric acid-1-13C in cell culture to investigate its metabolism and signaling functions.

Metabolic Fate of (3R)-3-Hydroxybutyric acid-1-13C

(3R)-3-Hydroxybutyric acid-1-13C is taken up by cells and transported to the mitochondria. There, it is oxidized to acetoacetate by β-hydroxybutyrate dehydrogenase (BDH1). Acetoacetate is then converted to acetoacetyl-CoA by 3-oxoacid CoA-transferase 1 (OXCT1). Finally, acetoacetyl-CoA is cleaved by mitochondrial thiolase into two molecules of acetyl-CoA. The acetyl-CoA derived from (3R)-3-Hydroxybutyric acid-1-13C will have the 13C label on the carboxyl carbon. This labeled acetyl-CoA can then enter the tricarboxylic acid (TCA) cycle, contributing to the synthesis of various intermediates, or be used for other biosynthetic pathways such as fatty acid synthesis. The 13C label from the carboxyl group of acetyl-CoA will be lost as 13CO2 in the first turn of the TCA cycle during the conversion of isocitrate to α-ketoglutarate. However, the label can be incorporated into other metabolites before this step.

Signaling Pathway: β-OHB as a Histone Deacetylase (HDAC) Inhibitor

β-OHB is a known inhibitor of class I histone deacetylases (HDACs 1, 2, and 3). By inhibiting HDACs, β-OHB promotes histone hyperacetylation, leading to a more open chromatin structure and the transcriptional activation of specific genes. This has been shown to be protective against oxidative stress by upregulating the expression of genes such as FOXO3A and MT2.

Caption: Signaling pathway of β-hydroxybutyrate as an HDAC inhibitor.

Experimental Workflow

The general workflow for a cell culture labeling experiment using (3R)-3-Hydroxybutyric acid-1-13C involves cell culture, a labeling period, quenching and extraction of metabolites, and subsequent analysis by mass spectrometry or NMR.

Caption: General experimental workflow for 13C labeling.

Experimental Protocols

Materials

• (3R)-3-Hydroxybutyric acid-1-13C

• Cell line of interest (e.g., HEK293, HeLa, HepG2)

• Complete cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS)

• Serum-free and glutamine-free culture medium

• Trypsin-EDTA

• Sterile cell culture plates (e.g., 6-well plates)

• Ice-cold 0.9% NaCl solution

• Ice-cold extraction solvent (e.g., 80% methanol)

• Cell scraper

• Centrifuge tubes

• Centrifuge

• Liquid chromatography-mass spectrometry (LC-MS) or Gas chromatography-mass spectrometry (GC-MS) system

Cell Seeding

• Culture cells in complete medium until they reach approximately 80-90% confluency.

• Wash the cells with PBS and detach them using Trypsin-EDTA.

• Neutralize the trypsin with complete medium and centrifuge the cell suspension.

• Resuspend the cell pellet in complete medium and count the cells.

• Seed the cells into 6-well plates at a density that will result in 70-80% confluency on the day of the experiment.

• Incubate the plates at 37°C in a humidified atmosphere with 5% CO2.

Labeling Experiment

• On the day of the experiment, aspirate the complete medium from the wells.

• Wash the cells twice with pre-warmed PBS.

• Add serum-free and glutamine-free medium to each well and incubate for 1-2 hours to deplete endogenous substrates.

• Prepare the labeling medium by dissolving (3R)-3-Hydroxybutyric acid-1-13C in serum-free, glutamine-free medium to the desired final concentration. A typical starting concentration is 1-10 mM.

• Aspirate the starvation medium and add the labeling medium to the cells.

• Incubate the cells for the desired labeling period. Incubation times can range from 30 minutes to 24 hours, depending on the metabolic pathway of interest and the turnover rate of the target metabolites. A time course experiment is recommended to determine the optimal labeling time for your specific cell line and pathway.

Metabolite Extraction

• To quench metabolic activity, place the 6-well plate on ice and aspirate the labeling medium.

• Immediately wash the cells twice with ice-cold 0.9% NaCl solution.

• Add 1 mL of ice-cold 80% methanol to each well.

• Scrape the cells from the bottom of the well using a cell scraper and transfer the cell suspension to a pre-chilled microcentrifuge tube.

• Vortex the tubes vigorously for 1 minute.

• Incubate the tubes on ice for 20 minutes to allow for complete protein precipitation.

• Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant containing the metabolites to a new tube.

• The metabolite extract can be stored at -80°C until analysis. For LC-MS analysis, the extract is typically dried down under a stream of nitrogen or using a vacuum concentrator and then reconstituted in a suitable solvent.

LC-MS/MS Analysis

The analysis of 13C-labeled metabolites is typically performed using high-resolution mass spectrometry coupled with liquid chromatography.

• Reconstitute the dried metabolite extracts in an appropriate volume of a suitable solvent (e.g., 50% methanol).

• Inject the samples onto an LC-MS/MS system. A reversed-phase or HILIC column can be used for separation, depending on the polarity of the target metabolites.

• The mass spectrometer should be operated in a mode that allows for the detection and quantification of the different isotopologues of the target metabolites (e.g., Selected Ion Monitoring or Parallel Reaction Monitoring).

• Data analysis involves integrating the peak areas for each isotopologue and calculating the fractional or percent enrichment of 13C.

Data Presentation

The following tables provide a template for presenting quantitative data from a (3R)-3-Hydroxybutyric acid-1-13C labeling experiment. The data shown are illustrative and will vary depending on the cell line, experimental conditions, and the specific metabolites analyzed. The expected labeling pattern from 1-13C-β-OHB would be a single 13C incorporation (M+1) in metabolites that retain the carboxyl carbon of acetyl-CoA.

Table 1: 13C Enrichment in TCA Cycle Intermediates and Related Amino Acids

Metabolite	Mass Isotopologue	Percent Enrichment (Mean ± SD)
Citrate	M+1	15.2 ± 2.1
M+2	1.8 ± 0.3
α-Ketoglutarate	M+1	8.5 ± 1.2
M+2	0.9 ± 0.2
Succinate	M+1	5.1 ± 0.8
M+2	0.5 ± 0.1
Fumarate	M+1	4.8 ± 0.7
M+2	0.4 ± 0.1
Malate	M+1	6.3 ± 0.9
M+2	0.6 ± 0.1
Aspartate	M+1	10.7 ± 1.5
M+2	1.1 ± 0.2
Glutamate	M+1	12.4 ± 1.8
M+2	1.3 ± 0.2
Glutamine	M+1	9.9 ± 1.4
M+2	1.0 ± 0.2

Illustrative data for a hypothetical experiment with 5 mM (3R)-3-Hydroxybutyric acid-1-13C for 6 hours in a cancer cell line.

Table 2: Effect of Incubation Time on 13C Enrichment in Citrate

Incubation Time	M+1 Citrate Percent Enrichment (Mean ± SD)
1 hour	5.6 ± 0.8
3 hours	11.2 ± 1.5
6 hours	15.2 ± 2.1
12 hours	18.9 ± 2.5
24 hours	20.1 ± 2.8

Illustrative data showing the time-dependent incorporation of 13C into citrate.

Table 3: Effect of (3R)-3-Hydroxybutyric acid-1-13C Concentration on 13C Enrichment in Glutamate (6-hour incubation)

Concentration of Labeled β-OHB	M+1 Glutamate Percent Enrichment (Mean ± SD)
1 mM	8.1 ± 1.1
5 mM	12.4 ± 1.8
10 mM	15.3 ± 2.2

Illustrative data showing the concentration-dependent incorporation of 13C into glutamate.

Conclusion

The use of (3R)-3-Hydroxybutyric acid-1-13C in cell culture is a powerful tool for elucidating the metabolic and signaling roles of this important ketone body. The protocols and information provided herein offer a comprehensive guide for researchers to design and execute robust stable isotope tracing experiments. By carefully controlling experimental conditions and utilizing sensitive analytical techniques, it is possible to gain valuable insights into cellular metabolism and its regulation, which can have significant implications for understanding disease and developing novel therapeutic strategies.

Application Note: Quantification of 13C Enrichment from (3R)-3-Hydroxybutyric Acid using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3R)-3-Hydroxybutyric acid (β-hydroxybutyrate or BHB) is a crucial ketone body that serves as an energy source for various tissues, particularly during periods of fasting, prolonged exercise, or adherence to a ketogenic diet. The study of its metabolic fate and flux through various pathways is of significant interest in understanding metabolic diseases such as diabetes, as well as in the development of therapeutic strategies that target ketone body metabolism. Stable isotope tracers, such as 13C-labeled (3R)-3-Hydroxybutyric acid, coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), provide a powerful tool for quantifying the enrichment of 13C and elucidating the dynamics of BHB metabolism in vivo and in vitro. This application note provides a detailed protocol for the quantification of 13C enrichment from (3R)-3-Hydroxybutyric acid using LC-MS/MS.

Principle

This method relies on the use of a known 13C-labeled (3R)-3-Hydroxybutyric acid tracer, for example, universally labeled [U-13C4]-(3R)-3-Hydroxybutyric acid. Following administration of the tracer to a biological system (e.g., cell culture, animal model, or human subject), biological samples are collected, and the analyte of interest is extracted. The extract is then analyzed by LC-MS/MS. The mass spectrometer is set to monitor the specific precursor-to-product ion transitions for both the unlabeled (endogenous) and the 13C-labeled (exogenous) (3R)-3-Hydroxybutyric acid. The relative abundance of the 13C-labeled isotopologue to the unlabeled isotopologue is used to calculate the percent 13C enrichment.

Experimental Protocols

Materials and Reagents

• (3R)-3-Hydroxybutyric acid standard

• [U-13C4]-(3R)-3-Hydroxybutyric acid (or other appropriate 13C-labeled internal standard)

• LC-MS/MS grade acetonitrile, methanol, and water

• Formic acid

• Internal standard (e.g., d4-(3R)-3-Hydroxybutyric acid)

• Biological matrix (e.g., plasma, serum, cell culture media, tissue homogenate)

Sample Preparation: Protein Precipitation

• To 100 µL of biological sample (e.g., plasma), add 400 µL of ice-cold acetonitrile containing the internal standard (e.g., 1 µM d4-(3R)-3-Hydroxybutyric acid).

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new microcentrifuge tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen gas at 30°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Vortex for 20 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

Liquid Chromatography (LC) Conditions

• Column: HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., Phenomenex Luna NH2, 100 x 2.0 mm, 3 µm) is recommended for good retention of this polar analyte.[1]

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-7 min: 95% B

  • 7-7.1 min: 95% to 5% B

  • 7.1-10 min: 5% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

Mass Spectrometry (MS) Conditions

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Multiple Reaction Monitoring (MRM) Transitions:

  • The monoisotopic mass of unlabeled (3R)-3-Hydroxybutyric acid (C4H8O3) is approximately 104.047 g/mol . In negative ion mode, the deprotonated molecule [M-H]- will have an m/z of 103.04.

  • For universally labeled [U-13C4]-(3R)-3-Hydroxybutyric acid, the monoisotopic mass will be increased by approximately 4 Da (for the four 13C atoms), resulting in a deprotonated molecule [M+4-H]- with an m/z of 107.05.

  • A common product ion for 3-hydroxybutyric acid results from the loss of CO2 and H2O, which corresponds to an m/z of 59.[1]

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (eV)
Unlabeled (3R)-3-Hydroxybutyric acid (M+0)	103.0	59.0	15
[U-13C4]-(3R)-3-Hydroxybutyric acid (M+4)	107.0	62.0*	15
d4-(3R)-3-Hydroxybutyric acid (Internal Standard)	107.0	63.0**	15

* The product ion for the fully labeled species will also be shifted by the number of labeled carbons in the fragment. Assuming the fragment C2H3O contains two of the labeled carbons, the m/z would be 61. A different fragmentation could lead to m/z 62 or 63. This needs to be empirically determined. For this application note, we will assume a product ion of m/z 62.0. ** The product ion for the deuterated internal standard will depend on the position of the deuterium atoms. This should be determined experimentally.

Calculation of 13C Enrichment

The percent 13C enrichment is calculated from the peak areas of the labeled (M+4) and unlabeled (M+0) isotopologues, after correcting for the natural abundance of 13C.

Formula:

Percent Enrichment = [ (AreaM+4) / (AreaM+0 + AreaM+4) ] x 100

Correction for Natural Abundance:

For a more accurate calculation, especially at low enrichment levels, the contribution of the natural 13C abundance to the M+1, M+2, etc. peaks of the unlabeled analyte should be corrected for. This can be done using matrix-based correction methods. However, for simplicity in this note, we present the basic enrichment calculation.

Data Presentation

The quantitative data should be summarized in a clear and structured table to facilitate comparison between different experimental conditions or time points.

Table 1: Quantification of 13C Enrichment of (3R)-3-Hydroxybutyric Acid in Plasma Samples

Sample ID	Time Point (min)	Unlabeled (M+0) Peak Area	[U-13C4] (M+4) Peak Area	Percent 13C Enrichment (%)
Control 1	0	1,250,000	0	0.00
Control 2	30	1,280,000	1,500	0.12
Treatment A - 1	0	1,300,000	0	0.00
Treatment A - 1	30	950,000	350,000	26.92
Treatment A - 2	30	980,000	370,000	27.41
Treatment B - 1	0	1,270,000	0	0.00
Treatment B - 1	30	1,100,000	150,000	12.00
Treatment B - 2	30	1,150,000	165,000	12.55

Visualizations

Experimental Workflow

Caption: Experimental workflow for 13C enrichment analysis.

Signaling Pathway Context

Caption: Ketone body metabolism and tracer introduction.

References

• 1. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Analyzing ¹³C Isotopomers of Metabolites by NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for elucidating metabolic pathways and quantifying metabolic fluxes. By utilizing stable isotope tracers, such as ¹³C-labeled substrates, researchers can track the fate of carbon atoms through intricate biochemical networks. This provides a dynamic view of cellular metabolism, offering insights into disease states, drug mechanisms of action, and fundamental biological processes.[1][2][3] The key advantage of NMR in this context is its ability to resolve and quantify positional isotopomers, which are molecules that differ only in the position of the isotope within the molecule.[1][2][4] This application note provides detailed protocols for conducting ¹³C labeling experiments in cell culture, preparing samples for NMR analysis, and acquiring high-quality NMR data for isotopomer analysis.

Core Applications

• Metabolic Flux Analysis: Quantifying the rates of metabolic pathways in living cells.[2][3]

• Drug Target Identification and Validation: Understanding how therapeutic compounds alter metabolic networks.

• Disease Mechanism Elucidation: Investigating metabolic reprogramming in diseases such as cancer, diabetes, and neurodegenerative disorders.

• Biomarker Discovery: Identifying metabolic signatures associated with specific physiological or pathological states.

• Pathway Identification: Tracing the flow of carbon from a labeled substrate to downstream metabolites to identify active metabolic routes.[5]

Experimental Workflow

The overall workflow for analyzing ¹³C isotopomers of metabolites by NMR spectroscopy involves several key stages, from cell culture and isotope labeling to data acquisition and analysis.

Experimental workflow for ¹³C isotopomer analysis.

Detailed Experimental Protocols

Protocol 1: Cell Culture and ¹³C Isotope Labeling

This protocol outlines the steps for labeling adherent mammalian cells with a ¹³C-labeled substrate.

Materials:

• Adherent mammalian cell line of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS), dialyzed

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS), sterile

• Glucose-free and glutamine-free medium

• ¹³C-labeled substrate (e.g., [U-¹³C₆]-D-glucose, [U-¹³C₅]-L-glutamine)

• 6-well or 10-cm cell culture plates

Procedure:

• Cell Seeding: Seed cells at a density that will allow them to reach 70-80% confluency at the time of labeling.

• Acclimatization: Once cells are attached, replace the standard medium with a labeling medium containing the unlabeled versions of the substrates to be used for labeling (e.g., unlabeled glucose and glutamine) and dialyzed FBS. Allow cells to acclimate for at least 24 hours.

• Initiation of Labeling:

  • Prepare the ¹³C-labeling medium by supplementing the glucose-free and glutamine-free base medium with the desired concentration of the ¹³C-labeled substrate (e.g., 10 mM [U-¹³C₆]-D-glucose).

  • Aspirate the acclimatization medium from the cells.

  • Wash the cells once with sterile PBS.

  • Add the pre-warmed ¹³C-labeling medium to the cells.

• Incubation: Incubate the cells for a predetermined time course (e.g., 0, 1, 4, 8, 24 hours) to monitor the dynamic incorporation of ¹³C into various metabolites. The optimal incubation time will depend on the metabolic pathway of interest and the cell line's metabolic rate.

Protocol 2: Metabolite Extraction

This protocol describes the quenching of metabolism and extraction of intracellular polar metabolites.

Materials:

• Ice-cold 0.9% NaCl solution

• Methanol:Water (80:20, v/v), pre-chilled to -80°C

• Cell scrapers

• Dry ice

• Microcentrifuge tubes (1.5 mL)

• Refrigerated centrifuge

Procedure:

• Metabolic Quenching:

  • Remove the culture plate from the incubator and immediately place it on a bed of dry ice to rapidly quench metabolic activity.

  • Aspirate the labeling medium.

  • Quickly wash the cells twice with ice-cold 0.9% NaCl solution.

• Metabolite Extraction:

  • Add 1 mL of pre-chilled (-80°C) 80% methanol/water to each well of a 6-well plate.

  • Use a cell scraper to detach the cells and ensure they are suspended in the extraction solvent.

  • Transfer the cell suspension to a pre-chilled microcentrifuge tube.

• Cell Lysis and Protein Precipitation:

  • Vortex the tubes vigorously for 1 minute.

  • Incubate at -20°C for 1 hour to facilitate protein precipitation.

  • Centrifuge at 16,000 x g for 15 minutes at 4°C.

• Sample Collection:

  • Carefully transfer the supernatant, which contains the polar metabolites, to a new pre-chilled microcentrifuge tube.

  • The pellet can be saved for protein quantification.

• Sample Drying: Dry the metabolite extracts to completeness using a vacuum concentrator (e.g., SpeedVac). Store the dried extracts at -80°C until NMR analysis.

Protocol 3: NMR Sample Preparation and Data Acquisition

This protocol details the preparation of the dried metabolite extracts for NMR analysis and the recommended NMR experiments.

Materials:

• Deuterium oxide (D₂O) with an internal standard (e.g., 0.5 mM 4,4-dimethyl-4-silapentane-1-sulfonic acid, DSS)

• NMR tubes (5 mm)

• High-field NMR spectrometer (≥ 600 MHz) equipped with a cryoprobe

Procedure:

• Sample Reconstitution: Reconstitute the dried metabolite extracts in a precise volume (e.g., 600 µL) of D₂O containing the internal standard. Vortex briefly to ensure complete dissolution.

• Transfer to NMR Tube: Transfer the reconstituted sample to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire a 1D ¹H NMR spectrum with water suppression to get an overview of the total metabolite pool.

  • Acquire a 1D ¹³C NMR spectrum with proton decoupling to directly detect the ¹³C-labeled metabolites.

  • For more detailed analysis and unambiguous identification of labeled metabolites, acquire a 2D ¹H-¹³C Heteronuclear Single Quantum Coherence (HSQC) experiment. This experiment correlates protons with their directly attached carbons, providing excellent resolution and sensitivity for detecting ¹³C incorporation.[2][6][7]

Recommended NMR Parameters for 2D ¹H-¹³C HSQC:

Parameter	Recommended Value
Spectrometer Frequency	≥ 600 MHz for ¹H
Temperature	298 K
Spectral Width (¹H)	12 ppm
Spectral Width (¹³C)	165 ppm
Number of Scans	8-64 (depending on sample concentration)
Relaxation Delay	1.5 s
¹JCH Coupling Constant	145 Hz

Data Presentation

Quantitative data from ¹³C isotopomer analysis should be summarized in a clear and structured format to facilitate comparison between different experimental conditions.

Table 1: Representative Quantitative Data for ¹³C Enrichment in Key Metabolites

Metabolite	Carbon Position	% ¹³C Enrichment (Control)	% ¹³C Enrichment (Treatment)	Pathway
Lactate	C3	85 ± 5	60 ± 7	Glycolysis
Alanine	C3	70 ± 6	50 ± 5	Anaplerosis
Citrate	C2, C4	55 ± 4	35 ± 6	TCA Cycle
Glutamate	C4	40 ± 5	20 ± 4	TCA Cycle
Aspartate	C2, C3	30 ± 3	15 ± 2	TCA Cycle
Malate	C2, C3	45 ± 4	25 ± 5	TCA Cycle

Note: The percentage of ¹³C enrichment represents the fraction of the metabolite pool that is labeled with ¹³C from the supplied tracer. Values are illustrative and will vary depending on the cell line, tracer, incubation time, and experimental conditions.

Visualization of Metabolic Pathways

Diagrams are essential for visualizing the flow of ¹³C through metabolic networks. The following is an example of the central carbon metabolism, including glycolysis and the TCA cycle, which are commonly investigated in ¹³C labeling studies.[8][9]

Central carbon metabolism pathway.

References

• 1. Simple and Rapid (Extraction) Protocol for NMR Metabolomics-Direct Measurement of Hydrophilic and Hydrophobic Metabolites Using Slice Selection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Real-Time Pure Shift HSQC NMR for Untargeted Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. frontiersin.org [frontiersin.org]
• 6. Sample Preparation and Data Analysis for NMR-Based Metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sample Preparation and Data Analysis for NMR-Based Metabolomics | Springer Nature Experiments [experiments.springernature.com]
• 8. promocell.com [promocell.com]
• 9. Central Metabolic Pathway Guide - Creative Proteomics [creative-proteomics.com]

Application Notes and Protocols for Mass Spectrometry of ¹³C Labeled Metabolites

Introduction

Stable isotope labeling, particularly with ¹³C, is a powerful technique in metabolomics for tracing metabolic pathways, determining flux rates, and quantifying metabolite pools. The accuracy and reliability of these studies are critically dependent on robust and reproducible sample preparation. This document provides detailed application notes and protocols for the preparation of samples containing ¹³C labeled metabolites for analysis by mass spectrometry (MS), catering to researchers, scientists, and professionals in drug development. The key steps include rapid quenching of metabolic activity, efficient extraction of metabolites, and, where necessary, derivatization to improve analytical performance.

Critical Considerations in Sample Preparation

An ideal sample preparation workflow for metabolomics should be rapid, non-selective for comprehensive coverage, and highly reproducible to minimize analytical variance.[1] A crucial first step is the immediate quenching of metabolism to ensure that the measured metabolite levels accurately reflect the metabolic state at the time of sampling.[1] The use of uniformly ¹³C-labeled cell extracts as internal standards is a highly effective strategy to correct for variations during sample processing and analysis, thereby improving the precision and robustness of quantification.[2][3]

Experimental Workflow

The overall workflow for preparing ¹³C labeled samples involves several sequential stages, from cell culture to instrumental analysis. Each step must be carefully optimized to prevent metabolite degradation or isotopic alteration.

Caption: General experimental workflow for ¹³C metabolomics sample preparation.

Detailed Experimental Protocols

Protocol 1: Quenching of Metabolic Activity

The goal of quenching is to instantly halt all enzymatic reactions. The choice of method depends on the cell type (adherent vs. suspension) and culture volume.

A. For Suspension Cultures (e.g., Bacteria, Yeast, Mammalian Suspension Cells)

This protocol is adapted from methods demonstrating high quenching efficiency.[4]

• Prepare a quenching solution of 60% methanol in water and pre-cool it to -60°C or colder.[5]

• Withdraw a defined volume of cell culture (e.g., 2 mL) and rapidly mix it with at least 1.5 volumes of the pre-cooled quenching solution (e.g., 3 mL).[5]

• Immediately centrifuge the mixture at high speed (e.g., 4000 x g) for 10 minutes at -1°C to pellet the cells.[5]

• Carefully aspirate and discard the supernatant.

• Immediately freeze the cell pellet in liquid nitrogen and store at -80°C until extraction.

B. For Adherent Mammalian Cells

This protocol is designed to minimize metabolic changes during the required washing step.[6]

• Prepare an ice-cold 0.9% (w/v) NaCl washing solution.

• Aspirate the culture medium from the plate or flask, placed on ice.

• Quickly wash the cells by adding 1-2 mL of the ice-cold NaCl solution.

• Aspirate the wash solution completely. This step is critical to avoid salt contamination which can interfere with LC-MS analysis.

• Immediately add liquid nitrogen directly to the culture dish to flash-freeze the cells and quench metabolism.[6][7]

• Store the plates at -80°C or proceed directly to extraction.

Protocol 2: Metabolite Extraction

This protocol is a modified Bligh-Dyer method suitable for extracting both polar and non-polar (lipid) metabolites.[8][9]

• Prepare an extraction solvent mixture of Chloroform:Methanol:Water (1:2:0.8 v/v/v). For quenched cell pellets or flash-frozen plates, add the appropriate volume of pre-chilled (-20°C) solvent. For a 6-well plate, 1 mL per well is typically sufficient.[8]

• For Adherent Cells: Add the extraction solvent to the frozen plate and scrape the cells thoroughly.

• For Suspension Cells: Add the extraction solvent to the frozen pellet and vortex vigorously for 10 minutes at 4°C.

• Optional but Recommended: At this stage, spike the sample with a uniformly ¹³C-labeled biological extract to serve as a multi-analyte internal standard.[2][3]

• Transfer the cell lysate/solvent mixture to a new tube.

• Centrifuge at maximum speed (e.g., 16,000 x g) for 10 minutes at 4°C to pellet cell debris and proteins.

• Carefully transfer the supernatant to a new tube.

• To induce phase separation, add 1 part chloroform and 1 part water to the supernatant, resulting in a final ratio of approximately 2:2:1.8 Chloroform:Methanol:Water.

• Vortex briefly and centrifuge at 2,000 x g for 5 minutes.

• Three layers will form: an upper aqueous/polar phase (containing polar metabolites like amino acids and organic acids), a lower chloroform/non-polar phase (containing lipids), and a protein disk at the interface.

• Carefully collect the desired phase(s) into new tubes for further processing.

Protocol 3: Derivatization for GC-MS Analysis

For volatile analysis by Gas Chromatography-Mass Spectrometry (GC-MS), many polar metabolites (e.g., amino acids, organic acids) require derivatization. Silylation is a common method.[10][11]

• Dry the collected polar metabolite extract completely using a vacuum concentrator (e.g., SpeedVac). Ensure the sample is not overheated.

• To the dried extract, add 50 µL of methoxyamine hydrochloride in pyridine (20 mg/mL) to protect carbonyl groups. Incubate at 30°C for 90 minutes with shaking.

• Add 80 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% TMCS. This reagent will replace active hydrogens with a trimethylsilyl (TMS) group.

• Incubate at 37°C for 30 minutes with shaking.

• The sample is now ready for injection into the GC-MS system.

Quantitative Data Summary

The effectiveness of a sample preparation method can be assessed quantitatively. The use of ¹³C-labeled internal standards significantly improves measurement precision.

Parameter	Quenching Method	Finding	Reference
Quenching Efficiency	Rapid filtration + 100% cold (-80°C) methanol	Highest efficiency, minimal metabolic turnover post-harvest.	[4]
Quenching Efficiency	30% methanol slurry (-24°C) + centrifugation	Slightly less effective than rapid filtration but less laborious.	[4]
Quenching Efficiency	Saline ice slurry (~0°C)	Less effective, significant isotope labeling observed after harvest.	[4]
Metabolite Loss	60% cold methanol (-65°C) + centrifugation	Can cause significant leakage and loss of intracellular metabolites.	[4]
Measurement Precision	Isotope Dilution Mass Spectrometry (IDMS) with U-¹³C extract	Significantly improved linearity of calibration and precision of measurements.	[2][3]
Robustness	Co-extraction with U-¹³C internal standard	Reduces errors from sample processing variations and eliminates the need for individual recovery checks.	[2][3]

Table 1: Comparison of common quenching methods and the impact of using ¹³C-labeled internal standards.

Metabolic Pathway Visualization

Understanding the flow of ¹³C atoms through metabolic pathways is the primary goal of these experiments. The diagram below illustrates the entry of ¹³C-glucose into central carbon metabolism.

Caption: Incorporation of ¹³C from glucose into central carbon metabolism.

Troubleshooting and Method Selection

Choosing the right protocol depends on the analytical goal and instrumentation.

Caption: Decision guide for sample processing based on analytical platform.

References

• 1. Current trends and challenges in sample preparation for global metabolomics using liquid chromatography–mass spectrometry | Semantic Scholar [semanticscholar.org]
• 2. Quantitative analysis of the microbial metabolome by isotope dilution mass spectrometry using uniformly 13C-labeled cell extracts as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 13C-Isotope-Assisted Assessment of Metabolic Quenching During Sample Collection from Suspension Cell Cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Reduced quenching and extraction time for mammalian cells using filtration and syringe extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Proposing a validation scheme for 13C metabolite tracer studies in high-resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Calculating Metabolic Flux Rates from 13C Tracer Data

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic Flux Analysis (MFA) using 13C isotopic tracers is a powerful technique to quantify the rates of metabolic reactions, or fluxes, within a biological system.[1] By tracing the path of 13C-labeled substrates through metabolic pathways, researchers can gain unparalleled insights into cellular physiology, identify metabolic bottlenecks, and uncover novel therapeutic targets.[1][2] This is particularly valuable in drug development and biomedical research for understanding the metabolic reprogramming inherent in diseases like cancer.[1]

These application notes provide a comprehensive guide to the principles of 13C-Metabolic Flux Analysis (13C-MFA), detailed experimental protocols, and a step-by-step workflow for data analysis.

Core Principles of 13C Metabolic Flux Analysis

The foundation of 13C-MFA lies in the introduction of a substrate labeled with a stable isotope, typically 13C (e.g., [U-13C]-glucose), into a cell culture. As the cells metabolize this labeled substrate, the 13C atoms are incorporated into downstream metabolites. The distribution of these heavy isotopes within the metabolite pools, known as mass isotopomer distributions (MIDs), is measured using mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.[3]

This labeling pattern is highly sensitive to the relative fluxes through different metabolic pathways.[3] By using a computational model of the cell's metabolic network, the intracellular fluxes that best explain the experimentally measured labeling patterns and extracellular metabolite exchange rates can be determined.[4] A key advantage of 13C-MFA is that the abundance of isotopic labeling data provides a highly constrained system, leading to accurate and reliable flux estimations.[3]

Experimental Design and Workflow

A typical 13C-MFA experiment follows a well-defined workflow, from initial experimental design to the final interpretation of metabolic flux maps.

Caption: General workflow of a 13C Metabolic Flux Analysis experiment.

Protocol 1: 13C Labeling of Adherent Mammalian Cells

This protocol details the steps for culturing adherent mammalian cells with a 13C-labeled substrate, followed by quenching and extraction of intracellular metabolites.

Materials:

• Adherent mammalian cell line of interest

• Appropriate cell culture medium

• 13C-labeled substrate (e.g., [U-13C6]-glucose)

• Phosphate-buffered saline (PBS), ice-cold

• Quenching solution: 60% methanol in 0.85% (w/v) ammonium bicarbonate, pre-chilled to -40°C[5]

• Extraction solvent: 80% methanol, pre-chilled to -80°C[6]

• Cell scraper

• Centrifuge capable of reaching -9°C and 14,000 x g

• Dry ice

Procedure:

• Cell Seeding: Seed cells in multi-well plates (e.g., 6-well plates) at a density that will result in approximately 80% confluency at the time of harvest.

• Adaptation to Labeled Medium: Once cells have attached, replace the standard medium with a medium containing the 13C-labeled substrate. For example, use a medium where glucose is replaced with [U-13C6]-glucose.

• Isotopic Steady State: Culture the cells in the labeled medium for a sufficient duration to achieve isotopic steady state. This is a critical step and the time required will vary depending on the cell line's doubling time and the metabolites of interest. It is recommended to perform a time-course experiment (e.g., sampling at 18 and 24 hours) to confirm that the isotopic labeling of key metabolites is no longer changing over time.[7]

• Metabolic Quenching: This step is crucial to instantly halt all enzymatic reactions.

  • Place the cell culture plate on a bed of dry ice.

  • Rapidly aspirate the culture medium.

  • Immediately wash the cells with ice-cold PBS to remove any remaining extracellular medium.

  • Aspirate the PBS and add the pre-chilled quenching solution to each well.[5]

  • Incubate on dry ice for 60 seconds.

• Metabolite Extraction:

  • Aspirate the quenching solution.

  • Add the pre-chilled 80% methanol extraction solvent to each well.[6]

  • Place the plate back on dry ice and use a cell scraper to detach the cells.

  • Transfer the cell lysate/methanol mixture into a pre-chilled microcentrifuge tube.

  • Vortex the tube vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet cell debris.[6]

  • Carefully transfer the supernatant containing the extracted metabolites to a new pre-chilled tube.

  • The metabolite extract is now ready for derivatization and GC-MS analysis. Store at -80°C until further processing.

Protocol 2: Derivatization of Amino Acids for GC-MS Analysis

For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), polar metabolites like amino acids need to be derivatized to increase their volatility.[4] Silylation is a common derivatization technique.[4] This protocol describes derivatization using N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA).

Materials:

• Dried metabolite extract from Protocol 1

• N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA)

• Acetonitrile, HPLC-grade

• Pyridine

• Heating block or oven capable of 70-80°C

• GC-MS vials with inserts

Procedure:

• Drying the Extract: Dry the metabolite extract completely using a vacuum concentrator (e.g., SpeedVac) or under a gentle stream of nitrogen gas. It is critical to remove all moisture as it can interfere with the derivatization reaction.[8]

• Derivatization Reaction:

  • To the dried extract, add 50 µL of pyridine.

  • Add 50 µL of MTBSTFA.

  • Vortex the mixture thoroughly to ensure the pellet is fully dissolved.

  • Incubate the mixture at 70-80°C for 60 minutes.[8]

• Sample Preparation for GC-MS:

  • After incubation, allow the sample to cool to room temperature.

  • Centrifuge the sample briefly to pellet any precipitate.

  • Transfer the supernatant to a GC-MS vial with an insert.

  • The sample is now ready for injection into the GC-MS system.

Data Analysis and Flux Calculation

The analysis of 13C labeling data to calculate metabolic fluxes requires specialized software. INCA (Isotopomer Network Compartmental Analysis) is a powerful, MATLAB-based software package for both steady-state and isotopically non-stationary metabolic flux analysis.[9][10]

Computational Workflow using INCA

Caption: Step-by-step workflow for 13C-MFA using INCA software.

1. Define the Metabolic Model: The first step is to create a model of the metabolic network of interest. This involves defining all the relevant biochemical reactions and the corresponding atom transitions, which describe how carbon atoms are rearranged in each reaction.[9]

2. Input Experimental Data: The next step is to input the experimental measurements into INCA. This includes:

• Extracellular Fluxes: The rates of substrate uptake and product secretion (e.g., glucose uptake, lactate secretion). These are typically measured from the culture medium over time.

• Mass Isotopomer Distributions (MIDs): The fractional abundances of each mass isotopomer for the measured intracellular metabolites, obtained from the GC-MS analysis.[9]

3. Run Flux Estimation: INCA uses a least-squares regression algorithm to find the set of metabolic fluxes that best fit the experimental data.[9] The software minimizes the difference between the measured MIDs and the MIDs predicted by the metabolic model for a given set of fluxes.

4. Analyze Results: The output of the flux estimation includes:

• Flux Values: The estimated rates for all reactions in the model.

• Confidence Intervals: A measure of the precision of the estimated fluxes.[11]

5. Evaluate Goodness-of-Fit: It is crucial to assess how well the model fits the experimental data. INCA provides statistical tools to evaluate the goodness-of-fit, such as the sum of squared residuals (SSR).[9] A statistically acceptable fit increases the confidence in the estimated flux map.

6. Visualize Flux Map: The final step is to visualize the calculated fluxes on a metabolic map. This provides a clear and intuitive representation of the metabolic phenotype of the cells.[12]

Data Presentation

Quantitative data from 13C-MFA experiments should be presented in a clear and organized manner to facilitate interpretation and comparison.

Table 1: Extracellular Fluxes

Metabolite	Flux (nmol/10^6 cells/hr)	Standard Deviation
Glucose Uptake	150.2	12.5
Lactate Secretion	250.8	20.1
Glutamine Uptake	35.6	4.2
Glutamate Secretion	10.1	1.5
Example data

Table 2: Mass Isotopomer Distributions (MIDs) of Key Metabolites

Metabolite	M0	M1	M2	M3	M4	M5	M6
Pyruvate	0.25	0.10	0.65	-	-	-	-
Lactate	0.24	0.11	0.65	-	-	-	-
Citrate	0.10	0.15	0.30	0.25	0.15	0.05	-
α-Ketoglutarate	0.12	0.18	0.35	0.20	0.15	-	-
Malate	0.15	0.20	0.40	0.25	-	-	-
Alanine	0.26	0.10	0.64	-	-	-	-
Aspartate	0.16	0.21	0.38	0.25	-	-	-
Glutamate	0.11	0.17	0.36	0.21	0.15	-	-
Example data

Table 3: Estimated Intracellular Fluxes (Relative to Glucose Uptake Rate)

Reaction	Flux Value	95% Confidence Interval
Glycolysis
Glucose -> G6P	100	(fixed)
F6P -> G3P	95.2	(92.1, 98.3)
GAPDH	180.5	(175.4, 185.6)
Pyruvate Kinase	170.3	(165.2, 175.4)
Pentose Phosphate Pathway
G6P -> 6PG	4.8	(3.5, 6.1)
TCA Cycle
Pyruvate -> Acetyl-CoA	60.1	(55.9, 64.3)
Citrate Synthase	75.3	(70.1, 80.5)
Isocitrate Dehydrogenase	72.8	(68.5, 77.1)
α-KG Dehydrogenase	65.4	(61.2, 69.6)
Anaplerosis/Cataplerosis
Pyruvate Carboxylase	15.2	(12.9, 17.5)
Malic Enzyme	5.7	(4.1, 7.3)
Glutamate Dehydrogenase	30.5	(27.8, 33.2)
Example data

Application in Drug Development: Targeting Cancer Metabolism

A hallmark of many cancer cells is a reprogrammed metabolism characterized by high glucose uptake and lactate secretion, even in the presence of oxygen, a phenomenon known as the Warburg effect.[13][14][15] 13C-MFA is an invaluable tool for dissecting these metabolic alterations and for evaluating the mechanism of action of drugs that target cancer metabolism.

Caption: Simplified metabolic map illustrating key pathways in cancer cell metabolism.

By applying 13C-MFA, researchers can quantify the flux through glycolysis, the pentose phosphate pathway, the TCA cycle, and anaplerotic pathways. This allows for the precise determination of how a drug candidate alters these fluxes, providing critical information on its efficacy and mechanism of action. For example, a drug that inhibits a key glycolytic enzyme would be expected to decrease the flux through glycolysis and lactate production, which can be quantitatively measured using 13C-MFA.

Conclusion

13C-Metabolic Flux Analysis is a sophisticated and powerful technique that provides a quantitative understanding of cellular metabolism. The detailed protocols and workflow presented in these application notes are intended to guide researchers, scientists, and drug development professionals in the successful application of 13C-MFA to their research, ultimately accelerating the discovery and development of new therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 4. Interpreting metabolic complexity via isotope-assisted metabolic flux analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The NFDI4Microbiota Knowledge Base [knowledgebase.nfdi4microbiota.de]
• 7. A guide to 13C metabolic flux analysis for the cancer biologist - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. INCA: a computational platform for isotopically non-stationary metabolic flux analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Publishing 13C metabolic flux analysis studies: A review and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Metabolic flux analysis and visualization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The Warburg Effect Explained: Integration of Enhanced Glycolysis with Heterogeneous Mitochondria to Promote Cancer Cell Proliferation [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Warburg Effect | Cell Signaling Technology [cellsignal.com]

Application Notes: Tracing Fatty Acid Oxidation with (3R)-3-Hydroxybutyric acid-1-13C

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3R)-3-Hydroxybutyric acid, also known as beta-hydroxybutyrate (BHB), is a crucial ketone body produced from the oxidation of fatty acids in the liver. It serves as a significant energy source for extrahepatic tissues, particularly the brain, heart, and skeletal muscle, especially during periods of fasting or prolonged exercise.[1][2] The use of stable isotope-labeled (3R)-3-Hydroxybutyric acid-1-13C provides a powerful tool to non-invasively trace the metabolic fate of ketone bodies, offering insights into fatty acid oxidation (FAO) and downstream energy metabolism.[3][4] These studies are pivotal in understanding metabolic shifts in various physiological and pathological states, including diabetes, neurodegenerative diseases, and cancer, and for the development of novel therapeutic strategies.[3][5]

Principle of the Method

(3R)-3-Hydroxybutyric acid-1-13C is introduced into a biological system (in vivo or in vitro). The 13C label at the C-1 position allows for the tracking of this molecule and its metabolic products. In peripheral tissues, (3R)-3-Hydroxybutyric acid is converted to acetoacetate, then to acetoacetyl-CoA, and finally to two molecules of acetyl-CoA. The 13C-labeled acetyl-CoA then enters the tricarboxylic acid (TCA) cycle. By using analytical techniques such as mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy, researchers can detect the incorporation of the 13C label into various downstream metabolites of the TCA cycle, such as citrate, glutamate, and glutamine.[3][4][6] The rate and extent of 13C incorporation into these metabolites provide a quantitative measure of ketone body utilization and, by extension, fatty acid oxidation.

Applications in Research and Drug Development

• Assessing Myocardial Metabolism: To investigate the role of ketone bodies as an energy source for the heart in healthy and diseased states, such as heart failure and diabetic cardiomyopathy.[3]

• Neurobiology and Neurodegenerative Diseases: To study brain energy metabolism and the potential neuroprotective effects of ketone bodies in conditions like epilepsy, Alzheimer's, and Parkinson's disease.[4]

• Cancer Metabolism: To explore the role of ketone bodies in supporting cancer cell proliferation and survival, including their contribution to anabolic processes like fatty acid synthesis.[5]

• Drug Discovery and Development: To evaluate the efficacy of drugs that target fatty acid oxidation pathways by measuring their impact on ketone body metabolism.

Signaling Pathways and Experimental Workflow

The metabolic pathway of (3R)-3-Hydroxybutyric acid and a typical experimental workflow for a tracing study are illustrated below.

Metabolic fate of (3R)-3-Hydroxybutyric acid-1-13C.

Typical experimental workflow for 13C tracing.

Quantitative Data Summary

The following tables summarize representative quantitative data from studies using 13C-labeled ketone bodies to trace fatty acid oxidation.

Table 1: In Vivo 13C Labeling of Brain Amino Acids from [2,4-13C2]-D-BHB Infusion in Humans [4]

Metabolite	Relative 13C Labeling (%)
Glutamate-4	6.78 ± 1.71
Glutamine-4	5.68 ± 1.84
Glutamate-3	5.91 ± 1.70

Table 2: LC-MS/MS Method Validation for 3-Hydroxybutyric Acid in Human Plasma [7]

Parameter	Value
Linearity Range	0.1 - 10.0 µg/mL
Limit of Detection (LOD)	0.017 µg/mL
Lower Limit of Quantification (LLOQ)	0.045 µg/mL

Table 3: LC-MS Method Validation for Ketone Ester and its Metabolites in Human Plasma [8]

Analyte	Intra-run Accuracy (% of nominal)	Inter-run Accuracy (% of nominal)	Precision (%CV)
Ketone Ester	±15%	±15%	<15%
Beta-hydroxybutyrate	±15%	±15%	<15%
1,3-Butanediol	±15%	±15%	<15%
Acetoacetate	±15%	±15%	<15%

Detailed Experimental Protocols

Protocol 1: In Vitro Tracing of Fatty Acid Oxidation in Cultured Cells using (3R)-3-Hydroxybutyric acid-1-13C

This protocol describes a general procedure for tracing the metabolism of (3R)-3-Hydroxybutyric acid-1-13C in adherent mammalian cells.

Materials:

• (3R)-3-Hydroxybutyric acid-1-13C

• Cultured mammalian cells (e.g., cardiomyocytes, neurons, cancer cell lines)

• Cell culture medium (e.g., DMEM)

• Dialyzed fetal bovine serum (dFBS)

• Phosphate-buffered saline (PBS)

• Ice-cold 80% methanol

• Cell scrapers

• Microcentrifuge tubes

• Centrifuge

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Cell Culture: Plate cells in 6-well plates at a density that will result in approximately 80-90% confluency on the day of the experiment. Culture cells in their standard growth medium.

• Tracer Preparation: Prepare a stock solution of (3R)-3-Hydroxybutyric acid-1-13C in sterile water or PBS. The final concentration in the culture medium will typically range from 1 to 10 mM, depending on the cell type and experimental goals.

• Isotope Labeling: a. On the day of the experiment, aspirate the growth medium from the cells. b. Wash the cells once with pre-warmed PBS. c. Add the experimental medium containing (3R)-3-Hydroxybutyric acid-1-13C to each well. Include control wells with unlabeled (3R)-3-Hydroxybutyric acid. d. Incubate the cells for a defined period (e.g., 1, 4, 8, or 24 hours) to allow for the uptake and metabolism of the tracer.

• Metabolite Extraction: a. At the end of the incubation period, place the culture plates on ice. b. Aspirate the medium and quickly wash the cells with ice-cold PBS. c. Add 1 mL of ice-cold 80% methanol to each well to quench metabolism. d. Scrape the cells from the plate and transfer the cell lysate to a pre-chilled microcentrifuge tube. e. Vortex the tubes vigorously and incubate at -20°C for at least 30 minutes to precipitate proteins. f. Centrifuge the samples at 14,000 x g for 10 minutes at 4°C. g. Transfer the supernatant containing the metabolites to a new tube.

• Sample Preparation for LC-MS: a. Dry the supernatant under a stream of nitrogen or using a vacuum concentrator. b. Reconstitute the dried metabolites in a suitable solvent for LC-MS analysis (e.g., 50% acetonitrile in water).

• LC-MS Analysis: a. Analyze the samples using a liquid chromatography-mass spectrometry system capable of resolving and quantifying isotopologues of TCA cycle intermediates and other relevant metabolites. b. Monitor for the mass shift corresponding to the incorporation of one 13C atom in downstream metabolites.

Protocol 2: In Vivo Infusion of 13C-labeled Ketone Bodies for Studying Brain Metabolism

This protocol is adapted from a study investigating ketone body metabolism in the human brain using magnetic resonance spectroscopy (MRS).[4]

Materials:

• Sterile, injectable [2,4-13C2]-D-β-hydroxybutyrate (or other labeled BHB) solution (e.g., 200 mM)

• Saline solution

• Infusion pump

• IV catheters

• NMR/MRS system equipped for 13C detection

Procedure:

• Subject Preparation: a. Subjects should be fasted overnight to induce a mild state of ketosis. b. On the day of the study, place IV catheters in both antecubital fossa veins, one for infusion and one for blood sampling.

• Tracer Infusion: a. Begin with a bolus infusion of the 13C-labeled BHB solution (e.g., 16.7 mL/min for 20 minutes) to rapidly increase plasma ketone levels. b. Following the bolus, maintain a constant infusion rate (e.g., 22 µM/kg-min) for the remainder of the study (e.g., 100 minutes).

• Blood Sampling: a. Collect blood samples at regular intervals to monitor plasma concentrations of labeled and unlabeled BHB.

• In Vivo MRS Data Acquisition: a. Position the subject in the MRS system. b. Use a 13C surface coil placed over the region of interest (e.g., occipital-parietal lobes). c. Acquire 13C spectra throughout the infusion period to monitor the incorporation of the 13C label into brain metabolites such as glutamate and glutamine.

• Data Analysis: a. Process the acquired spectra to identify and quantify the 13C-labeled metabolites. b. Use metabolic modeling to calculate the rates of ketone body transport and metabolism in the brain.

Disclaimer: All in vivo procedures must be approved by an appropriate Institutional Animal Care and Use Committee (IACUC) or Institutional Review Board (IRB) and conducted in accordance with relevant guidelines and regulations.

References

• 1. 3-Hydroxybutyrate as a Metabolite and a Signal Molecule Regulating Processes of Living Organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Optimization of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A new hyperpolarized 13C ketone body probe reveals an increase in acetoacetate utilization in the diabetic rat heart - PMC [pmc.ncbi.nlm.nih.gov]
• 4. OXIDATIVE-METABOLISM-OF-13C-LABELED-KETONES-IN-HUMAN-BRAIN [aesnet.org]
• 5. biorxiv.org [biorxiv.org]
• 6. Cerebral metabolism of [1,2-13C2]glucose and [U-13C4]3-hydroxybutyrate in rat brain as detected by 13C NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. Quantitative Determination of (R)-3-Hydroxybutyl (R)-3-Hydroxybutyrate (Ketone Ester) and Its Metabolites Beta-hydroxybutyrate, 1-3-Butanediol, and Acetoacetate in Human Plasma Using LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tracing Ketone Body Utilization in the Brain with 13C Labeled β-Hydroxybutyrate (BHB)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ketone bodies, primarily β-hydroxybutyrate (BHB) and acetoacetate, serve as a crucial alternative energy source for the brain, particularly during periods of low glucose availability such as fasting, strenuous exercise, or adherence to a ketogenic diet. The metabolic shift towards ketone body utilization in the brain has garnered significant interest in the context of various neurological disorders, including epilepsy, Alzheimer's disease, and traumatic brain injury. Understanding the dynamics of ketone body transport across the blood-brain barrier and their subsequent metabolism within different brain cell types is paramount for developing novel therapeutic strategies.

This document provides detailed application notes and protocols for tracing the utilization of ketone bodies in the brain using 13C labeled BHB. The methodologies described herein leverage the power of Magnetic Resonance Spectroscopy (MRS) and Nuclear Magnetic Resonance (NMR) to track the metabolic fate of 13C isotopes from BHB as they are incorporated into key brain metabolites. These techniques offer a non-invasive in vivo window and a detailed ex vivo snapshot of cerebral ketone metabolism, providing invaluable insights for researchers, scientists, and drug development professionals.

Core Concepts

The fundamental principle behind this technique is the administration of BHB labeled with the stable isotope carbon-13 (13C) at specific positions (e.g., [2,4-13C2]-BHB). As the labeled BHB is taken up by the brain, it is metabolized via the tricarboxylic acid (TCA) cycle. This process transfers the 13C label to other molecules, most notably the neurotransmitters glutamate and glutamine. By detecting the 13C enrichment in these and other metabolites using MRS/NMR, it is possible to quantify the rate of ketone body utilization and to dissect the relative contributions of different cell types, such as neurons and astrocytes, to this process.

Key Metabolic Pathway

The metabolic pathway of BHB in the brain begins with its transport across the blood-brain barrier. Inside brain cells, BHB is converted to acetoacetate, which is then transformed into two molecules of acetyl-CoA. The 13C-labeled acetyl-CoA enters the TCA cycle, leading to the labeling of various intermediates and associated amino acids.

Application of (3R)-3-Hydroxybutyric Acid-1-13C in Diabetes Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3R)-3-Hydroxybutyric acid (β-hydroxybutyrate), a primary ketone body, serves as a crucial alternative energy source during periods of low glucose availability. In the context of diabetes mellitus, the metabolism of ketone bodies is significantly altered. The use of stable isotope-labeled (3R)-3-Hydroxybutyric acid, specifically with a carbon-13 (¹³C) label at the first carbon position ((3R)-3-Hydroxybutyric acid-1-¹³C), provides a powerful tool for tracing its metabolic fate in vivo. This non-radioactive tracer allows for the safe and detailed investigation of ketone body turnover, oxidation, and its influence on various metabolic and signaling pathways implicated in diabetes and its complications. These application notes provide an overview of the utility of (3R)-3-Hydroxybutyric acid-1-¹³C in diabetes research, along with detailed protocols for its application in preclinical and clinical studies.

Key Applications in Diabetes Research

• Quantification of Ketone Body Kinetics: Stable isotope dilution techniques using (3R)-3-Hydroxybutyric acid-1-¹³C enable the precise measurement of ketone body appearance, disappearance, and clearance rates, providing insights into the dysregulation of ketogenesis and ketone utilization in diabetic states.

• Metabolic Flux Analysis: By tracking the incorporation of the ¹³C label into downstream metabolites such as glutamate and succinate, researchers can elucidate the contribution of ketone bodies to the tricarboxylic acid (TCA) cycle and overall cellular energy metabolism in various tissues, including the brain, heart, and skeletal muscle.

• Investigating Insulin Resistance: Studies have shown that β-hydroxybutyrate can modulate insulin signaling. (3R)-3-Hydroxybutyric acid-1-¹³C can be used to trace the metabolic effects of β-hydroxybutyrate on glucose and lipid metabolism in the context of insulin resistance.

• Elucidating Signaling Pathways: β-hydroxybutyrate acts as a signaling molecule, notably through the hydroxycarboxylic acid receptor 2 (HCAR2). Labeled tracers can be used in conjunction with other techniques to study the downstream effects of HCAR2 activation on inflammation and gene expression in diabetic models.

Data Presentation

Table 1: Ketone Body Kinetics in Healthy vs. Diabetic Subjects

Parameter	Healthy Control	Type 1 Diabetes	Type 2 Diabetes	Reference
Total Ketone Body Production Rate (µmol/kg/min)	25.8 ± 3.1	124.7 ± 23.5	45.2 ± 7.8	[1][2]
β-Hydroxybutyrate Clearance Rate (mL/kg/min)	15.4 ± 1.9	8.2 ± 1.5	11.5 ± 2.1	[1]
Acetoacetate Clearance Rate (mL/kg/min)	20.1 ± 2.5	10.9 ± 1.8	14.8 ± 2.9	[1]

Note: Values are representative and may vary based on the specific study population and experimental conditions.

Table 2: Contribution of β-Hydroxybutyrate to Brain Energy Metabolism

Condition	Contribution to Brain Acetyl-CoA (%)	Key Metabolites Labeled	Analytical Technique	Reference
Healthy (Normoglycemia)	5-10%	Glutamate, Glutamine, GABA	¹³C-NMR Spectroscopy
Diabetic (Hyperglycemia/Ketoacidosis)	Increased utilization observed	Glutamate, Glutamine	¹³C-NMR Spectroscopy

Experimental Protocols

Protocol 1: In Vivo Infusion of (3R)-3-Hydroxybutyric acid-1-¹³C in a Diabetic Rodent Model

Objective: To determine the whole-body turnover rate of β-hydroxybutyrate and its contribution to the TCA cycle in a diabetic rodent model.

Materials:

• Diabetic rodent model (e.g., streptozotocin-induced diabetic rats or db/db mice) and age-matched healthy controls.

• (3R)-3-Hydroxybutyric acid-1-¹³C (sterile, pyrogen-free solution).

• Saline solution (0.9% NaCl).

• Anesthesia (e.g., isoflurane).

• Infusion pump and catheters.

• Blood collection supplies (e.g., heparinized syringes).

• Tissue collection tools and liquid nitrogen.

• Gas chromatograph-mass spectrometer (GC-MS).

Procedure:

• Animal Preparation:

  • Fast the animals overnight (12-14 hours) with free access to water.

  • Anesthetize the animal and maintain anesthesia throughout the procedure.

  • Surgically implant catheters into the jugular vein (for infusion) and carotid artery (for blood sampling).

• Primed-Constant Infusion:

  • Administer a priming bolus of (3R)-3-Hydroxybutyric acid-1-¹³C to rapidly achieve isotopic steady state. The priming dose should be approximately 60-80 times the infusion rate.

  • Immediately following the bolus, begin a constant infusion of (3R)-3-Hydroxybutyric acid-1-¹³C at a rate of 0.1-0.5 µmol/kg/min for 90-120 minutes.

• Blood Sampling:

  • Collect arterial blood samples at baseline (before infusion) and at regular intervals (e.g., every 15 minutes) during the infusion.

  • Immediately centrifuge the blood to separate plasma and store at -80°C until analysis.

• Tissue Collection:

  • At the end of the infusion period, clamp-freeze tissues of interest (e.g., liver, heart, brain) using tongs pre-chilled in liquid nitrogen.

  • Store tissues at -80°C.

• Sample Analysis (GC-MS):

  • Extract metabolites from plasma and tissue homogenates.

  • Derivatize the extracts to make the metabolites volatile for GC-MS analysis.

  • Analyze the samples by GC-MS to determine the isotopic enrichment of β-hydroxybutyrate and its downstream metabolites (e.g., glutamate, succinate).

• Data Analysis:

  • Calculate the rate of appearance (Ra) of β-hydroxybutyrate using the steady-state isotope dilution equation: Ra = Infusion Rate / Isotopic Enrichment.

  • Determine the fractional contribution of β-hydroxybutyrate to the TCA cycle by analyzing the ¹³C enrichment in TCA cycle intermediates.

Protocol 2: Analysis of ¹³C Enrichment in Metabolites by NMR Spectroscopy

Objective: To measure the incorporation of ¹³C from (3R)-3-Hydroxybutyric acid-1-¹³C into brain metabolites.

Materials:

• Brain tissue extracts from the in vivo infusion experiment (Protocol 1).

• Phosphate buffer (pH 7.4).

• Deuterium oxide (D₂O).

• NMR spectrometer (e.g., 500 MHz or higher).

Procedure:

• Sample Preparation:

  • Homogenize the frozen brain tissue in a methanol-chloroform-water mixture to extract polar metabolites.

  • Lyophilize the aqueous phase to obtain a dried metabolite extract.

  • Reconstitute the extract in a phosphate buffer prepared with D₂O.

• NMR Spectroscopy:

  • Acquire ¹³C NMR spectra of the extracts.

  • Use appropriate pulse sequences to enhance the signal of ¹³C-labeled metabolites.

• Data Analysis:

  • Identify and quantify the ¹³C-labeled metabolites (e.g., [5-¹³C]glutamate, [5-¹³C]glutamine) based on their chemical shifts and signal intensities.

  • Calculate the isotopic enrichment of each metabolite by comparing the intensity of the ¹³C-labeled peak to the total metabolite concentration.

Mandatory Visualization

Caption: Experimental workflow for in vivo stable isotope tracing.

Caption: 3-Hydroxybutyrate signaling via HCAR2 in adipocytes.

References

• 1. Metabolomics, Stable Isotopes, and A−β+ Ketosis-Prone Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of human ketone body kinetics using stable-isotope labelled tracers - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

low 13C incorporation in metabolites after (3R)-3-Hydroxybutyric acid-1-13C administration

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with low 13C incorporation in metabolites after administering (3R)-3-Hydroxybutyric acid-1-13C. This document provides troubleshooting steps, frequently asked questions, and detailed protocols to help diagnose and resolve common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is (3R)-3-Hydroxybutyric acid-1-13C and how is it metabolized?

(3R)-3-Hydroxybutyric acid, also known as D-β-hydroxybutyrate (BHB), is a primary ketone body used by extrahepatic tissues like the brain, heart, and skeletal muscle as an energy source, especially during periods of low glucose availability.[1][2][3] When using (3R)-3-Hydroxybutyric acid-1-13C as a tracer, the labeled carbon is at the C-1 position. Metabolically, BHB is first oxidized to acetoacetate (AcAc) by the enzyme 3-hydroxybutyrate dehydrogenase.[1][2] Subsequently, AcAc is converted to acetoacetyl-CoA, which is then cleaved to form two molecules of acetyl-CoA.[1][4] The acetyl-CoA can then enter the tricarboxylic acid (TCA) cycle for energy production or be used for the synthesis of lipids and cholesterol.[1][5]

Q2: What is the expected metabolic fate of the 1-13C label from (3R)-3-Hydroxybutyric acid?

The 1-13C label is on the carboxyl carbon. Following the metabolic pathway, this labeled carbon becomes the C-1 carbon of acetoacetyl-CoA and subsequently the C-1 carbon of one of the two resulting acetyl-CoA molecules. When this labeled acetyl-CoA enters the TCA cycle, the 1-13C label is lost as 13CO2 during the first turn of the cycle in the isocitrate dehydrogenase and α-ketoglutarate dehydrogenase reactions. Therefore, significant labeling from (3R)-3-Hydroxybutyric acid-1-13C is expected in acetoacetate and acetyl-CoA, but not in TCA cycle intermediates after the first turn.

Q3: What are the primary reasons for observing unexpectedly low 13C incorporation into downstream metabolites?

Low incorporation can stem from several factors:

• Biological Dilution: The administered labeled tracer can be significantly diluted by large endogenous, unlabeled pools of the same metabolite or its precursors.[6] For example, high levels of fatty acid oxidation will produce large amounts of unlabeled acetyl-CoA, diluting the 13C-labeled pool derived from BHB.

• Competing Substrates: The presence of other primary energy sources, such as glucose and glutamine, can reduce the cell's reliance on ketone bodies for energy, thus lowering the flux of the 13C label through the metabolic pathways.[7][8]

• Isotopic Steady State Not Reached: Tracer experiments require time for the labeled isotope to distribute throughout the metabolic network. If samples are collected too early, the 13C enrichment in downstream metabolites may be low because the system has not yet reached an isotopic steady state.[6][9]

• Tracer Delivery and Uptake: Issues with the administration protocol, tracer stability in the medium, or cellular uptake mechanisms can limit the amount of 13C-BHB available to the cells.

• Analytical Issues: Problems during sample preparation (e.g., metabolite degradation) or with the analytical instrument (e.g., low sensitivity, matrix effects) can lead to the underestimation of 13C enrichment.[10]

Q4: How can I determine if my experiment has reached an isotopic steady state?

Isotopic steady state is achieved when the isotopic labeling pattern of the metabolites of interest no longer changes over time.[6] To verify this, you should perform a time-course experiment, collecting samples at multiple time points after tracer administration. Analyzing the 13C enrichment of key metabolites at each time point will reveal when a plateau is reached, indicating that isotopic steady state has been achieved.[6] The time required to reach steady state can vary significantly between different metabolites and cell types.[6]

Troubleshooting Guide: Low 13C Incorporation

This guide provides a systematic approach to diagnosing and resolving common issues encountered during 13C tracer experiments with (3R)-3-Hydroxybutyric acid-1-13C.

Problem	Potential Cause(s)	Recommended Solution(s)
Low 13C enrichment in immediate downstream metabolites (e.g., Acetoacetate, Acetyl-CoA)	1. Inefficient Tracer Uptake: The cells may not be efficiently transporting the labeled BHB. 2. Tracer Degradation: The labeled compound may be unstable in the experimental medium. 3. High Endogenous Production: Significant unlabeled BHB or acetyl-CoA production from other sources (e.g., fatty acid oxidation) is diluting the tracer.[6]	1. Optimize Tracer Concentration: Increase the concentration of the labeled BHB in the medium. 2. Verify Tracer Purity & Stability: Confirm the chemical and isotopic purity of the supplied tracer. Test its stability under your specific experimental conditions. 3. Control for Competing Pathways: If possible, use inhibitors for competing pathways (e.g., inhibit fatty acid oxidation) to increase reliance on the BHB tracer.
Negligible 13C enrichment in TCA cycle intermediates	1. Expected Metabolic Fate: The 1-13C label is designed to be lost as CO2 in the first turn of the TCA cycle. Low incorporation is expected. 2. High Flux from Other Carbon Sources: Glucose and glutamine are often the primary fuels for the TCA cycle in cultured cells.[8][11] 3. Compartmentalization: The labeled acetyl-CoA may be directed towards pathways other than the TCA cycle (e.g., lipid synthesis) in a different cellular compartment.[9]	1. Use a Different Tracer: For probing the TCA cycle, consider using uniformly labeled [U-13C4]-BHB[12], [U-13C6]-glucose, or [U-13C5]-glutamine.[11][13] 2. Modify Culture Medium: Reduce the concentration of glucose and/or glutamine in the medium to promote the utilization of ketone bodies. 3. Perform Parallel Labeling: Conduct parallel experiments with different tracers (e.g., 13C-glucose) to deconvolve the contributions of various substrates to the TCA cycle.[14]
High variability in 13C enrichment across biological replicates	1. Inconsistent Cell Culture Conditions: Differences in cell density, growth phase, or passage number can significantly alter metabolism. 2. Variable Sample Handling: Inconsistencies in incubation times, quenching, or extraction procedures can introduce significant errors. 3. Analytical Instability: Issues with the mass spectrometer or chromatography can cause run-to-run variability.[10]	1. Standardize Cell Culture: Ensure all replicates are seeded at the same density and harvested at the same phase of growth. Use cells from a similar passage number. 2. Standardize Protocols: Use a rigorously defined and consistent protocol for sample quenching, extraction, and preparation.[4] 3. Use Internal Standards: Include a fully 13C-labeled internal standard (e.g., a yeast or bacterial extract) to control for analytical variability.[10]

Experimental Protocols

Protocol 1: General Workflow for 13C Tracer Labeling in Cultured Cells

• Cell Seeding: Plate cells at a consistent density and allow them to reach the desired confluency (typically 60-80%) in their standard growth medium.

• Medium Exchange: Aspirate the standard growth medium. Wash the cells once with pre-warmed phosphate-buffered saline (PBS).

• Tracer Introduction: Add pre-warmed experimental medium containing (3R)-3-Hydroxybutyric acid-1-13C at the desired final concentration.

• Incubation: Place the cells back into the incubator and incubate for a predetermined duration to allow for tracer uptake and metabolism. This duration should be optimized based on time-course experiments to ensure isotopic steady state is reached.[6]

• Metabolite Quenching & Extraction: At the end of the incubation period, rapidly quench metabolic activity and extract the metabolites. (See Protocol 2).

• Sample Preparation: Prepare the metabolite extracts for analysis by LC-MS/MS or GC-MS. (See Protocol 3).

• Data Analysis: Analyze the samples to determine the mass isotopologue distribution (MID) for each metabolite of interest. Correct the raw data for the natural abundance of 13C.[15]

Protocol 2: Metabolite Extraction from Adherent Mammalian Cells

• Quenching: Aspirate the labeling medium from the culture dish. Immediately place the dish on a bed of dry ice to quench metabolic activity.

• Extraction Solvent Addition: Add ice-cold 80% methanol (LC-MS grade) to the plate (e.g., 1 mL for a 10 cm dish).

• Cell Scraping: Use a cell scraper to detach the cells into the cold methanol.

• Collection: Transfer the cell suspension/extract into a pre-chilled microcentrifuge tube.

• Protein Precipitation: Incubate the samples at -20°C for at least 30 minutes to facilitate protein precipitation.[4]

• Centrifugation: Centrifuge the samples at maximum speed (e.g., >14,000 x g) for 10-15 minutes at 4°C to pellet cell debris and precipitated protein.[4]

• Supernatant Transfer: Carefully transfer the supernatant, which contains the metabolites, to a new clean tube.

• Drying: Dry the supernatant completely using a vacuum concentrator (e.g., SpeedVac) or under a gentle stream of nitrogen.

• Storage: Store the dried metabolite pellets at -80°C until analysis.

Protocol 3: Sample Preparation for LC-MS/MS Analysis

• Reconstitution: Reconstitute the dried metabolite pellet in a suitable volume (e.g., 50-100 µL) of the initial mobile phase for your LC method (e.g., 5% acetonitrile in water).

• Vortexing: Vortex the sample vigorously for 1 minute to ensure all metabolites are redissolved.

• Centrifugation: Centrifuge the reconstituted sample at high speed for 10 minutes at 4°C to pellet any insoluble material.

• Transfer: Transfer the clear supernatant to an LC-MS vial, preferably with a low-volume insert.

• Analysis: Place the vial in the autosampler of the LC-MS/MS system for analysis.

Data Presentation

Table 1: Comparison of Common 13C Tracers for Central Carbon Metabolism

This table summarizes the primary applications of different 13C tracers, providing context for why (3R)-3-Hydroxybutyric acid-1-13C might be chosen and when alternative tracers are more appropriate.

Tracer	Primary Metabolic Pathways Probed	Advantages	Disadvantages
[1-13C]-BHB	Ketone body utilization, Acetyl-CoA generation	Specifically traces the entry of BHB into central metabolism.	The label is lost as CO2, providing limited information on downstream TCA cycle activity.[9]
[U-13C4]-BHB	Ketone body utilization, TCA Cycle, Lipogenesis	Labels all carbons, allowing the tracing of the full carbon backbone into the TCA cycle and other pathways.[12]	May be more expensive; interpretation can be complex if multiple pathways are active.
[1,2-13C2]-Glucose	Pentose Phosphate Pathway (PPP), Glycolysis	Considered one of the best single tracers for resolving fluxes in the PPP and upper glycolysis.[11][13]	Provides less resolution for the TCA cycle compared to other tracers.[13]
[U-13C6]-Glucose	Glycolysis, TCA Cycle, Anaplerosis	Labels all carbons, giving a comprehensive overview of glucose metabolism and its contributions to various pathways.[13]	Can be less informative for specific pathways like the PPP compared to positionally labeled tracers.[13]
[U-13C5]-Glutamine	TCA Cycle, Anaplerosis, Reductive Carboxylation	Excellent for probing TCA cycle activity, especially in cancer cells where glutamine is a major substrate.[11][13]	Provides limited information on glycolytic pathways.[13]

Visualizations

Diagram 1: Metabolic Pathway of (3R)-3-Hydroxybutyric acid-1-13C

Caption: Metabolic fate of the 1-13C label from (3R)-3-Hydroxybutyric acid.

Diagram 2: Troubleshooting Workflow for Low 13C Incorporation

Caption: A logical workflow for diagnosing low 13C incorporation.

Diagram 3: Standard Experimental Workflow for 13C Tracer Analysis

Caption: High-level overview of a typical 13C tracer experiment.

References

• 1. 3-Hydroxybutyrate as a Metabolite and a Signal Molecule Regulating Processes of Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: Showing metabocard for 3-Hydroxybutyric acid (HMDB0000011) [hmdb.ca]
• 3. 3-Hydroxybutyric Acid | Rupa Health [rupahealth.com]
• 4. benchchem.com [benchchem.com]
• 5. 3-Hydroxybutyric acid - Organix Comprehensive Profile - Urine - Lab Results explained | HealthMatters.io [healthmatters.io]
• 6. 13C Isotope-Assisted Methods for Quantifying Glutamine Metabolism in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dspace.mit.edu [dspace.mit.edu]
• 9. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Proposing a validation scheme for 13C metabolite tracer studies in high-resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cerebral metabolism of [1,2-13C2]glucose and [U-13C4]3-hydroxybutyrate in rat brain as detected by 13C NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Poor Signal-to-Noise in 13C NMR Spectra

Welcome to the technical support center for 13C NMR spectroscopy. This guide is designed for researchers, scientists, and drug development professionals to help identify and resolve common issues related to poor signal-to-noise (S/N) in their experiments.

Frequently Asked Questions (FAQs)

Q1: Why is the signal-to-noise ratio in my 13C NMR spectrum inherently low?

A1: Several factors contribute to the low sensitivity of 13C NMR spectroscopy. The primary reasons are:

• Low Natural Abundance: The NMR-active 13C isotope has a natural abundance of only about 1.1%.[1][2][3][4][5] The vast majority of carbon is the NMR-inactive 12C isotope.[3]

• Low Gyromagnetic Ratio: The magnetic moment of a 13C nucleus is significantly weaker than that of a proton (1H), resulting in an inherently weaker NMR signal.[1][2][3][6][7]

• Long Spin-Lattice Relaxation Times (T₁): Carbon nuclei, especially quaternary carbons, can have long T₁ values, which means they take a longer time to return to their equilibrium state after being excited by an RF pulse. This necessitates longer delays between scans to avoid signal saturation and loss.

Q2: My spectrum is just noise with no visible peaks. What are the most likely causes?

A2: If you only observe baseline noise, the most probable issues are:

• Sample concentration is too low: This is the most common reason for a complete lack of signal.[1][8]

• Incorrect receiver gain: If the receiver gain is set too low, the weak signals will not be amplified sufficiently to be distinguished from the noise. Conversely, if set too high, it can lead to artifacts.[1][9]

• Instrumental problems: There could be an issue with the spectrometer's probe tuning and matching, or other hardware components.

Q3: How does the number of scans (NS) affect the signal-to-noise ratio?

A3: The signal-to-noise ratio improves with the square root of the number of scans.[1][4] This means that to double the S/N, you need to quadruple the number of scans.[1] While increasing the number of scans is a straightforward way to improve your spectrum, it directly increases the total experiment time.[1]

Q4: What is the Nuclear Overhauser Effect (NOE) and how does it impact my 13C spectrum?

A4: The Nuclear Overhauser Effect (NOE) is the transfer of nuclear spin polarization from one nucleus to another. In 13C NMR, broadband proton decoupling irradiates the protons, and this can transfer polarization to the directly attached 13C nuclei. This can enhance the 13C signal intensity by as much as 200%.[10] Ensuring an adequate relaxation delay allows for this effect to build up, leading to a greater signal.[11]

Troubleshooting Guides

Issue 1: Overall Low Signal-to-Noise Ratio

If your spectrum shows peaks but they are weak and noisy, consider the following solutions, categorized by the area of the experimental workflow.

Q: How can I optimize my sample preparation to improve the S/N ratio?

A: Proper sample preparation is critical for a good 13C NMR spectrum.

• Increase Sample Concentration: This is the most direct way to improve the S/N ratio.[4] For small molecules (under 1000 g/mol ), a concentration of 50-100 mg in 0.5-0.6 mL of deuterated solvent is often recommended.[2][12] Doubling the sample concentration will roughly double the signal intensity.[2]

• Use High-Quality NMR Tubes: Employ clean, high-quality 5 mm NMR tubes.[2][11] Scratches or imperfections can degrade spectral quality.[2] For limited sample amounts, consider using specialized tubes like medium-walled tubes or those with susceptibility plugs to maximize the signal from a smaller volume.[1][13]

• Ensure Sample Purity and Filtration: The sample and solvent should be free from particulate matter.[4] Suspended solids can distort the magnetic field homogeneity, leading to broader lines and a poorer S/N ratio.[14] Always filter your sample into the NMR tube, for instance, through a Pasteur pipette with a glass wool plug.[14][15]

Q: Can the type of NMR probe affect my signal-to-noise?

A: Yes, significantly. Using a cryoprobe can dramatically improve the S/N ratio. A cryoprobe cools the detection electronics to cryogenic temperatures (around 20 K), which greatly reduces thermal noise.[1] This can lead to a 3 to 10-fold enhancement in S/N compared to a standard room-temperature probe, allowing for high-quality spectra to be acquired in a fraction of the time.[1]

Q: Which acquisition parameters should I adjust to get a better signal?

A: Fine-tuning the acquisition parameters is crucial for maximizing the S/N ratio. The following table summarizes key parameters and their recommended starting points for optimization.

Parameter	Symbol	Recommended Value/Range	Purpose & Impact on S/N
Number of Scans	NS	Start with 1024 and increase as needed.[1]	Signal averaging reduces random noise. S/N increases with the square root of NS.[1][4]
Relaxation Delay	D1	2.0 seconds is a good starting point.[1][10] For quaternary carbons, a longer delay (5-10 s) may be necessary.[1]	Allows for T₁ relaxation and builds up the Nuclear Overhauser Effect (NOE), which enhances signal.[11]
Pulse Angle	P1	30° - 45°	A smaller flip angle is often better than 90° for faster repetition and better overall S/N in a given experiment time.[10][16]
Acquisition Time	AQ	1.0 - 1.5 seconds[1]	A longer AQ can improve resolution, but a balance must be struck with the desired S/N and total experiment time.[1]

Experimental Protocol: Optimizing Acquisition Parameters

• Sample Preparation: Prepare a concentrated solution of your sample (e.g., 50-100 mg in 0.5-0.6 mL of deuterated solvent) and filter it into a high-quality NMR tube.[2][12][14]

• Instrument Setup:

  • Insert the sample into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve good homogeneity.[1]

  • Tune and match the probe for the 13C frequency.[1]

• Initial Acquisition:

  • Load a standard 13C experiment with proton decoupling (e.g., zgpg30 on Bruker instruments).[1]

  • Set the initial acquisition parameters as suggested in the table above (e.g., NS=1024, D1=2.0s, P1=30°, AQ=1.0s).[1][10]

• Assessment and Iteration:

  • Acquire a preliminary spectrum.

  • Assess the S/N ratio. If it is insufficient, increase the number of scans (e.g., to 4096). Remember that quadrupling the scans will double the S/N and the experiment time.[1]

  • If quaternary carbons are weak or missing, try increasing the relaxation delay (D1) to 5-10 seconds.[1]

Q: Can I improve the signal-to-noise of my already acquired spectrum?

A: Yes, through data processing. Applying an exponential multiplication with a line broadening factor (LB) of 1-2 Hz can improve the signal-to-noise ratio.[1] This is done at the expense of resolution, as it will broaden the peaks.

Issue 2: Weak or Missing Quaternary Carbon Signals

Q: I can see the signals for my protonated carbons, but the quaternary carbon signals are very weak or absent. How can I fix this?

A: Quaternary carbons often have very long T₁ relaxation times and do not benefit from the NOE, making them inherently weaker.[1] To improve their detection:

• Increase the Relaxation Delay (D1): A longer D1 (e.g., 5-10 seconds or more) is crucial to allow these nuclei to fully relax between pulses.[1]

• Use a Smaller Pulse Angle: A shorter pulse width (smaller flip angle) is desirable as it requires less time for the magnetization to recover along the z-axis.[11]

• Consider a Relaxation Agent: Adding a small amount of a paramagnetic relaxation agent, such as Chromium (III) acetylacetonate (Cr(acac)₃), can significantly shorten the T₁ values of all carbons, including quaternaries.[13][17] This allows for a much shorter relaxation delay and a greater number of scans in a given time.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor signal-to-noise in 13C NMR experiments.

Caption: A workflow diagram for troubleshooting poor signal-to-noise in 13C NMR.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. nmr spectroscopy - 13C NMR spectrum only showing solvent - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. 29.10 ¹³C NMR Spectroscopy – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. University of Ottawa NMR Facility Blog: Poor Signal-to-Noise Ratio in Your Spectrum? [u-of-o-nmr-facility.blogspot.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 11. A 13C NMR spectrum you will want to share | Anasazi Instruments [aiinmr.com]
• 12. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 13. reddit.com [reddit.com]
• 14. NMR Sample Preparation [nmr.chem.umn.edu]
• 15. ucl.ac.uk [ucl.ac.uk]
• 16. books.rsc.org [books.rsc.org]
• 17. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing In Vivo ¹³C Tracer Studies

Welcome to the technical support center for in vivo ¹³C tracer studies. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals design and execute successful metabolic flux analysis experiments.

Frequently Asked Questions (FAQs)

Q1: What is the first step in designing a ¹³C tracer study?

The crucial first step is the in silico experimental design.[1] This involves using computational models to select the optimal ¹³C-labeled tracer and experimental conditions for your specific biological system and research question.[1][2] This pre-experimental analysis helps maximize the precision of flux estimations and minimizes the risk of uninformative data.[3][4]

Q2: Which ¹³C-labeled tracer should I choose?

The choice of tracer is critical and depends on the specific metabolic pathways you aim to investigate.[5][6] For instance, [1,2-¹³C₂]glucose is often effective for analyzing glycolysis and the pentose phosphate pathway, while [U-¹³C₅]glutamine is preferred for studying the tricarboxylic acid (TCA) cycle.[5][6] A combination of tracers, such as [1,2-¹³C₂]glucose and [U-¹³C₅]glutamine, can provide a more comprehensive analysis of central carbon metabolism.[7]

Q3: What are the common methods for administering tracers in vivo?

There are several methods for delivering stable isotope tracers in vivo, each with its own advantages and disadvantages. The selection of the administration route should be guided by the specific goals of the experiment.[8] Common methods include:

• Intravenous (IV) Infusion: Offers precise control over the tracer delivery rate and helps achieve a rapid steady-state in plasma.[9]

• Intraperitoneal (IP) Injection: A less invasive alternative to IV infusion, though the kinetics of absorption can be more variable.[9][10]

• Oral Gavage (PO): Mimics dietary intake and is useful for studying first-pass metabolism in the liver.[9][11]

Q4: Should I use a bolus injection, continuous infusion, or a combination?

The choice between a bolus injection and continuous infusion depends on the experimental goals and practical considerations.[8][12]

• Bolus Administration: Cheaper, faster, and compatible with biohazardous models.[13][14] However, it may not achieve a steady isotopic state.[15] Repeated bolus injections can help increase enrichment over longer periods.[15]

• Continuous Infusion: Allows for reaching an isotopic steady state, which is crucial for certain metabolic flux analyses.[8]

• Bolus followed by Continuous Infusion: This combination can help to rapidly achieve and then maintain a steady-state labeling in the plasma.[12][16]

Q5: Is fasting required before tracer administration?

Fasting is a common practice in ¹³C tracer studies, particularly when using ¹³C-glucose, as it can lead to higher fractional enrichment in the plasma.[16] A fasting period of 3 hours has been shown to improve labeling in most organs, although some tissues, like the heart, may show better labeling without fasting.[13][14] For tracers like ¹³C-glutamine, fasting may not significantly impact plasma enrichment.[16]

Troubleshooting Guide

Problem: Low ¹³C enrichment in tissues of interest.

• Possible Cause 1: Suboptimal tracer dose.

  • Solution: The optimal dose often needs to be determined empirically.[9] Review literature for doses used in similar models and consider performing a dose-response pilot study. For example, a bolus of 0.6 mg/g body mass for ¹³C₆-glucose has been used in mice.[16]

• Possible Cause 2: Inefficient delivery route.

  • Solution: Intravenous infusion generally provides the most direct and controlled delivery.[9] If using IP injection or oral gavage, consider that absorption rates can vary. For some studies, IP injection has been found to result in higher labeling than tail vein injection or oral gavage.[10]

• Possible Cause 3: Insufficient infusion/labeling time.

  • Solution: Isotopic steady state in central carbon metabolism is often approached within 3 hours of infusion.[12] For bolus injections, a 90-minute label incorporation period has been found to provide good TCA cycle labeling.[13][14] Extend the infusion or the time between bolus injection and sample collection if pathways with slower turnover are being investigated.

Problem: High variability in labeling between animals.

• Possible Cause 1: Inconsistent fasting.

  • Solution: Ensure a consistent fasting period for all animals in the experimental group to minimize variations in endogenous metabolite pools.[16] Provide free access to water during fasting.[9]

• Possible Cause 2: Stress during administration.

  • Solution: Anesthesia can be used to minimize stress during procedures like tail vein injections.[15][16] However, be aware that anesthetics can potentially alter metabolism.[8]

• Possible Cause 3: Variable absorption kinetics (for IP and PO routes).

  • Solution: While harder to control, maintaining consistency in injection/gavage technique can help reduce variability. For studies requiring high precision, IV infusion is the preferred method.[9]

Problem: Difficulty interpreting labeling patterns.

• Possible Cause 1: Not reaching isotopic steady state.

  • Solution: If your analysis model assumes isotopic steady state, ensure your experimental duration is sufficient to achieve it.[17] Dynamic labeling studies that collect samples at multiple time points can be used to capture changes before a steady state is reached.[9]

• Possible Cause 2: Tracer recycling.

  • Solution: Be aware that labeled metabolites can be released from one tissue and taken up by another, which can complicate data interpretation.[18] Mathematical models can help to account for these effects.[18]

• Possible Cause 3: Compartmentalization of metabolism.

  • Solution: Most methods measure the average labeling in a whole tissue or cell population.[17] Be mindful that different cellular compartments (e.g., mitochondria vs. cytosol) or different cell types within a tissue may have distinct metabolic activities.[12]

Quantitative Data Summary

Table 1: Example ¹³C Tracer Doses and Infusion Rates in Mice

Tracer	Administration Route	Dosing Strategy	Dose/Rate	Animal Model	Reference
[U-¹³C₆]-Glucose	Intravenous	Bolus	0.6 mg/g body mass	Mouse	[16]
[U-¹³C₆]-Glucose	Intravenous	Continuous Infusion	0.0138 mg/g body mass per minute	Mouse	[16]
[U-¹³C₅]-Glutamine	Intravenous	Bolus	0.2125 mg/g body mass	Mouse	[16]
[¹³C₆]-Glucose	Intravenous	Repeated Bolus	20 mg (80 µl of 25% w/v solution) every 15 min for 3 injections	Mouse	[19]
[¹³C₅, ¹⁵N₂]-Glutamine	Intravenous	Repeated Bolus	7.24 mg (200 µl of 36.2 mg/ml solution) every 15 min for 3 injections	Mouse	[15]
[U-¹³C]-Glucose	Intraperitoneal	Bolus	4 mg/g body mass	Mouse	[13][14]
[U-¹³C]-Glucose	Oral Gavage	Bolus	Not specified	Mouse	[11]

Experimental Protocols

Generalized Protocol for In Vivo ¹³C-Glucose Infusion in a Mouse Model

This protocol is a generalized guideline and should be adapted based on the specific research question and institutional animal care and use committee (IACUC) guidelines.[16]

• Animal Preparation:

  • Fast mice for 3-16 hours, depending on the experimental design, with free access to water.[9][13][14][16]

  • Anesthetize the mouse using an approved protocol (e.g., intraperitoneal injection of ketamine/xylazine).[16]

• Tracer Formulation:

  • Dissolve the ¹³C-labeled glucose in sterile saline or phosphate-buffered saline (PBS) to the desired concentration.[9]

• Catheterization and Infusion:

  • Place a catheter into the lateral tail vein.[16]

  • For a bolus plus continuous infusion study:

    • Administer an initial bolus of the tracer solution (e.g., 0.6 mg/g body mass over 1 minute).[16]

    • Immediately follow with a continuous infusion at a set rate (e.g., 0.0138 mg/g body mass per minute) for the desired duration (e.g., 3-4 hours).[16]

• Sample Collection:

  • Collect blood samples at various time points (e.g., 0, 15, 30, 60, 120, 240 minutes) to monitor plasma enrichment.[9]

  • At the end of the infusion period, euthanize the animal according to approved protocols.

  • Rapidly collect tissues of interest and immediately freeze-clamp them in liquid nitrogen to quench metabolism.[11]

• Metabolite Extraction and Analysis:

  • Extract metabolites from the collected tissues and plasma.

  • Analyze the isotopic enrichment of metabolites using mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.[5][7]

Visualizations

Caption: A generalized workflow for in vivo ¹³C tracer studies.

Caption: Decision tree for selecting tracer type and administration method.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] Rational design of 13C-labeling experiments for metabolic flux analysis in mammalian cells | Semantic Scholar [semanticscholar.org]
• 3. Frontiers | Robustifying Experimental Tracer Design for13C-Metabolic Flux Analysis [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Optimization of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. frontiersin.org [frontiersin.org]
• 9. benchchem.com [benchchem.com]
• 10. f1000research.com [f1000research.com]
• 11. escholarship.org [escholarship.org]
• 12. Stable isotope tracing to assess tumor metabolism in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Optimization of 13C stable isotope labeling for the study of tricarboxylic cycle intermediates in mouse models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]
• 15. researchgate.net [researchgate.net]
• 16. Optimized protocol for stable isotope tracing and steady-state metabolomics in mouse HER2+ breast cancer brain metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. In Vivo Estimates of Liver Metabolic Flux Assessed by 13C-Propionate and 13C-Lactate Are Impacted by Tracer Recycling and Equilibrium Assumptions - PMC [pmc.ncbi.nlm.nih.gov]
• 19. 13C Tracer Studies of Metabolism in Mouse Tumor Xenografts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Isotopic Dilution Effects in Metabolic Labeling Experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during metabolic labeling experiments, with a focus on minimizing isotopic dilution effects.

Frequently Asked Questions (FAQs)

Q1: What is isotopic dilution and why is it a problem in metabolic labeling experiments?

A: Isotopic dilution is the reduction in the enrichment of a stable isotope-labeled compound (e.g., an amino acid in SILAC) by its unlabeled, or "light," counterpart. This can occur due to various factors, such as incomplete labeling of the cellular proteome, the presence of unlabeled amino acids in the culture medium, or metabolic conversion of the labeled amino acid into another amino acid. Isotopic dilution leads to an underestimation of the true abundance of the labeled species, which can result in inaccurate quantification of protein turnover, synthesis rates, and relative protein abundance between different experimental conditions.

Q2: What is the minimum recommended labeling efficiency for accurate quantification in SILAC experiments?

A: For accurate quantification in Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) experiments, a labeling efficiency of at least 97% is recommended.[1] This ensures that the vast majority of the amino acids incorporated into proteins are the "heavy" labeled version, minimizing the contribution of the "light" signal from the heavy-labeled sample and thus reducing ratio compression. It is crucial to verify the incorporation efficiency before starting the main experiment.[1]

Q3: How many cell doublings are required to achieve sufficient labeling in SILAC?

A: To achieve near-complete labeling (>95-99%), cells should be cultured in the SILAC medium for at least five to six doublings.[1][2] This number of doublings allows for the dilution of pre-existing "light" proteins as the cells divide and synthesize new proteins using the "heavy" amino acids from the medium. For some cell lines or for proteins with a slow turnover rate, more doublings may be necessary.

Q4: What is arginine-to-proline conversion and how does it affect SILAC data?

A: Arginine-to-proline conversion is a metabolic process observed in some cell lines where the isotopically labeled "heavy" arginine is converted into "heavy" proline.[1][3] This becomes problematic because proline-containing peptides will then show a mixed isotopic distribution, with some of the signal appearing at the mass of a heavy proline-containing peptide rather than just the heavy arginine-containing peptide. This splitting of the signal can complicate data analysis and lead to inaccurate protein quantification, as it can affect a significant portion of the proteome.[1][4] The extent of this conversion can vary between cell lines, with some studies reporting that 10-40% of the proline pool can become labeled from heavy arginine.[5]

Q5: How can I prevent or minimize arginine-to-proline conversion?

A: There are two primary strategies to mitigate arginine-to-proline conversion:

• Proline Supplementation: Adding unlabeled proline to the SILAC medium (e.g., 200 mg/L) can effectively suppress the conversion of arginine to proline.[6][7][8]

• Reduced Arginine Concentration: In some cases, lowering the concentration of arginine in the culture medium can also reduce the extent of conversion.[9]

Q6: Why is dialyzed serum used in SILAC media?

A: Dialyzed fetal bovine serum (FBS) is used in SILAC media to minimize the concentration of free, unlabeled amino acids.[9][10] Standard FBS contains significant amounts of "light" amino acids, which would compete with the "heavy" labeled amino acids for incorporation into newly synthesized proteins, leading to severe isotopic dilution and preventing complete labeling.

Troubleshooting Guides

Issue 1: Low Labeling Efficiency (<97%)

Symptoms:

• Mass spectrometry data shows a significant "light" peak for peptides from the "heavy"-labeled cell population.

• Calculated heavy-to-light ratios are compressed (closer to 1:1 than expected).

Possible Cause	Troubleshooting Steps	Expected Outcome
Insufficient Cell Doublings	Ensure cells have undergone at least 5-6 doublings in the SILAC medium. For slow-growing cells or proteins with low turnover, extend the labeling period.	Achieve >97% incorporation of the heavy amino acid.
Contamination with Light Amino Acids	Use high-quality, dialyzed fetal bovine serum to prepare the SILAC medium.[9][10] Ensure all other media components are free from contaminating amino acids.	Minimize the pool of unlabeled amino acids available for protein synthesis.
Incorrect Media Formulation	Double-check the recipe for the SILAC medium to ensure it completely lacks the "light" version of the labeled amino acid(s).	The only source of the specific amino acid is the "heavy" labeled form.
Mycoplasma Contamination	Regularly test cell cultures for mycoplasma contamination, as it can alter amino acid metabolism.	Eliminate a biological variable that can interfere with normal amino acid uptake and incorporation.

Issue 2: Arginine-to-Proline Conversion Detected

Symptoms:

• Mass spectra of proline-containing peptides show satellite peaks corresponding to the incorporation of heavy proline.

• Inaccurate quantification of proline-containing peptides.

Possible Cause	Troubleshooting Steps	Expected Outcome
Cell Line-Specific Metabolism	Some cell lines have higher arginase activity, leading to increased conversion.	Understand the metabolic characteristics of your cell line.
High Arginine Concentration	Reduce the concentration of L-arginine in the SILAC medium.	Lowering the substrate concentration can decrease the rate of the enzymatic conversion to proline.
Insufficient Proline in Medium	Supplement the SILAC medium with unlabeled L-proline (e.g., 200 mg/L).[6][7][8]	The excess "light" proline will outcompete the "heavy" proline derived from arginine conversion for incorporation into proteins.
Data Analysis Strategy	If conversion is unavoidable, adjust the data analysis parameters in your software to account for the mass shift of heavy proline.	Accurate quantification of proline-containing peptides by including the satellite peaks in the calculation.

Experimental Protocols

Protocol 1: Preparation of SILAC Medium (DMEM)

This protocol is for the preparation of 500 mL of "light" and "heavy" SILAC media.

Materials:

• DMEM deficient in L-lysine and L-arginine

• Dialyzed Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• L-Glutamine

• "Light" L-lysine and L-arginine

• "Heavy" L-lysine (e.g., ¹³C₆) and L-arginine (e.g., ¹³C₆, ¹⁵N₄)

• Sterile water or PBS

Stock Solutions (100x):

• Light Lysine: 14.6 mg/mL in sterile PBS

• Light Arginine: 8.4 mg/mL in sterile PBS

• Heavy Lysine: (adjust concentration based on molecular weight) in sterile PBS

• Heavy Arginine: (adjust concentration based on molecular weight) in sterile PBS

Procedure:

• To a 500 mL bottle of lysine- and arginine-free DMEM, add:

  • 50 mL of dialyzed FBS (10% final concentration).

  • 5 mL of Penicillin-Streptomycin (1% final concentration).

  • 5 mL of L-Glutamine (1% final concentration).

• For "Light" Medium: Add 5 mL of the "light" lysine stock solution and 5 mL of the "light" arginine stock solution.

• For "Heavy" Medium: Add 5 mL of the "heavy" lysine stock solution and 5 mL of the "heavy" arginine stock solution.

• Bring the final volume to 500 mL with the DMEM base medium.

• Sterile-filter the complete medium using a 0.22 µm filter.

• Store the media at 4°C, protected from light.

Protocol 2: SILAC Labeling and Sample Preparation for Mass Spectrometry

• Cell Culture and Labeling:

  • Culture two populations of cells, one in "light" and one in "heavy" SILAC medium.

  • Passage the cells for at least 5-6 doublings to ensure complete incorporation of the labeled amino acids.

• Experimental Treatment:

  • Apply the experimental treatment to one of the cell populations (e.g., the "heavy" labeled cells) while the other serves as a control.

• Cell Harvesting and Lysis:

  • Harvest the "light" and "heavy" cell populations separately.

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification and Mixing:

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA).

  • Mix equal amounts of protein from the "light" and "heavy" lysates.

• Protein Digestion:

  • Perform in-solution or in-gel digestion of the mixed protein sample using an appropriate protease, typically trypsin.[11]

• Peptide Cleanup:

  • Desalt the resulting peptide mixture using a C18 StageTip or a similar method.

• LC-MS/MS Analysis:

  • Analyze the cleaned peptide sample by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[11]

  • Acquire data in a data-dependent manner to select peptide precursors for fragmentation.

• Data Analysis:

  • Use a suitable software package (e.g., MaxQuant) to identify peptides and quantify the heavy-to-light ratios.

Visualizations

Caption: A general workflow for a SILAC experiment.

Caption: Troubleshooting decision tree for isotopic dilution.

Caption: Example of a generic signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A systematic approach to assess amino acid conversions in SILAC experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prevention of Amino Acid Conversion in SILAC Experiments with Embryonic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Genetic Engineering Solution to the “Arginine Conversion Problem” in Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. usherbrooke.ca [usherbrooke.ca]
• 7. Prevention of amino acid conversion in SILAC experiments with embryonic stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Use of Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) for Phosphotyrosine Protein Identification and Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. info.gbiosciences.com [info.gbiosciences.com]

Technical Support Center: Quantifying Low-Abundance 13C-Labeled Metabolites

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the common challenges encountered when quantifying low-abundance 13C-labeled metabolites.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in quantifying low-abundance 13C-labeled metabolites?

The primary challenges stem from the low signal intensity of these metabolites, which can be difficult to distinguish from background noise. Key issues include:

• Low Signal-to-Noise Ratio: The low concentration of the metabolite, combined with the low natural abundance of 13C (approximately 1.1%), results in a very weak signal.[1][2]

• Background Interference: Co-eluting compounds from the sample matrix can interfere with the signal of the target metabolite, making accurate quantification difficult.[3][4]

• Isotopic Correction Complexity: Accurately correcting for the natural abundance of 13C is crucial but can be complex. Inaccurate correction can lead to significant errors in quantifying the true enrichment.[4][5]

• Instrumental Limitations: The sensitivity and resolution of the analytical instrument (e.g., mass spectrometer or NMR spectrometer) can limit the ability to detect and accurately measure low-abundance metabolites.[6][7]

Q2: Which analytical technique is better for low-abundance 13C-labeled metabolites: Mass Spectrometry (MS) or Nuclear Magnetic Resonance (NMR)?

Both techniques have their advantages and disadvantages for this application.

• Mass Spectrometry (MS): Generally offers higher sensitivity, making it more suitable for detecting very low-abundance metabolites.[8] However, it can be prone to ion suppression from co-eluting compounds, and accurate quantification requires careful correction for natural isotope abundances.[4][8] High-resolution MS can help distinguish between biosynthesized metabolites and background noise.[2]

• Nuclear Magnetic Resonance (NMR): Provides detailed structural information and can distinguish between different isotopomers (molecules with 13C at different positions).[9] However, NMR has inherently lower sensitivity compared to MS, which is a significant drawback for low-abundance compounds.[1][2] Isotopic labeling can enhance the NMR signal.[10]

The choice often depends on the specific research question, the concentration of the metabolite, and the available instrumentation.

Q3: Why is correcting for the natural abundance of 13C so critical and what are the common pitfalls?

Correcting for the natural abundance of 13C is essential to accurately determine the true level of isotopic enrichment from the labeled tracer. The naturally occurring 1.1% of 13C contributes to the mass isotopologue distribution (MID) of a metabolite, and this contribution must be mathematically removed to quantify the enrichment from the experiment.[5]

Common Pitfalls:

• Incorrect Molecular Formula: Using an incorrect molecular formula for the metabolite or its derivatives will lead to an inaccurate theoretical distribution of natural isotopes and, consequently, an incorrect correction.[4]

• Inappropriate Correction Algorithm: Different software tools use different algorithms for correction. Using an algorithm that is not suitable for the data (e.g., for low- or high-resolution MS data) can introduce errors.[11]

• Ignoring Derivatizing Agents: The atoms from derivatizing agents used in sample preparation (e.g., for GC-MS) must be included in the molecular formula for accurate correction.[4]

• Subtracting Unlabeled Samples: Simply subtracting the signal from an unlabeled sample is not a valid method for correction.[5]

Q4: How can I increase the signal intensity of my low-abundance 13C-labeled metabolites?

Several strategies can be employed to enhance the signal:

• Increase Sample Concentration: If possible, concentrate the sample to increase the amount of analyte introduced into the instrument.

• Optimize Instrumentation:

  • For MS: Use a high-resolution mass spectrometer for better signal-to-noise and to reduce background interference. Optimize the ionization source and other instrument parameters.[6]

  • For NMR: Use a cryogenically cooled probe (CryoProbe) to significantly increase the signal-to-noise ratio.[12] Optimizing acquisition parameters like the flip angle and relaxation delay can also help.[12]

• Isotopic Enrichment: Using a highly enriched 13C-labeled substrate in your experiment will lead to a higher incorporation of 13C into the metabolites, thus increasing their signal.

• Advanced NMR Techniques: For NMR, techniques like Dynamic Nuclear Polarization (DNP) can dramatically enhance the signal by several orders of magnitude.[12] 2D NMR experiments like HSQC can also be more sensitive than direct 13C detection.[12]

Troubleshooting Guides

Guide 1: Inaccurate or Unexpected Isotopic Enrichment Post-Correction

This guide will help you troubleshoot situations where your corrected data shows isotopic enrichment that is inconsistent with your experimental expectations.

Symptom	Possible Cause	Troubleshooting Steps
Corrected enrichment is significantly higher or lower than expected.	Incorrect Molecular Formula: The formula used for correction does not match the actual elemental composition of the analyte (including derivatization agents).[4]	1. Verify the molecular formula: Double-check the elemental composition of your metabolite and any derivatizing agents.2. Re-run the correction: Use the corrected molecular formula in your correction software.
Background Interference: Co-eluting species or high background noise are distorting the mass isotopologue distribution.[4]	1. Examine the chromatogram: Look for co-eluting peaks at the same retention time as your analyte.2. Improve chromatographic separation: Optimize your LC or GC method to better separate your analyte from interfering compounds.[4]3. Implement background subtraction: Use your instrument software's background subtraction tools.
Incorrect Peak Integration: The peaks for the different isotopologues were not integrated correctly.	1. Manually review peak integration: Check that the software has correctly identified and integrated the peaks for all relevant isotopologues.2. Adjust integration parameters: Modify the integration settings in your software to improve accuracy.
Corrected data does not make sense biologically (e.g., M+0 is near zero in a partially labeled sample).	Incorrectly applied correction algorithm: The software settings may not be appropriate for your data (e.g., wrong resolution setting).	1. Review correction parameters: Double-check all settings in your correction software, paying close attention to instrument resolution and the specified tracer.2. Test with a known standard: Run an unlabeled standard and ensure that after correction, the M+0 abundance is close to 100%.[4]
Systematic error in data acquisition: There may be an issue with the mass spectrometer's calibration or stability.	1. Check instrument calibration: Ensure the mass spectrometer is properly calibrated across the mass range of interest.2. Analyze a standard mixture: Run a known standard mixture to verify instrument performance.

Guide 2: Weak or No Detectable Signal for 13C-Labeled Metabolites

This guide provides a systematic approach to diagnosing and resolving low signal issues in your experiments.

Symptom	Possible Cause	Troubleshooting Steps
Weak or no detectable signal for known metabolites.	Insufficient Sample Amount: The concentration of the metabolite is below the instrument's limit of detection.	1. Increase sample loading: Inject a larger volume of your sample if possible.2. Concentrate the sample: Use techniques like lyophilization or speed-vacuum to concentrate your sample before analysis.3. Check extraction efficiency: Ensure your metabolite extraction protocol is efficient for the target compounds.
Poor Ionization Efficiency (MS): The metabolite is not ionizing well in the mass spectrometer's source.	1. Optimize source parameters: Adjust settings like temperature, gas flows, and voltages.2. Change ionization mode: Test both positive and negative ionization modes.3. Consider derivatization: Chemical derivatization can improve the ionization efficiency of certain metabolites.
Suboptimal NMR Parameters: Acquisition parameters are not optimized for detecting low-abundance signals with potentially long relaxation times.[12]	1. Increase the number of scans: The signal-to-noise ratio increases with the square root of the number of scans.[12]2. Optimize relaxation delay (D1): Ensure D1 is sufficiently long (e.g., 2-5 times the longest T1) to allow for full relaxation of the nuclei, especially for quaternary carbons.[12]3. Use an appropriate pulse angle: A smaller flip angle (e.g., 30-45°) can be beneficial when using a short relaxation delay.
Signal is present but has a very low signal-to-noise ratio.	High Background Noise: The instrument or sample matrix is contributing significant background noise.	1. Improve sample cleanup: Use solid-phase extraction (SPE) or other cleanup methods to remove interfering substances.[13]2. Check for solvent contamination: Run a blank solvent injection to assess background noise from the solvent.3. Optimize chromatographic separation: Better separation can move the analyte of interest away from interfering background ions.[8]

Experimental Protocols & Data

General Experimental Workflow for 13C Metabolic Flux Analysis

A typical workflow for a 13C metabolic flux analysis (13C-MFA) experiment involves several key steps.

Caption: A general workflow for 13C metabolic flux analysis.

Detailed Methodologies:

• Experimental Design: Select the appropriate 13C-labeled substrate (e.g., [U-13C]glucose, [1,2-13C]glucose) based on the metabolic pathways of interest.[14]

• Isotope Labeling: Culture cells in a defined medium containing the 13C-labeled substrate until a metabolic and isotopic steady state is reached.[15]

• Quenching and Metabolite Extraction: Rapidly quench metabolism to prevent enzymatic activity from altering metabolite levels.[16] This is often done with a cold solvent mixture like acetonitrile/methanol/water. Extract the metabolites from the cells.

• Analytical Measurement: Analyze the metabolite extracts using LC-MS or NMR to measure the mass isotopologue distributions or positional enrichments.

• Data Processing: Integrate the peaks for each isotopologue and correct the raw data for the natural abundance of 13C and other heavy isotopes.[15]

• Flux Estimation: Use software packages (e.g., 13CFLUX, OpenFlux) to estimate metabolic fluxes by fitting the experimental labeling data to a metabolic network model.[11]

• Statistical Analysis and Interpretation: Perform statistical tests to assess the goodness-of-fit of the model and interpret the calculated fluxes in a biological context.

Quantitative Data: Detection Limits

The ability to quantify low-abundance metabolites is fundamentally limited by the sensitivity of the analytical instrument. Below is a table summarizing typical detection limits for metabolites using different mass spectrometry platforms.

Metabolite	LC-QQQ (fmol)	LC-QTOF (fmol)
Pyruvate	6.8	28.7
Citrate	15.3	61.2
Fumarate	304.7	881.5
Malate	76.2	304.8
Glutamate	19.1	76.4
Data adapted from a study on Corynebacterium glutamicum extracts.[6] The limits of detection are on-column amounts.

Logical Diagram: Troubleshooting Low Signal-to-Noise

This diagram outlines a logical approach to troubleshooting low signal-to-noise issues.

Caption: A logical workflow for troubleshooting low signal-to-noise.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Frontiers | An overview of methods using 13C for improved compound identification in metabolomics and natural products [frontiersin.org]
• 3. Challenges and recent advances in quantitative mass spectrometry‐based metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Metabolite Measurement: Pitfalls to Avoid and Practices to Follow - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell [frontiersin.org]
• 10. An overview of methods using 13C for improved compound identification in metabolomics and natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Publishing 13C metabolic flux analysis studies: A review and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 15. 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Improving Extraction Efficiency of Hydroxybutyric Acid from Tissues

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the extraction of hydroxybutyric acid (GHB) from tissue samples. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to enhance the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for extracting hydroxybutyric acid from tissues?

A1: The three most common methods for extracting hydroxybutyric acid from tissue homogenates are Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). The choice of method often depends on the required sample purity, throughput, and the analytical technique to be used, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Q2: Why is tissue homogenization a critical step?

A2: Proper tissue homogenization is crucial for ensuring that the hydroxybutyric acid within the tissue is accessible to the extraction solvent. Incomplete homogenization can lead to low and variable recovery as the analyte remains trapped within the tissue matrix. Techniques such as bead beating or sonication are commonly used to ensure thorough disruption of the tissue.[1][2]

Q3: Is derivatization necessary for the analysis of hydroxybutyric acid?

A3: For GC-MS analysis, derivatization is typically required to increase the volatility and thermal stability of the polar hydroxybutyric acid molecule. A common derivatizing agent is N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), which creates a silyl derivative.[3][4] For LC-MS/MS analysis, derivatization may not be necessary, but it can be employed to improve sensitivity.[5]

Q4: What is a suitable internal standard for hydroxybutyric acid quantification?

A4: A deuterated form of hydroxybutyric acid, such as GHB-d6, is an ideal internal standard. It has very similar chemical and physical properties to the analyte, allowing it to compensate for variations in extraction efficiency and ionization in the mass spectrometer, leading to more accurate quantification.[4]

Q5: How can I minimize the degradation of hydroxybutyric acid in my samples?

A5: To prevent enzymatic degradation, tissue samples should be snap-frozen in liquid nitrogen immediately after collection and stored at -80°C until analysis. All extraction steps should be performed on ice to minimize the activity of any remaining enzymes.

Troubleshooting Guides

This section provides solutions to common problems encountered during the extraction of hydroxybutyric acid from tissues.

Low or Inconsistent Recovery

Q: My recovery of hydroxybutyric acid is consistently low or varies significantly between samples. What are the likely causes and how can I fix this?

A: Low or inconsistent recovery can stem from several factors throughout the experimental workflow. Here is a systematic approach to troubleshooting this issue:

• Incomplete Tissue Homogenization:

  • Problem: The tissue is not fully disrupted, trapping the analyte.

  • Solution: Ensure your homogenization method (e.g., bead beater, sonicator) is optimized for the specific tissue type and sample size. Visually inspect the homogenate for any remaining tissue particles. If necessary, increase the homogenization time or intensity.[1][2]

• Suboptimal pH during Liquid-Liquid Extraction (LLE):

  • Problem: Hydroxybutyric acid is a carboxylic acid and its extraction into an organic solvent is pH-dependent. If the pH of the aqueous phase is not acidic enough, the analyte will be in its ionized form and will not partition efficiently into the organic layer.

  • Solution: Adjust the pH of your sample to be at least 2 pH units below the pKa of hydroxybutyric acid (~4.7). A pH of < 2.7 is recommended to ensure it is in its neutral, more organic-soluble form.[6]

• Inefficient Protein Precipitation (PPT):

  • Problem: The precipitating agent is not effectively removing proteins, leading to co-precipitation of the analyte with the protein pellet.

  • Solution: Optimize the ratio of your precipitation solvent (e.g., acetonitrile, methanol) to the sample. A common starting point is a 3:1 ratio of solvent to sample. Ensure vigorous vortexing after adding the solvent to create a fine precipitate that is less likely to trap the analyte.

• Improper Solid-Phase Extraction (SPE) Protocol:

  • Problem: The SPE cartridge type or the protocol steps (conditioning, loading, washing, and elution) are not optimized for hydroxybutyric acid.

  • Solution: For a polar compound like hydroxybutyric acid, a polymeric reversed-phase or a mixed-mode sorbent can be effective.[6] Ensure that each step of the SPE protocol is carefully optimized. For example, an inadequate wash step may lead to loss of the analyte, while an incomplete elution step will result in low recovery.

High Background Noise or Interfering Peaks in Chromatogram

Q: I am observing high background noise or extra peaks in my GC-MS or LC-MS/MS chromatogram. How can I obtain a cleaner extract?

A: High background noise and interfering peaks are often due to matrix effects, where other components from the tissue sample co-elute with and interfere with the detection of your analyte.

• Matrix Effects:

  • Problem: Lipids, salts, and other endogenous molecules from the tissue are not being sufficiently removed during sample preparation.

  • Solution:

    • Improve your extraction method: While Protein Precipitation is a quick method, it is also the least clean. Consider switching to Liquid-Liquid Extraction or, for the cleanest extracts, Solid-Phase Extraction. SPE is particularly effective at removing interfering matrix components.[7]

    • Optimize chromatographic separation: Adjust your GC or LC gradient to better separate the hydroxybutyric acid peak from interfering compounds.

    • Sample dilution: If the signal is strong enough, diluting the final extract can reduce the concentration of interfering substances and thus minimize matrix effects.

• Contamination:

  • Problem: Contamination can be introduced from solvents, reagents, or labware.

  • Solution: Use high-purity solvents and reagents. Ensure all glassware and plasticware are thoroughly cleaned or use disposable items. Run a blank sample (containing only the extraction solvent) to check for contamination in your system.

Poor Peak Shape or Peak Tailing

Q: The peak for hydroxybutyric acid in my chromatogram is tailing or has a poor shape. What could be causing this?

A: Poor peak shape can be caused by issues with the analytical column or interactions with active sites in the GC or LC system.

• Active Sites in GC System:

  • Problem: The polar nature of the derivatized hydroxybutyric acid can lead to interactions with active sites in the GC inlet or on the column itself.

  • Solution: Use a deactivated inlet liner and a column specifically designed for the analysis of polar compounds. Regular maintenance of the GC system, including cleaning the inlet, is also important.

• Column Overload:

  • Problem: Injecting too much sample onto the column can lead to peak broadening and tailing.

  • Solution: Try diluting your sample or injecting a smaller volume.

• Inappropriate Mobile Phase (LC-MS):

  • Problem: The mobile phase composition may not be optimal for the chromatography of hydroxybutyric acid.

  • Solution: Optimize the mobile phase composition, including the pH and organic solvent content, to achieve better peak shape.

Data Presentation: Comparison of Extraction Methods

The following table summarizes quantitative data for different hydroxybutyric acid extraction methods from various biological matrices. This data can help you choose the most appropriate method for your specific research needs.

Extraction Method	Matrix	Analytical Method	Recovery (%)	LOD	LOQ	Citation
Protein Precipitation (Methanol)	Whole Blood	GC-MS/MS	86%	-	0.1 mg/L	[4]
Liquid-Liquid Extraction	Urine	GC-MS	32.6–47.5%	-	-	[8]
Liquid-Liquid Extraction	Blood	GC-MS/MS	-	-	2.5 µg/mL	[3][9]
Solid-Phase Extraction	Urine	GC-MS	64.5–70.9%	-	-	[8]
Solid-Phase Extraction	Hair	UPLC-MS/MS	> 86.4%	0.1 ng/mg	0.5 ng/mg	[5]
Supported Liquid Extraction	Urine	GC/MS	52-69%	-	-	[10]

LOD: Limit of Detection, LOQ: Limit of Quantification

Experimental Protocols

Below are detailed protocols for the three main extraction methods.

Protocol 1: Protein Precipitation (PPT)

This method is rapid and suitable for high-throughput applications but may result in a less clean extract.

• Homogenization: Homogenize approximately 100 mg of frozen tissue in 400 µL of ice-cold phosphate-buffered saline (PBS) using a bead beater or sonicator.

• Aliquoting: Transfer a 100 µL aliquot of the tissue homogenate to a microcentrifuge tube.

• Internal Standard Spiking: Add a known amount of deuterated hydroxybutyric acid (e.g., GHB-d6) internal standard to the homogenate.

• Precipitation: Add 300 µL of ice-cold acetonitrile.

• Mixing: Vortex the tube vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge at >12,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube, avoiding the protein pellet.

• Evaporation (for GC-MS): Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Derivatization (for GC-MS): Add 50 µL of BSTFA (with 1% TMCS) and 50 µL of ethyl acetate. Cap the vial and heat at 70°C for 20-30 minutes.

• Analysis: The sample is ready for GC-MS or LC-MS/MS analysis. For LC-MS, the dried extract can be reconstituted in the mobile phase.

Protocol 2: Liquid-Liquid Extraction (LLE)

This method provides a cleaner extract than PPT.

• Homogenization: Homogenize approximately 100 mg of frozen tissue in 400 µL of ice-cold PBS.

• Aliquoting: Transfer a 100 µL aliquot of the tissue homogenate to a 2 mL tube.

• Internal Standard Spiking: Add the internal standard solution.

• Acidification: Add a small volume of a strong acid (e.g., HCl) to adjust the pH of the homogenate to < 2.7.

• Extraction Solvent: Add 1 mL of an immiscible organic solvent such as ethyl acetate or methyl tert-butyl ether (MTBE).

• Mixing: Vortex vigorously for 2 minutes, then gently mix on a rotator for 10 minutes to ensure thorough extraction.

• Phase Separation: Centrifuge at >3,000 x g for 10 minutes to separate the aqueous and organic layers.

• Organic Layer Collection: Carefully transfer the upper organic layer to a clean tube.

• Evaporation and Derivatization (for GC-MS): Proceed with steps 8 and 9 from the PPT protocol.

• Analysis: The sample is ready for analysis.

Protocol 3: Solid-Phase Extraction (SPE)

This method yields the cleanest extracts and is ideal for sensitive applications.

• Homogenization and Centrifugation: Homogenize the tissue as described in the previous protocols and centrifuge to pellet any debris.

• Internal Standard Spiking: Add the internal standard to the supernatant.

• SPE Cartridge Conditioning: Condition an appropriate SPE cartridge (e.g., polymeric reversed-phase) by passing the recommended solvent through it.

• Equilibration: Equilibrate the cartridge with the recommended equilibration buffer.

• Sample Loading: Load the supernatant onto the SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove interfering compounds.

• Elution: Elute the hydroxybutyric acid from the cartridge using a stronger solvent.

• Evaporation and Derivatization (for GC-MS): Proceed with steps 8 and 9 from the PPT protocol.

• Analysis: The sample is ready for analysis.

Visualizations

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. GC-MS-MS determination of gamma-hydroxybutyrate in blood and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Rapid Analytical Method for Quantification of Gamma‐Hydroxybutyrate (GHB) in Hair by UPLC‐MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. biotage.com [biotage.com]

Technical Support Center: Data Normalization for 13C Metabolic Flux Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common issues related to data normalization in 13C Metabolic Flux Analysis (13C-MFA).

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of data normalization in 13C-MFA?

A1: The primary goal of data normalization in 13C-MFA is to remove systematic, non-biological variations from the mass spectrometry (MS) data. This ensures that the observed differences in mass isotopomer distributions are due to actual metabolic activity and not experimental artifacts. Proper normalization is crucial for the accurate calculation of metabolic fluxes.

Q2: What are the essential data correction and normalization steps in a typical 13C-MFA workflow?

A2: A typical 13C-MFA data processing workflow involves several key steps:

• Peak Integration: Quantification of the area under the curve for each mass isotopomer peak.

• Correction for Natural Isotope Abundance: Accounting for the ~1.1% natural abundance of 13C and other heavy isotopes.[1]

• Correction for Tracer Impurity: Adjusting for the fact that 13C-labeled substrates are not 100% pure.[2]

• Normalization to a Constant Sum or Internal Standard: Scaling the data to account for variations in sample loading or instrument sensitivity.

• Data Validation: Statistical assessment of data quality and consistency.

Q3: Why is it critical to correct for the natural abundance of 13C?

A3: Carbon naturally exists as a mixture of isotopes, with 12C being the most abundant and 13C present at approximately 1.1%.[3] This natural 13C contributes to the mass isotopomer distribution (MID) of a metabolite, independent of the labeled tracer. Failure to correct for this can lead to an overestimation of 13C enrichment from the tracer, resulting in inaccurate flux calculations.[1]

Q4: How does the purity of the 13C-labeled tracer impact the data?

A4: Commercially available 13C-labeled tracers are never 100% pure and contain a small fraction of 12C.[1][2] This impurity means that not all tracer-derived carbons in a metabolite will be 13C, which can dilute the measured enrichment. Correcting for tracer impurity is essential for obtaining accurate MIDs and, consequently, reliable flux estimates.[2]

Troubleshooting Guides

Issue 1: Negative Abundance Values After Natural Isotope Abundance Correction

Symptom: After applying a correction algorithm for natural 13C abundance, some of the calculated mass isotopomer abundances are negative.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Low Signal Intensity or Missing Peaks	Manually inspect the raw mass spectra to ensure that all isotopologue peaks are present and have sufficient signal-to-noise ratio. If peaks are missing or of poor quality, consider re-running the samples or optimizing the mass spectrometry method.
Incorrect Molecular Formula	Verify the complete and correct molecular formula of the analyte, including any atoms added during derivatization. An incorrect formula will lead to an inaccurate correction matrix.[3]
Background Interference or Co-eluting Compounds	Improve chromatographic separation to resolve the analyte from interfering compounds. Implement background subtraction using your instrument's software.[3]
Incorrect Peak Integration	Manually review the integration of each isotopologue peak to ensure accuracy. Adjust integration parameters in your software as needed.[3]

Issue 2: Poor Goodness-of-Fit in Flux Estimation

Symptom: The chi-square statistical test indicates a significant deviation between the model-simulated and experimentally measured mass isotopomer distributions, suggesting a poor fit of the model to the data.[4]

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Inaccurate Data Normalization	Re-evaluate the entire data normalization workflow. Ensure that corrections for natural isotope abundance and tracer impurity were performed correctly. Consider the impact of the chosen normalization method on the data.[5]
Incorrect Metabolic Network Model	Verify that all relevant metabolic reactions are included in the model and that the atom transitions are correctly defined. Missing or incorrect reactions can lead to a poor fit.
Violation of Metabolic and Isotopic Steady-State	Confirm that the cells were in a metabolic and isotopic steady state during the labeling experiment. This can be validated by measuring isotopic labeling at multiple time points.[6]
Measurement Errors	Review the raw MS data for any anomalies or sources of error. If significant measurement error is suspected, consider re-analyzing the samples.

Issue 3: High Variability Between Biological Replicates

Symptom: Corrected and normalized mass isotopomer distributions show a high degree of variability across biological replicates.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Inconsistent Experimental Conditions	Ensure that all experimental conditions, such as cell culture, media composition, and sampling times, were as consistent as possible across all replicates.
Variable Sample Handling and Preparation	Implement a standardized protocol for sample quenching, metabolite extraction, and derivatization to minimize analytical variability. The use of an internal standard added early in the workflow can help normalize for variations during sample preparation.[7]
Instrumental Drift	Monitor instrument performance using quality control (QC) samples throughout the analytical run to check for any drift in sensitivity or mass accuracy.[3]

Experimental Protocols

Protocol 1: Correction for Natural Isotope Abundance using a Matrix-Based Method

This protocol outlines the steps for correcting raw mass isotopomer distribution (MID) data for the natural abundance of heavy isotopes.

Methodology:

The correction is based on the following matrix equation:

Mcorrected = C-1 * Mmeasured

Where:

• Mcorrected is the vector of corrected mass isotopomer abundances.

• C-1 is the inverse of the correction matrix.

• Mmeasured is the vector of raw, measured mass isotopomer abundances.

Steps:

• Determine the Elemental Composition: Identify the complete and accurate elemental formula of the metabolite fragment being analyzed (e.g., CxHyNzOwSiv...).

• Construct the Correction Matrix (C): The correction matrix is constructed based on the number of atoms of each element in the fragment and their natural isotopic abundances. Each element of the matrix Cij represents the probability that a molecule with j heavy isotopes from the tracer will be measured as having i heavy isotopes due to the contribution of natural heavy isotopes.

• Measure the Raw Mass Isotopomer Distribution (Mmeasured): Obtain the raw fractional abundances of each mass isotopomer (M+0, M+1, M+2, etc.) from the mass spectrometer.

• Calculate the Inverse of the Correction Matrix (C-1): Use mathematical software (e.g., MATLAB, R) to calculate the inverse of the correction matrix.

• Calculate the Corrected Mass Isotopomer Distribution (Mcorrected): Multiply the inverse of the correction matrix by the vector of measured abundances to obtain the corrected MID.

Quantitative Data Summary:

The following table illustrates the impact of natural abundance correction on a hypothetical metabolite with the formula C5H10O5.

Mass Isotopomer	Raw Measured Abundance (%)	Corrected Abundance (%)
M+0	50.0	55.4
M+1	30.0	27.5
M+2	15.0	12.3
M+3	5.0	4.8

Protocol 2: Normalization using an Internal Standard

This protocol describes the use of a 13C-labeled internal standard to normalize for variations in sample processing and instrument response.

Methodology:

A known amount of a uniformly 13C-labeled internal standard (e.g., U-13C cell extract) is added to each sample at the beginning of the sample preparation workflow.[7] The signal of each metabolite is then normalized to the signal of the corresponding 13C-labeled internal standard.

Steps:

• Spike Internal Standard: Add a precise and equal amount of the U-13C internal standard mixture to each biological sample before metabolite extraction.[7]

• Sample Processing: Perform metabolite extraction, derivatization (if necessary), and sample analysis by LC-MS or GC-MS.

• Peak Integration: Integrate the peak areas for both the unlabeled (endogenous) metabolite and the corresponding 13C-labeled internal standard.

• Calculate Response Ratio: For each metabolite, calculate the ratio of the peak area of the endogenous metabolite to the peak area of its 13C-labeled internal standard.

• Normalization: Use these response ratios for subsequent quantification and flux analysis. This ratio corrects for variations in extraction efficiency, injection volume, and instrument response.[7]

Visualizations

Caption: 13C-MFA Data Normalization Workflow

Caption: Simplified Glycolysis Pathway

References

• 1. Isotope-Assisted Metabolic Flux Analysis: A Powerful Technique to Gain New Insights into the Human Metabolome in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 3. benchchem.com [benchchem.com]
• 4. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 5. Publishing 13C metabolic flux analysis studies: A review and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A guide to 13C metabolic flux analysis for the cancer biologist - PMC [pmc.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Correcting for Natural ¹³C Abundance in Mass Spectrometry Data

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in accurately correcting for natural ¹³C abundance in mass spectrometry data.

Frequently Asked Questions (FAQs)

Q1: Why is it necessary to correct for natural ¹³C abundance in mass spectrometry data?

A1: Carbon naturally exists as a mixture of isotopes, primarily ¹²C and approximately 1.1% ¹³C.[1][2] In mass spectrometry, which separates ions based on their mass-to-charge ratio (m/z), the presence of naturally occurring heavy isotopes in a molecule contributes to its measured isotopic distribution.[2] This is particularly critical in stable isotope tracing experiments where a ¹³C-labeled substrate is intentionally introduced to trace metabolic pathways.[1][2] Failing to correct for this natural abundance can lead to an overestimation of isotopic enrichment, resulting in inaccurate calculations of metabolic fluxes and pathway activities.[1][3] The correction is essential to distinguish between the isotopes incorporated from the tracer and those that are naturally present.[2]

Q2: What are the essential inputs required for an accurate ¹³C correction?

A2: To perform an accurate correction, you will need the following:

• The complete and correct molecular formula of the analyte , including any derivatization agents. This is critical for calculating the theoretical natural isotope distribution.[1]

• The measured mass isotopologue distribution (MID) of your analyte from the mass spectrometer. This is the raw data that will be corrected.[1]

• The isotopic purity of your tracer , if you are performing a stable isotope labeling experiment. Commercially available tracers are not 100% pure and contain a small fraction of ¹²C.[1][4]

• The mass resolution of your instrument , as this can affect the correction algorithm, especially for high-resolution data where different isotopologues may be resolved.[1][5]

Q3: Which software tools are available for natural abundance correction?

A3: Several software tools are available to perform natural abundance correction. The choice of tool may depend on the complexity of your experiment (e.g., tandem MS, dual-labeling) and your preferred platform. Some commonly used tools include:

• IsoCor: A user-friendly software that can correct for any isotopic tracer and accounts for tracer purity. It is available with both a graphical and command-line interface.[4][6][7]

• Corna: A Python package that combines correction workflows for various experimental conditions, including single and dual tracer experiments and tandem MS data.[8]

• AccuCor: An R-based tool that can handle high-resolution MS data and is also capable of correcting data from dual-isotope tracer experiments.[8][9]

• Isotope Correction Toolbox (ICT): A Perl-based tool that is notably able to correct data from tandem mass spectrometry experiments.[10]

Software	Platform	Key Features	Tandem MS Support	Dual Labeling Support
IsoCor	Python	User-friendly GUI, supports any tracer, corrects for tracer purity.[6][7]	No[10]	No
Corna	Python	One-stop-shop for various experimental conditions, integrates with peak integration software.[8]	Yes[8]	Yes[8]
AccuCor	R	Handles high-resolution data, resolution-dependent correction.[8][9]	No[8]	Yes[9]
ICT	Perl	Specifically designed to handle tandem MS data.[10]	Yes[10]	Not specified

Q4: How does the mass resolution of the instrument impact the correction?

A4: The mass resolution of the spectrometer determines its ability to distinguish between ions with very similar m/z values. In the context of isotope correction, high-resolution instruments can sometimes resolve the mass difference between a ¹³C isotope and other naturally occurring heavy isotopes (e.g., ¹⁵N).[5][11]

• Low-resolution instruments measure a single peak for all ions with the same nominal mass. The correction algorithm, therefore, needs to account for the combined contributions of all naturally abundant isotopes to each mass isotopologue.

• High-resolution instruments may distinguish between, for example, a metabolite with one ¹³C atom versus one with a ¹⁵N atom.[11] Correction software for high-resolution data can take this into account, leading to a more accurate determination of the ¹³C enrichment.[5]

Troubleshooting Guides

Issue 1: Negative abundance values appear after correction.

Negative abundance values in the corrected data are a common artifact and typically indicate an issue with the quality of the input data rather than the correction algorithm itself.

Potential Cause	Troubleshooting Steps
Low Signal Intensity or Missing Peaks	1. Review Raw Data: Manually inspect the mass spectra for the analyte of interest. Ensure that all isotopologue peaks have a sufficient signal-to-noise ratio. 2. Increase Signal: If the signal is too low, consider increasing the sample concentration or optimizing instrument parameters for better sensitivity.
Incorrect Peak Integration	1. Manually Review Peak Integration: Check the start and end points of each integrated peak in your mass spectrum.[1] 2. Adjust Integration Parameters: Modify the peak integration settings in your software to ensure accurate integration across the entire isotopic cluster.[1]
Background Interference	1. Examine the Chromatogram: Look for co-eluting peaks at the same retention time as your analyte.[1] 2. Improve Chromatographic Separation: Optimize your LC or GC method to better separate your analyte from interfering compounds.[1] 3. Implement Background Subtraction: Use your instrument software's background subtraction tools.[1]

Issue 2: Corrected enrichment is significantly higher or lower than expected.

This issue often points to a systematic error in the information provided to the correction algorithm or in the data acquisition itself.

Potential Cause	Troubleshooting Steps
Incorrect Molecular Formula	1. Verify the Molecular Formula: Double-check the elemental composition of your metabolite and any derivatizing agents. An incorrect formula is a common source of error.[1] 2. Re-run the Correction: Use the corrected molecular formula in your correction software.[1]
Incorrect Tracer Purity	1. Check Tracer Specifications: Verify the isotopic purity of the labeled substrate provided by the manufacturer. 2. Update Correction Parameters: Ensure the correct tracer purity value is entered into the correction software.[4]
Systematic Error in Data Acquisition	1. Check Instrument Calibration: Ensure the mass spectrometer is properly calibrated across the relevant mass range.[1] 2. Monitor Instrument Performance: Use quality control samples to monitor for instrument drift over the course of your analytical run.[1] 3. Test with a Standard: Run an unlabeled standard and ensure that after correction, the M+0 abundance is close to 100%.[1]

Experimental Protocols

Protocol 1: Data Acquisition for ¹³C Correction

• Sample Preparation: Prepare your samples as required for your specific metabolomics workflow. For stable isotope tracing experiments, include both unlabeled (natural abundance) and ¹³C-labeled samples.

• Instrument Setup:

  • Set the instrument to acquire data in full scan mode to capture the entire mass isotopologue distribution of your target analytes.

  • Optimize the ionization source and other instrument parameters to achieve good signal intensity and stable spray (for LC-MS).

• Data Acquisition:

  • Inject a blank sample to assess background noise.

  • Inject your unlabeled control sample. This will be used to verify the natural abundance correction.

  • Inject your ¹³C-labeled samples.

  • Acquire data, ensuring that the peaks of interest are well-defined and have sufficient signal intensity.[1]

Protocol 2: Natural Abundance Correction Using IsoCor

This protocol provides a general workflow for using a tool like IsoCor for ¹³C correction.

• Data Extraction:

  • Process your raw mass spectrometry data using the instrument vendor's software or an open-source tool.

  • Integrate the peaks for each isotopologue of your target metabolites to obtain their respective intensities or areas.

  • Export the data to a format compatible with your correction software (e.g., a CSV file). The file should contain columns for metabolite name, molecular formula, and the measured intensities for each isotopologue (M+0, M+1, M+2, etc.).[1]

• Using IsoCor:

  • Launch the IsoCor software.[4]

  • Load your data file containing the raw MS data.[4]

  • Specify the necessary parameters, including:

    • The name of the tracer (e.g., ¹³C).

    • The elemental formula of the metabolite and any derivative.[4]

    • The isotopic purity of the tracer.[4]

    • The mass resolution of your instrument.

  • Run the correction. The software will output a new file containing the corrected mass isotopologue distributions.[1]

• Data Review:

  • Analyze the corrected data. For an unlabeled control sample, the corrected abundance of the M+0 isotopologue should be close to 100%.

  • Check for any negative abundance values and troubleshoot according to the guide above if necessary.

Visualizations

Caption: Workflow for natural abundance correction in mass spectrometry data.

Caption: Natural abundance contribution to the measured mass spectrum.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. IsoCor: Isotope Correction for mass spectrometry labeling experiments — IsoCor 2.2.2 documentation [isocor.readthedocs.io]
• 7. academic.oup.com [academic.oup.com]
• 8. biorxiv.org [biorxiv.org]
• 9. chemrxiv.org [chemrxiv.org]
• 10. academic.oup.com [academic.oup.com]
• 11. The importance of accurately correcting for the natural abundance of stable isotopes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overlapping Peaks in GC-MS Analysis of ¹³C Metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering overlapping peaks in Gas Chromatography-Mass Spectrometry (GC-MS) analysis of ¹³C labeled metabolites.

Troubleshooting Guide

This guide offers a systematic approach to diagnosing and resolving issues with co-eluting peaks in your GC-MS data.

Problem: Poor resolution of ¹³C labeled metabolites, leading to inaccurate quantification and mass isotopomer analysis.

Step 1: Identify the Nature of the Overlap

Q1: How can I confirm that my chromatographic peaks are truly overlapping and not just broad?

A1: Examine the mass spectra across the peak. If the mass spectrum changes from the leading edge to the tailing edge of the peak, it is a clear indication of co-eluting compounds. In the context of ¹³C labeling, this can manifest as a shifting isotopic pattern across the peak.

Step 2: Chromatographic Optimization

If co-elution is confirmed, the first line of defense is to optimize the GC method to improve physical separation.

Q2: My peaks are co-eluting. What's the first thing I should try to improve separation?

A2: Modifying the oven temperature program is often the most effective initial step. A slower temperature ramp rate increases the time analytes spend interacting with the stationary phase, which can significantly improve separation.[1][2] For critical pairs of peaks, you can introduce an isothermal hold at a temperature just below their elution temperature to enhance resolution.[3][4]

Q3: Can changing the carrier gas flow rate help with peak resolution?

A3: Yes, optimizing the linear velocity of the carrier gas (e.g., helium) can improve column efficiency and, consequently, peak resolution.[5] It is important to note that deviating too far from the optimal linear velocity can lead to peak broadening.

Q4: When should I consider using a different GC column?

A4: If optimizing the temperature program and flow rate does not resolve the co-eluting peaks, switching to a column with a different stationary phase chemistry is the next logical step. A column with a different selectivity may provide the necessary separation for structurally similar metabolites.

Step 3: Sample Preparation and Derivatization

Q5: Can my sample preparation be contributing to poor peak shape and overlap?

A5: Absolutely. Incomplete derivatization can lead to multiple derivative products for a single analyte, resulting in split or broad peaks that can overlap with other compounds. Ensuring your derivatization reaction goes to completion is crucial.

Q6: How can derivatization help in resolving overlapping peaks?

A6: Derivatization increases the volatility and thermal stability of metabolites, and it can also improve chromatographic separation.[6] By altering the chemical properties of the analytes, derivatization can introduce differences in their interaction with the GC column's stationary phase, leading to better resolution. A common and effective method is silylation.

Step 4: Computational Solutions - Deconvolution

Q7: I've optimized my GC method and sample preparation, but some peaks still overlap. What's next?

A7: When chromatographic separation is insufficient, computational methods can be used to mathematically resolve overlapping peaks.[7] This process is called deconvolution. Software like AMDIS (Automated Mass Spectral Deconvolution and Identification System) can analyze the raw data and extract the pure mass spectrum of each co-eluting compound.[8][9]

Q8: How does deconvolution software work for overlapping ¹³C-labeled metabolite peaks?

A8: Deconvolution algorithms analyze the subtle differences in the mass spectra across an overlapping peak.[7][8][9] For ¹³C-labeled metabolites, the software can distinguish between the different mass isotopomer patterns of the co-eluting compounds, allowing it to mathematically separate their signals. This enables the determination of the mass isotopomer distribution for each individual metabolite, even when they are not chromatographically resolved.

Frequently Asked Questions (FAQs)

FAQ 1: What is the most common cause of overlapping peaks in the GC-MS analysis of ¹³C metabolites?

The most common cause is the presence of isomers or structurally similar metabolites that have very similar boiling points and polarities, leading to similar retention times on a given GC column.

FAQ 2: Will a slower oven temperature ramp always improve resolution?

Generally, a slower ramp rate provides better resolution for closely eluting peaks. However, it also increases the analysis time and can lead to broader peaks for later eluting compounds. Therefore, a balance must be struck, and the ramp rate should be optimized for the specific separation challenge.[1][3]

FAQ 3: Can I still get accurate quantitative data from overlapping peaks without complete chromatographic separation?

Yes, if you have a mass spectrometer as a detector. By using selected ion monitoring (SIM) or by extracting ion chromatograms for unique, non-overlapping m/z values for each of the co-eluting compounds, you can often still achieve accurate quantification.[10] Deconvolution software can also provide quantitative information for mathematically separated components.

FAQ 4: How does incomplete silylation affect my results?

Incomplete silylation can lead to the formation of multiple derivatives for a single analyte (e.g., mono- and di-silylated forms of an amino acid). This will appear as multiple peaks in your chromatogram for a single compound, complicating the analysis and potentially causing overlaps with other metabolites.

FAQ 5: Is there a universal deconvolution software that works for all types of GC-MS data?

While there are several popular deconvolution software packages, such as AMDIS and those integrated into vendor software, their performance can vary depending on the complexity of the data. It is recommended to try different software and settings to find the optimal solution for your specific dataset.

Experimental Protocols

Protocol 1: Optimizing GC Oven Temperature Program for Separation of Co-eluting Metabolites

This protocol provides a step-by-step guide to systematically optimize your GC oven temperature program.

Objective: To improve the chromatographic resolution of two or more co-eluting metabolites.

Methodology:

• Initial Scouting Run:

  • Start with a generic, moderate temperature ramp (e.g., 10°C/min) to determine the approximate elution temperature of the overlapping peaks.[3]

  • Initial Temperature: 70°C, hold for 2 minutes.

  • Ramp: 10°C/min to 300°C.

  • Final Hold: Hold at 300°C for 5 minutes.

• Reduce the Ramp Rate:

  • Based on the elution temperature from the scouting run, significantly slow down the ramp rate in the region where the peaks of interest elute.

  • For example, if the peaks elute around 200°C, modify the program to have a slower ramp (e.g., 2-5°C/min) from 180°C to 220°C.

• Introduce a Mid-Ramp Isothermal Hold:

  • If reducing the ramp rate is not sufficient, introduce an isothermal hold just before the elution of the critical pair.

  • Determine the temperature at which the first of the overlapping peaks begins to elute.

  • Set an isothermal hold for 2-5 minutes at a temperature approximately 10-20°C below this elution temperature.[11]

• Iterative Optimization:

  • Analyze the results from each modification. If separation improves but is not yet baseline, make further small adjustments to the ramp rate or hold time.

  • Systematically test ramp rates (e.g., in increments of 1-2°C/min) and hold times (in increments of 1 minute) to find the optimal conditions.

Protocol 2: Silylation of Polar Metabolites for GC-MS Analysis

This protocol describes a common two-step derivatization method involving methoximation followed by silylation.

Objective: To increase the volatility and thermal stability of polar metabolites (e.g., amino acids, organic acids, sugars) to improve chromatographic peak shape and resolution.

Materials:

• Dried metabolite extract

• Methoxyamine hydrochloride in pyridine (20 mg/mL)

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% TMCS (trimethylchlorosilane)

• Heating block or oven

• GC vials with inserts

Methodology:

• Methoximation:

  • To the dried metabolite extract in a GC vial, add 50 µL of methoxyamine hydrochloride in pyridine.

  • Cap the vial tightly and vortex for 1 minute.

  • Incubate at 60°C for 45 minutes. This step protects carbonyl groups and prevents the formation of multiple derivatives for some sugars.

  • Allow the vial to cool to room temperature.

• Silylation:

  • Add 80 µL of MSTFA + 1% TMCS to the vial.

  • Cap the vial tightly and vortex for 1 minute.

  • Incubate at 60°C for 30 minutes. This step replaces active hydrogens on hydroxyl, carboxyl, and amino groups with a trimethylsilyl (TMS) group.

  • Allow the vial to cool to room temperature before placing it in the autosampler for GC-MS analysis.

Protocol 3: Correction of Mass Isotopomer Distributions for Natural Abundance with IsoCor

This protocol provides a workflow for using the IsoCor software to correct for the natural abundance of isotopes, which is a critical step in ¹³C metabolic flux analysis.

Objective: To obtain the true mass isotopomer distribution of a ¹³C-labeled metabolite from raw GC-MS data, especially when dealing with computationally deconvoluted data from overlapping peaks.

Software: IsoCor (can be installed via pip: pip install isocor)

Methodology:

• Data Preparation:

  • After GC-MS analysis and deconvolution (if necessary), extract the peak areas for each mass isotopomer (M+0, M+1, M+2, etc.) for your metabolite of interest.

  • Prepare a "measurements file" in tab-separated value (.tsv) format with the following columns: sample, metabolite, isotopologue, and area.[12]

  • Prepare a "metabolites file" (.tsv) with the metabolite name and its chemical_formula.

  • Prepare a "tracer file" (.tsv) specifying the labeled element (e.g., ¹³C) and its isotopic purity.

• Running IsoCor (Graphical User Interface):

  • Launch IsoCor from your terminal by typing isocor.

  • Load your measurements, metabolites, and tracer files into the respective fields in the GUI.[13][14]

  • Specify the derivatization agent if one was used, as this will be accounted for in the correction.

  • Select the appropriate correction options, such as correcting for tracer purity and natural abundance.[12]

  • Click "Process" to run the correction.

• Data Interpretation:

  • The output will be the corrected mass isotopomer distribution, representing the true fractional abundance of each isotopologue resulting from the ¹³C labeling. This corrected data is now ready for metabolic flux analysis.[15]

Data Presentation

While specific quantitative data for ¹³C-labeled metabolites is highly dependent on the compounds and the analytical method, the following table illustrates the expected improvement in peak resolution after optimizing the GC temperature program for a pair of co-eluting analytes.

GC Oven Program	Peak Resolution (Rs)	Analysis Time (min)
Initial Method (15°C/min ramp)	0.8 (co-eluting)	25
Optimized Method (5°C/min ramp)	1.6 (baseline separated)	40

Note: Peak resolution (Rs) is a measure of the degree of separation between two chromatographic peaks. An Rs value of 1.5 or greater is considered baseline separation.

Visualizations

Troubleshooting Workflow for Overlapping Peaks

References

• 1. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. gcms.cz [gcms.cz]
• 6. gcms.cz [gcms.cz]
• 7. How to Resolve GC-MS Peak Overlap in High-Resolution Work [eureka.patsnap.com]
• 8. Spectral Deconvolution for Gas Chromatography Mass Spectrometry-Based Metabolomics: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Extraction of pure components from overlapped signals in gas chromatography-mass spectrometry (GC-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Co-eluting peaks in GC/MS - Chromatography Forum [chromforum.org]
• 11. m.youtube.com [m.youtube.com]
• 12. Tutorials — IsoCor 2.2.2 documentation [isocor.readthedocs.io]
• 13. GitHub - MetaSys-LISBP/IsoCor: IsoCor: Isotope Correction for mass spectrometry labeling experiments [github.com]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Ensuring Complete Hydrolysis of Labeled Esters for Accurate Quantification

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help ensure the complete hydrolysis of labeled esters for precise quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: My acid-catalyzed hydrolysis is not going to completion. How can I improve the yield?

A1: Acid-catalyzed hydrolysis of esters is a reversible reaction, which means it often does not go to completion as the system reaches equilibrium.[1][2] To drive the reaction forward and increase the yield of the carboxylic acid and alcohol, you should use a large excess of water.[1][2] However, for quantitative applications requiring complete conversion, base-catalyzed hydrolysis (saponification) is generally the preferred method because it is irreversible.[2][3][4]

Q2: What is the best base to use for saponification to ensure complete hydrolysis?

A2: Sodium hydroxide (NaOH), potassium hydroxide (KOH), and lithium hydroxide (LiOH) are all effective bases for saponification.[5][6] LiOH is often favored in laboratory settings, particularly in solvent systems like Tetrahydrofuran (THF)/water, as it can offer higher reactivity and better yields, even at lower temperatures.[1][6] The choice of base can also depend on the solubility in the chosen solvent system; for instance, KOH is more soluble in alcoholic solvents than NaOH.

Q3: I am observing transesterification instead of hydrolysis. What is causing this?

A3: Transesterification can occur if you are using an alcoholic solvent (like methanol or ethanol) for the saponification reaction. The alkoxide from the solvent can compete with the hydroxide ions, leading to the formation of a new ester instead of the desired carboxylic acid. To avoid this, it is recommended to use a non-alcoholic solvent system, such as a mixture of THF and water, which can solubilize a wide range of esters.[7]

Q4: My ester is sterically hindered and hydrolyzes very slowly. How can I accelerate the reaction?

A4: For sterically hindered esters, increasing the reaction temperature to reflux can help overcome the activation energy and speed up the hydrolysis.[8] Additionally, using a stronger or more reactive base like LiOH might be beneficial. Ensuring a sufficient excess of the base is also crucial. Monitoring the reaction over a longer period is advisable to ensure it has reached completion.

Q5: How can I monitor the progress of my hydrolysis reaction to confirm it is complete?

A5: The progress of the reaction can be monitored using Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). By taking small aliquots from the reaction mixture over time, you can observe the disappearance of the starting ester spot/peak and the appearance of the product acid spot/peak. The reaction is considered complete when no starting material is visible by the chosen analytical method. For quantitative purposes, LC-MS is the preferred method for its high sensitivity and accuracy.[9][10][11]

Q6: After quenching the reaction with acid, I am getting low recovery of my carboxylic acid. What could be the issue?

A6: After the saponification is complete, the product exists as a carboxylate salt.[3] To convert it back to the free carboxylic acid, the reaction mixture must be acidified. If the pH is not sufficiently low, the product may remain partially in its salt form, which is typically more water-soluble and can be lost during the aqueous workup and extraction with an organic solvent. Ensure you acidify the solution to a pH well below the pKa of the carboxylic acid (typically pH 1-3) before extraction.

Quantitative Data Summary

The following tables summarize the yield of carboxylic acid from the hydrolysis of various esters under different basic conditions. This data is based on findings from a study by Hayashi et al. (2021) on the efficiency of different cations in ester hydrolysis in a THF/water system.

Table 1: Comparison of Hydroxide Bases on the Hydrolysis of Ethyl Benzoate Derivatives

Ester Derivative	Base (1.5 eq)	Reaction Time (h)	Yield (%)
Ethyl Benzoate	LiOH	0.5	98
NaOH	0.5	65
KOH	0.5	68
Ethyl p-methylbenzoate	LiOH	0.25	99
NaOH	0.25	74
KOH	0.25	75
Ethyl p-chlorobenzoate	LiOH	0.25	>99
NaOH	0.25	85
KOH	0.25	86

Reaction Conditions: Ester (1 equiv), Base (1.5 equiv), THF/H₂O (2:1), Room Temperature.

Table 2: Effect of Base on the Hydrolysis of Aliphatic Esters

Ester	Base (1.5 eq)	Reaction Time (h)	Yield (%)
Ethyl Octanoate	LiOH	2	96
NaOH	2	4
KOH	2	5
Ethyl Decanoate	LiOH	3	95
NaOH	3	<1
KOH	3	<1

Reaction Conditions: Ester (1 equiv), Base (1.5 equiv), THF/H₂O (2:1), Room Temperature.

Experimental Protocols

Protocol 1: Complete Saponification of a Labeled Ester for Quantification

This protocol describes a general procedure for the complete hydrolysis of an ester using lithium hydroxide in a THF/water solvent system, followed by preparation for LC-MS analysis.

Materials:

• Labeled ester

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF), reagent grade

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Internal standard for quantification

Procedure:

• Dissolution: In a round-bottom flask, dissolve the labeled ester (1 equivalent) in a 3:1 (v/v) mixture of THF and deionized water to a concentration of approximately 0.1 M.

• Cooling: Place the flask in an ice bath and stir the solution for 10-15 minutes to cool it to 0 °C.

• Addition of Base: In a separate vial, prepare a solution of LiOH·H₂O (1.5 equivalents) in a minimal amount of deionized water. Slowly add the LiOH solution dropwise to the stirred ester solution over 15 minutes, ensuring the temperature remains at or below 5 °C.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by TLC or by taking aliquots for LC-MS analysis at regular intervals (e.g., every 30 minutes). The reaction is complete when the starting ester is no longer detectable.[10]

• Quenching and Acidification: Once the reaction is complete, cool the mixture in an ice bath. Slowly add 1 M HCl dropwise to quench the excess base and acidify the solution to pH 1-2 (verify with pH paper).

• Extraction: Transfer the mixture to a separatory funnel and extract the carboxylic acid product with ethyl acetate (3 times with equal volumes).

• Washing and Drying: Combine the organic layers and wash once with brine. Dry the organic phase over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

• Sample Preparation for LC-MS: Accurately weigh the dried product. Prepare a stock solution of the hydrolyzed product and the internal standard in a suitable solvent for LC-MS analysis (e.g., acetonitrile/water). Create a series of calibration standards by diluting the stock solutions. Analyze the samples and standards by LC-MS.[9][11]

Visualizations

Experimental Workflow

Caption: Workflow for complete ester hydrolysis and quantification.

Troubleshooting Logic for Incomplete Hydrolysis

Caption: Decision tree for troubleshooting incomplete hydrolysis.

References

• 1. Efficiency of Lithium Cations in Hydrolysis Reactions of Esters in Aqueous Tetrahydrofuran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. youtube.com [youtube.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. Ester to Acid - Common Conditions [commonorganicchemistry.com]
• 8. cdn.prexams.com [cdn.prexams.com]
• 9. A liquid chromatography–mass spectrometry-based workflow for measurement of branched Fatty Acid esters of Hydroxy Fatty Acids (FAHFAs) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. rsc.org [rsc.org]

Reference Data & Comparative Studies

Validating Metabolic Pathway Activity: A Comparative Guide to (3R)-3-Hydroxybutyric acid-1-13C and Alternative Tracers

For researchers, scientists, and drug development professionals, accurately validating metabolic pathway activity is crucial for understanding cellular physiology and developing targeted therapeutics. Stable isotope tracers are indispensable tools in this endeavor, and the choice of tracer can significantly impact the precision and clarity of experimental outcomes. This guide provides an objective comparison of (3R)-3-Hydroxybutyric acid-1-13C with other common metabolic tracers, supported by experimental data, to aid in the selection of the most appropriate tool for your research needs.

(3R)-3-Hydroxybutyric acid-1-13C is a valuable tracer for probing key metabolic pathways, particularly those related to fatty acid oxidation and ketogenesis. Its unique entry point into central carbon metabolism offers distinct advantages for specific research questions. However, a thorough evaluation of its performance against established tracers like [U-13C]glucose and 13C-labeled fatty acids is essential for robust experimental design.

Comparative Analysis of Metabolic Tracers

The selection of an appropriate 13C-labeled tracer is contingent on the specific metabolic pathway under investigation. Different tracers provide unique insights into glycolysis, the pentose phosphate pathway (PPP), the tricarboxylic acid (TCA) cycle, and fatty acid synthesis and oxidation.

Tracer	Primary Metabolic Pathway(s) Traced	Key Advantages	Considerations
(3R)-3-Hydroxybutyric acid-1-13C	Fatty Acid Oxidation, Ketogenesis, TCA Cycle	Directly traces the fate of ketone bodies, a crucial energy source during fasting or in ketogenic states. Can reveal the contribution of ketone bodies to the acetyl-CoA pool.	The metabolic fate can be cell-type specific. Its contribution to the total acetyl-CoA pool may be smaller than that of glucose in many cell types under standard culture conditions.
[U-13C]glucose	Glycolysis, Pentose Phosphate Pathway, TCA Cycle, Fatty Acid Synthesis	Provides a global view of central carbon metabolism. The uniform labeling allows for the tracing of all six glucose carbons into a wide array of downstream metabolites.[1]	Can lead to complex labeling patterns in the TCA cycle due to multiple entry points and cycling. May not be the most sensitive tracer for fatty acid oxidation if glucose is the predominant carbon source.
[1,2-13C2]glucose	Glycolysis, Pentose Phosphate Pathway	Offers high precision for estimating glycolytic and PPP fluxes due to the specific labeling pattern it generates.[1]	Less informative for TCA cycle analysis compared to uniformly labeled glucose.
13C-Palmitate	Fatty Acid Oxidation	Directly traces the catabolism of long-chain fatty acids, providing a clear measure of β-oxidation activity.	Poor solubility in aqueous media requires conjugation to carriers like BSA. The rate of uptake and oxidation can vary significantly between cell types.

Experimental Data: A Head-to-Head Comparison

Direct comparative studies using (3R)-3-Hydroxybutyric acid-1-13C are emerging. However, studies utilizing similarly labeled ketone bodies provide valuable insights into their metabolic fate compared to other tracers.

A study comparing the metabolism of [U-¹³C₄]3-hydroxybutyrate and [1,2-¹³C₂]glucose in rat brain slices demonstrated distinct labeling patterns in downstream metabolites.[2] While glucose metabolism resulted in widespread labeling of TCA cycle intermediates, the contribution of hydroxybutyrate was also significant, highlighting its role as an alternative fuel source for the brain.

In the context of fatty acid synthesis, recent research in cancer cell lines has shown that β-hydroxybutyrate can be a preferred substrate over glucose.[3] This was evidenced by a greater incorporation of 13C from [U-13C]-β-OHB into palmitate compared to [U-13C]-glucose, particularly under lipid-depleted conditions.[3] This suggests that in certain contexts, (3R)-3-Hydroxybutyric acid-1-13C could be a more sensitive tracer for fatty acid synthesis than glucose.

Experimental Protocols

Detailed and rigorous experimental protocols are essential for obtaining reliable and reproducible data from 13C tracer studies. Below are generalized methodologies for key experiments.

Protocol 1: 13C Labeling Experiment in Cultured Mammalian Cells

• Cell Seeding: Plate cells in standard growth medium and culture until they reach the desired confluency (typically 70-80%).

• Media Preparation: Prepare experimental media containing the 13C-labeled tracer. For (3R)-3-Hydroxybutyric acid-1-13C, this would involve replacing the unlabeled counterpart or supplementing the base medium. For comparison, parallel cultures should be prepared with media containing alternative tracers like [U-13C]glucose or 13C-palmitate complexed with BSA.

• Isotope Labeling: Aspirate the standard medium, wash the cells with phosphate-buffered saline (PBS), and add the pre-warmed labeled medium. Incubate for a predetermined time to allow for the incorporation of the 13C label into intracellular metabolites. The optimal labeling time should be determined empirically for each cell line and experimental condition.

• Metabolite Extraction:

  • Aspirate the labeled medium and wash the cells rapidly with ice-cold PBS.

  • Quench metabolism by adding a cold extraction solvent (e.g., 80% methanol).

  • Scrape the cells and collect the cell lysate.

  • Centrifuge to pellet the cell debris and collect the supernatant containing the extracted metabolites.

• Sample Analysis:

  • Dry the metabolite extract using a speed vacuum concentrator.

  • Derivatize the dried metabolites to enhance their volatility for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

  • Analyze the derivatized samples using GC-MS to determine the mass isotopomer distributions of key metabolites.

Protocol 2: Analysis of Fatty Acid Oxidation using 13C-Palmitate

• Preparation of 13C-Palmitate-BSA Conjugate:

  • Dissolve 13C-palmitate in ethanol.

  • Separately, prepare a solution of fatty acid-free BSA in the desired culture medium.

  • Slowly add the 13C-palmitate solution to the BSA solution while stirring to allow for complex formation.

  • Sterile filter the conjugate before adding it to the cell culture medium.

• Labeling and Metabolite Extraction: Follow the steps outlined in Protocol 1, using the medium containing the 13C-palmitate-BSA conjugate.

• Analysis of CO2 Production (Optional): To measure the complete oxidation of the fatty acid, the production of 13CO2 can be monitored by trapping the headspace gas from the culture vessel and analyzing it by mass spectrometry.

• Analysis of TCA Cycle Intermediates: Analyze the 13C enrichment in TCA cycle intermediates such as citrate and succinate to assess the contribution of fatty acid oxidation to the acetyl-CoA pool.

Visualizing Metabolic Pathways and Workflows

Diagrams generated using Graphviz (DOT language) can effectively illustrate the complex relationships in metabolic pathways and experimental procedures.

Caption: Entry points of different 13C tracers into central carbon metabolism.

Caption: A generalized workflow for a 13C metabolic flux analysis experiment.

References

• 1. researchgate.net [researchgate.net]
• 2. In Vivo Estimation of Ketogenesis Using Metabolic Flux Analysis—Technical Aspects and Model Interpretation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Cross-Validation of 13C Flux Data with Enzymatic Assays: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the intricate workings of cellular metabolism is paramount. Two powerful techniques, 13C Metabolic Flux Analysis (13C-MFA) and enzymatic assays, provide critical insights into metabolic pathways. This guide offers a comprehensive comparison of these methods, detailing their principles, experimental protocols, and presenting a cross-validation of their data to highlight their complementary strengths and limitations.

Metabolic flux, the rate of turnover of molecules through a metabolic pathway, is a key determinant of cell physiology.[1] 13C-MFA has emerged as a gold standard for quantifying in vivo metabolic pathway activity, offering a snapshot of the integrated response of metabolic networks.[2][3][4] In parallel, enzymatic assays provide in vitro measurements of the maximum activity of specific enzymes, which are the functional units of these pathways. Cross-validating these two approaches is crucial for a holistic understanding of metabolic regulation, revealing potential discrepancies between maximal enzyme capacity and actual in vivo metabolic fluxes.

Unveiling Cellular Metabolism: 13C-MFA and Enzymatic Assays at a Glance

Feature	13C Metabolic Flux Analysis (13C-MFA)	Enzymatic Assays
Principle	Tracks the incorporation of 13C-labeled substrates into metabolites to quantify intracellular reaction rates (fluxes) in vivo.	Measures the in vitro activity of a specific, isolated enzyme under optimized conditions.
Measurement	In vivo metabolic flux (rate of a metabolic reaction in a living cell).	In vitro maximum enzyme velocity (Vmax) or specific activity.
Scope	Provides a systemic view of a metabolic network, quantifying multiple fluxes simultaneously.	Focuses on a single enzymatic step.
Experimental Time	Typically takes 5-10 days, including cell culture, labeling, sample processing, and data analysis.[2]	Can be performed relatively quickly, often within a few hours.
Key Advantage	Reflects the actual metabolic state of the cell under specific physiological conditions.	Provides a direct measure of the catalytic potential of a specific enzyme.
Limitation	Technically demanding, requiring specialized equipment (e.g., GC-MS, NMR) and complex data analysis.	In vitro conditions may not reflect the complex intracellular environment, potentially leading to discrepancies with in vivo fluxes.

A Head-to-Head Comparison: Quantitative Data from Cross-Validation Studies

Direct comparison of metabolic fluxes and enzyme activities in the same biological system provides invaluable insights into metabolic control. Below are summarized findings from studies in Escherichia coli and Brassica napus.

Escherichia coli Central Carbon Metabolism

A study investigating the effect of phenol on E. coli revealed a strong correlation between the reduction in the Tricarboxylic Acid (TCA) cycle flux, as determined by 13C-MFA, and the in vitro inhibition of citrate synthase activity by phenol. This provides a clear example of how changes in the activity of a single enzyme can directly impact the flux through a metabolic pathway.

Metabolic Flux (from 13C-MFA)	Condition	Relative Flux (%)	Corresponding Enzyme	Condition	Relative Activity (%)
TCA Cycle	0.1% Phenol	75	Citrate Synthase	0.1% Phenol	Inhibited
Acetate Production	0.1% Phenol	130

Table 1: Comparison of relative metabolic flux and enzyme activity in E. coli under phenol stress. The data highlights the direct impact of citrate synthase inhibition on the TCA cycle flux.

Brassica napus Embryo Metabolism

In a study on developing Brassica napus embryos, researchers found that changes in the nitrogen source led to substantial shifts in metabolic fluxes, particularly in the TCA cycle.[5] However, the corresponding changes in the activities of the enzymes involved were not always consistent with the observed flux changes, and many enzymes had activities far exceeding the in vivo flux requirements.[5] This suggests that metabolic regulation in this system is not solely dictated by the maximal catalytic capacity of the enzymes.

Metabolic Flux (from 13C-MFA)	Nitrogen Source	Flux Value (arbitrary units)	Corresponding Enzyme	Nitrogen Source	Enzyme Activity (arbitrary units)
TCA Cycle Flux	Organic	High	Isocitrate Dehydrogenase	Organic	Moderate
Inorganic	Low (flux reversion)	Inorganic	High
Anaplerotic Flux (PEPC)	Organic	Low	Phosphoenolpyruvate Carboxylase	Organic	High
Inorganic	High	Inorganic	High

Table 2: Discrepancies observed between in vivo metabolic fluxes and in vitro enzyme activities in Brassica napus embryos under different nitrogen sources. This highlights the complex regulatory mechanisms beyond simple enzyme levels that control metabolic fluxes.

Experimental Corner: Protocols for Key Methodologies

Detailed and robust experimental protocols are the bedrock of reliable and reproducible scientific data. Here, we provide a streamlined overview of the methodologies for 13C-MFA and a representative enzymatic assay.

13C Metabolic Flux Analysis (13C-MFA) Protocol for E. coli

This protocol provides a general workflow for conducting a 13C-MFA experiment in E. coli.[2][6][7]

1. Cell Culture and Labeling:

• Grow E. coli in a defined minimal medium with a specific 13C-labeled substrate (e.g., [1,2-13C]glucose or a mixture of [U-13C]glucose and unlabeled glucose) as the sole carbon source.

• Maintain cells in a metabolic steady state during exponential growth.

2. Sample Collection and Quenching:

• Rapidly harvest the cells and quench metabolic activity by, for example, submerging in cold methanol.

3. Metabolite Extraction and Hydrolysis:

• Extract metabolites and hydrolyze biomass (e.g., protein) to release constituent monomers (e.g., amino acids).

4. Derivatization and GC-MS Analysis:

• Derivatize the amino acids to make them volatile for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

• Analyze the derivatized samples by GC-MS to determine the mass isotopomer distributions of the amino acid fragments.

5. Flux Calculation:

• Use a computational model and software (e.g., INCA, Metran) to estimate the intracellular metabolic fluxes that best fit the measured mass isotopomer distributions and extracellular rates (e.g., glucose uptake, product secretion).

Enzymatic Assay Protocol: Citrate Synthase

This protocol outlines a common method for measuring the activity of citrate synthase, a key enzyme in the TCA cycle.[8][9][10][11]

1. Sample Preparation:

• Prepare a cell lysate or mitochondrial fraction from the biological sample of interest.

• Determine the total protein concentration of the extract for normalization of the enzyme activity.

2. Assay Reaction:

• Prepare a reaction mixture containing a buffer, acetyl-CoA, and DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)).

• Initiate the reaction by adding the substrate, oxaloacetate.

3. Spectrophotometric Measurement:

• Citrate synthase catalyzes the reaction of acetyl-CoA and oxaloacetate to form citrate and Coenzyme A (CoA-SH).

• The free thiol group of CoA-SH reacts with DTNB to produce a yellow-colored product, TNB (2-nitro-5-thiobenzoate), which can be measured spectrophotometrically at 412 nm.

4. Calculation of Activity:

• The rate of increase in absorbance at 412 nm is directly proportional to the citrate synthase activity.

• Calculate the specific activity of the enzyme (e.g., in µmol/min/mg protein) using the molar extinction coefficient of TNB.

Visualizing the Concepts: Workflows and Pathways

Diagrams are essential for visualizing complex biological processes and experimental workflows. The following diagrams were generated using Graphviz (DOT language) to illustrate the key concepts discussed in this guide.

Experimental workflow for cross-validation.

Central carbon metabolism pathways.

Relationship between flux and enzyme activity.

Conclusion: A Symbiotic Relationship in Metabolic Research

The cross-validation of 13C-MFA data with enzymatic assays provides a more nuanced understanding of metabolic regulation than either technique can offer alone. While 13C-MFA reveals the integrated, in vivo reality of metabolic fluxes, enzymatic assays dissect the catalytic potential of individual components of the metabolic machinery. Discrepancies between the two datasets are not failures of the methods, but rather opportunities to uncover complex regulatory mechanisms at play within the cell. For researchers in metabolic engineering, drug discovery, and fundamental biology, the combined application of these powerful techniques is essential for building robust and predictive models of cellular metabolism.

References

• 1. Closing the gap between in vivo and in vitro omics: using QA/QC to strengthen ex vivo NMR metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (13)C-based metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 4. mdpi.com [mdpi.com]
• 5. Parallel determination of enzyme activities and in vivo fluxes in Brassica napus embryos grown on organic or inorganic nitrogen source - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High-resolution 13C metabolic flux analysis | Springer Nature Experiments [experiments.springernature.com]
• 7. High-resolution 13C metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. assaygenie.com [assaygenie.com]
• 9. Citrate synthase activity [protocols.io]
• 10. 3hbiomedical.com [3hbiomedical.com]
• 11. sciencellonline.com [sciencellonline.com]

Unveiling Metabolic Pathways: A Comparative Guide to (3R)-3-Hydroxybutyric acid-1-13C and Radiolabeled Tracers

For researchers, scientists, and drug development professionals, the choice of tracer is a critical decision in elucidating metabolic pathways. This guide provides an objective comparison between the stable isotope (3R)-3-Hydroxybutyric acid-1-13C and traditional radiolabeled tracers, offering insights into their respective advantages and supported by experimental data to inform experimental design.

The study of ketone body metabolism, crucial in understanding various physiological and pathological states, relies heavily on isotopic tracers. While radiolabeled compounds have long been the standard, the emergence of stable isotope-labeled molecules, such as (3R)-3-Hydroxybutyric acid-1-13C, presents a powerful and safer alternative. This guide delves into the nuances of employing these two classes of tracers, enabling an informed choice based on experimental goals, safety considerations, and the desired depth of metabolic information.

Performance Comparison: A Head-to-Head Analysis

The primary distinction between stable and radioactive isotopes lies in their detection and inherent properties. (3R)-3-Hydroxybutyric acid-1-13C, a non-radioactive tracer, is detected using mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy. In contrast, radiolabeled tracers, such as those containing Carbon-14 (¹⁴C) or Carbon-11 (¹¹C), are quantified by measuring their radioactive decay. This fundamental difference gives rise to a cascade of advantages for stable isotopes in metabolic research.

One of the most significant benefits of using ¹³C-labeled tracers is the ability to perform metabolic flux analysis, which provides a quantitative measure of the rates of metabolic reactions. This is achieved by tracking the incorporation of the ¹³C label into various downstream metabolites. While radiolabeled tracers can indicate the presence of a metabolic pathway, they are less suited for quantifying the intricate network of metabolic fluxes.

Studies utilizing stable isotope-labeled ketone bodies have successfully determined human ketone body turnover rates, with results that are in agreement with those from earlier studies using ¹⁴C-labeled tracers[1]. This demonstrates the validity of the stable isotope approach while offering significant safety and logistical benefits. Furthermore, the use of stable isotopes allows for the simultaneous administration of multiple tracers, enabling the investigation of the individual kinetics of different ketone bodies within the same study, a feat that is more complex and invasive with radiotracers[2].

Feature	(3R)-3-Hydroxybutyric acid-1-13C (Stable Isotope)	Radiolabeled Tracers (e.g., ¹⁴C, ¹¹C-BHB/AcAc)
Detection Method	Mass Spectrometry (MS), NMR Spectroscopy	Scintillation Counting, PET Imaging, Autoradiography
Safety	Non-radioactive, no ionizing radiation. Safe for human studies.	Radioactive, emits ionizing radiation. Requires specialized handling, licensing, and disposal. Poses health risks.
Data Output	Quantitative metabolic flux rates, positional information of the label within molecules.	Qualitative pathway identification, biodistribution, tissue uptake (PET).
Simultaneous Tracing	Multiple ¹³C-labeled tracers can be used concurrently to study different pathways.	Technically challenging and often requires separate experiments for each tracer.
Experimental Complexity	Requires sophisticated analytical equipment (GC-MS, LC-MS, NMR).	Requires licensed facilities for handling radioactive materials and specialized detection equipment.
Invasiveness (Human)	Minimally invasive, often requiring blood or tissue samples for analysis.	Can be non-invasive (PET imaging) but involves exposure to radiation.
Disposal	Standard laboratory waste disposal.	Requires specialized radioactive waste disposal protocols.

Delving into Experimental Protocols

The methodologies for studies involving stable and radiolabeled tracers differ significantly, reflecting their distinct properties and the data they are designed to generate.

Protocol for (3R)-3-Hydroxybutyric acid-1-13C Infusion in Humans (Metabolic Flux Analysis)

This protocol is a generalized representation based on methodologies described in studies of human ketone body kinetics[1][3][4].

• Subject Preparation: Subjects typically undergo an overnight fast to reach a post-absorptive state.

• Tracer Infusion: A primed-continuous intravenous infusion of (3R)-3-Hydroxybutyric acid-1-¹³C is administered. The priming dose rapidly brings the tracer to a steady-state concentration in the plasma, which is then maintained by the continuous infusion.

• Blood Sampling: Blood samples are collected at regular intervals before and during the infusion to measure the isotopic enrichment of ketone bodies and other metabolites.

• Sample Analysis: Plasma samples are processed, and metabolites are derivatized for analysis by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).

• Data Analysis: The isotopic enrichment data is used in conjunction with mathematical models to calculate the rates of appearance and disappearance of ketone bodies, providing a quantitative measure of their turnover.

Protocol for ¹¹C-Acetoacetate Administration in Animal Models (PET Imaging)

This protocol is based on studies investigating brain ketone metabolism in rats using positron emission tomography (PET)[5][6][7].

• Animal Preparation: Animals are often subjected to specific dietary conditions (e.g., ketogenic diet, fasting) to modulate their ketone body levels.

• Radiotracer Synthesis: ¹¹C-acetoacetate is synthesized in a cyclotron shortly before the experiment due to the short half-life of Carbon-11 (approximately 20 minutes).

• Tracer Administration: The ¹¹C-acetoacetate is injected intravenously into the anesthetized animal, which is positioned within a PET scanner.

• PET Imaging: Dynamic PET scans are acquired immediately after injection to track the distribution and uptake of the radiotracer in different organs, particularly the brain.

• Data Analysis: The PET data is reconstructed to generate images showing the concentration of the radiotracer in various tissues over time. Kinetic modeling can be applied to these time-activity curves to estimate parameters such as tissue uptake rates.

Visualizing the Concepts

To better illustrate the concepts discussed, the following diagrams provide a visual representation of the metabolic pathway of (3R)-3-Hydroxybutyric acid and a comparison of the experimental workflows.

Caption: Metabolic pathway of (3R)-3-Hydroxybutyric acid-1-13C.

Caption: Comparison of experimental workflows.

Conclusion

The use of the stable isotope tracer (3R)-3-Hydroxybutyric acid-1-13C offers distinct and significant advantages over its radiolabeled counterparts for the study of ketone body metabolism. The paramount benefits of safety and the ability to conduct non-radioactive studies, particularly in human subjects, cannot be overstated. Beyond safety, the rich, quantitative data on metabolic fluxes obtainable with stable isotopes provides a deeper and more dynamic understanding of metabolic networks. While radiolabeled tracers, especially in the context of PET imaging, remain valuable for whole-body biodistribution and tissue-specific uptake studies, the detailed mechanistic insights afforded by stable isotope tracing are unparalleled for many research applications. The choice of tracer will ultimately depend on the specific research question, but for scientists aiming to unravel the intricate kinetics of metabolic pathways, (3R)-3-Hydroxybutyric acid-1-13C and other stable isotope tracers represent a superior and safer technological approach.

References

• 1. Determination of human ketone body kinetics using stable-isotope labelled tracers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ketone body kinetics in vivo using simultaneous administration of acetoacetate and 3-hydroxybutyrate labelled with stable isotopes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [2,4-13C2]-β-Hydroxybutyrate Metabolism in Human Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [2,4-13 C2 ]-beta-Hydroxybutyrate metabolism in human brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. journals.physiology.org [journals.physiology.org]
• 7. PET study of 11C-acetoacetate kinetics in rat brain during dietary treatments affecting ketosis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Comparing Metabolic Fluxes in Health and Disease Using 13C Tracers

For researchers, scientists, and drug development professionals, understanding the intricate reprogramming of metabolic pathways in disease states is paramount for identifying novel therapeutic targets and developing effective treatments. Stable isotope tracing with 13C-labeled substrates, coupled with metabolic flux analysis (13C-MFA), has emerged as a gold-standard technique for quantifying the rates of metabolic reactions within a cell, providing a dynamic snapshot of cellular physiology. This guide offers an objective comparison of metabolic fluxes in healthy versus diseased states, supported by experimental data, detailed protocols, and a look at alternative methodologies.

The Power of 13C Metabolic Flux Analysis (13C-MFA)

13C-MFA is a powerful analytical technique used to elucidate in vivo metabolic fluxes.[1][2] The core principle involves introducing a substrate, such as glucose or glutamine, enriched with the stable isotope 13C into a biological system. As cells metabolize this labeled substrate, the 13C atoms are incorporated into downstream metabolites. By measuring the distribution of these isotopes using analytical techniques like mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy, researchers can mathematically model and quantify the rates of intracellular metabolic pathways.[3][4] This approach provides a more accurate and dynamic picture of cellular metabolism compared to static measurements of metabolite concentrations.[1]

Metabolic Reprogramming in Disease: A Quantitative Look

Diseased cells, particularly cancer cells, exhibit significant alterations in their metabolic pathways to support their growth and survival.[5][6] Similarly, metabolic disorders like diabetes are characterized by profound changes in nutrient utilization.[7] 13C-MFA allows for the precise quantification of these changes, providing invaluable insights into disease mechanisms.

The Warburg Effect in Cancer: A Shift Towards Aerobic Glycolysis

A hallmark of many cancer cells is the Warburg effect, a phenomenon characterized by a high rate of glycolysis followed by lactic acid fermentation, even in the presence of ample oxygen.[6][8] This metabolic shift is believed to provide cancer cells with a rapid source of ATP and the necessary building blocks for proliferation.

Metabolic Flux	Normal Differentiated Cells (Relative Flux)	Cancer Cells (Relative Flux)	Key Regulatory Proteins
Glucose Uptake	100	200 - 2000	GLUT1, HK2
Glycolysis	100	150 - 1500	PFK1, PKM2
Lactate Production	Low	High	LDHA
Pyruvate to TCA Cycle	High	Low	PDH, PDK
Pentose Phosphate Pathway	Baseline	Elevated	G6PD

This table summarizes typical relative flux changes observed in cancer cells exhibiting the Warburg effect compared to normal differentiated cells. Actual values can vary depending on the cell type and specific oncogenic mutations.

Altered Glucose and Fatty Acid Metabolism in Diabetes

In type 2 diabetes, insulin resistance leads to impaired glucose uptake and utilization in peripheral tissues, as well as altered fatty acid metabolism.[7]

Metabolic Process	Healthy State	Type 2 Diabetes	Key Signaling Pathway
Muscle Glucose Uptake	High (Insulin-stimulated)	Reduced	Insulin Signaling
Hepatic Glucose Production	Suppressed by Insulin	Elevated	AMPK, Insulin Signaling
Fatty Acid Oxidation	Regulated by energy demand	Dysregulated	AMPK
Lipogenesis	Regulated by nutrient availability	Often Increased	SREBP-1c

This table provides a qualitative comparison of key metabolic processes in healthy versus type 2 diabetic states. Quantitative flux data can be highly variable depending on the specific tissue and disease progression.

Experimental Corner: Protocols and Workflows

The success of a 13C-MFA experiment hinges on meticulous experimental design and execution.[3][9] Below are generalized protocols for in vitro and in vivo studies.

In Vitro 13C Tracer Analysis in Mammalian Cells

This protocol outlines the key steps for conducting a 13C labeling experiment in cultured mammalian cells.

1. Cell Culture and Isotope Labeling:

• Culture cells in a standard growth medium to the desired confluency.

• Replace the standard medium with a medium containing the 13C-labeled tracer (e.g., [U-13C]-glucose or [U-13C]-glutamine). The choice of tracer depends on the specific pathway of interest.[1][2]

• Incubate the cells with the labeled medium for a predetermined time to allow for isotopic steady state to be reached.

2. Metabolite Quenching and Extraction:

• Rapidly quench metabolic activity to preserve the in vivo state of metabolites. This is typically achieved by aspirating the medium and washing the cells with an ice-cold quenching solution (e.g., 60% methanol at -40°C).[10][11][12]

• Extract the metabolites using a cold solvent mixture (e.g., methanol:water or a biphasic extraction with methanol:water:chloroform).[12][13]

3. Sample Analysis by Mass Spectrometry:

• Analyze the extracted metabolites using Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS) to determine the mass isotopomer distributions of key metabolites.[14][15]

4. Data Analysis and Flux Calculation:

• Utilize specialized software to correct for the natural abundance of 13C and to calculate the metabolic fluxes by fitting the experimental data to a metabolic network model.[14]

In Vivo 13C Tracer Infusion in Mouse Models

This protocol provides a general workflow for in vivo metabolic flux analysis in mice.

1. Animal Preparation and Catheterization:

• Acclimate mice to the experimental conditions.

• For continuous infusion studies, surgically implant a catheter into a suitable blood vessel (e.g., jugular vein).

2. 13C Tracer Infusion:

• Infuse the 13C-labeled tracer (e.g., [U-13C]-glucose) through the catheter at a constant rate.[16] The duration of the infusion is critical to achieve isotopic steady state in the tissues of interest.[17]

3. Sample Collection:

• At the end of the infusion period, collect blood and rapidly excise and freeze tissues of interest in liquid nitrogen to halt metabolic activity.[16][17]

4. Metabolite Extraction and Analysis:

• Homogenize the frozen tissues and extract metabolites as described in the in vitro protocol.

• Analyze the extracts by MS to determine the isotopic enrichment in various metabolites.

5. Flux Analysis:

• Calculate tissue-specific metabolic fluxes using appropriate metabolic models that account for nutrient exchange between different organs.

Visualizing Metabolic Networks and Signaling Pathways

Understanding the regulation of metabolic fluxes requires knowledge of the underlying signaling pathways. Below are diagrams generated using Graphviz to illustrate key regulatory networks.

Caption: Signaling pathways driving the Warburg effect in cancer.

Caption: AMPK signaling in metabolic regulation, relevant to diabetes.

Comparing 13C-MFA with Alternative Methods

While 13C-MFA is a powerful tool, other methods can also provide insights into metabolic fluxes. Flux Balance Analysis (FBA) is a computational method that predicts metabolic flux distributions based on a stoichiometric model of metabolism and a defined cellular objective, such as maximizing biomass production.[18]

Feature	13C-Metabolic Flux Analysis (13C-MFA)	Flux Balance Analysis (FBA)
Principle	Experimental measurement of carbon flow using stable isotopes.[3]	Computational prediction based on stoichiometric constraints and an objective function.[18]
Data Input	Isotopic labeling patterns of metabolites, extracellular uptake/secretion rates.[3]	Stoichiometric model, objective function, and constraints on exchange fluxes.[18]
Resolution	High resolution for central carbon metabolism; can resolve fluxes through parallel pathways.[3]	Variable resolution; often provides a range of possible flux values for many reactions.[18]
Predictive Power	Provides a snapshot of the actual metabolic state under specific experimental conditions.[3]	Predicts an optimal metabolic state based on a defined objective.
Experimental Effort	High	Low (requires a well-curated model)

Quantitative Comparison: 13C-MFA vs. FBA in E. coli

A direct comparison of flux values obtained by 13C-MFA and FBA for E. coli highlights the strengths and limitations of each approach.

Reaction	13C-MFA Flux (mmol/gDW/h)	FBA Predicted Flux (mmol/gDW/h)
Glucose uptake	10.0	10.0 (Constraint)
Glycolysis (PFK)	7.5	8.2
Pentose Phosphate Pathway (G6PDH)	2.5	1.8
TCA Cycle (CS)	4.0	3.5
Acetate secretion	3.0	3.2

This table presents a simplified, illustrative comparison based on published studies. Actual values can vary.[19][20][21]

Conclusion

13C-MFA is an indispensable tool for quantitatively comparing metabolic fluxes in healthy and diseased states, offering unparalleled insights into the metabolic reprogramming that drives various pathologies. By providing detailed, quantitative data on pathway activities, 13C-MFA enables researchers to identify key metabolic vulnerabilities that can be targeted for therapeutic intervention. While alternative methods like FBA offer complementary computational approaches, 13C-MFA remains the gold standard for experimental validation and accurate quantification of in vivo metabolic fluxes. As our understanding of the intricate interplay between signaling and metabolism grows, the application of 13C-MFA will undoubtedly continue to fuel discoveries in disease research and drug development.

References

• 1. A guide to 13C metabolic flux analysis for the cancer biologist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 4. 13C metabolic flux analysis: Classification and characterization from the perspective of mathematical modeling and application in physiological research of neural cell - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Warburg Effect | Cell Signaling Technology [cellsignal.com]
• 6. creative-diagnostics.com [creative-diagnostics.com]
• 7. AMP-activated protein kinase signaling in metabolic regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bosterbio.com [bosterbio.com]
• 9. researchgate.net [researchgate.net]
• 10. Fit-for-purpose quenching and extraction protocols for metabolic profiling of yeast using chromatography-mass spectrometry platforms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. biospec.net [biospec.net]
• 13. agilent.com [agilent.com]
• 14. shimadzu.com [shimadzu.com]
• 15. researchgate.net [researchgate.net]
• 16. 13C Tracer Studies of Metabolism in Mouse Tumor Xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 17. escholarship.org [escholarship.org]
• 18. benchchem.com [benchchem.com]
• 19. researchgate.net [researchgate.net]
• 20. Synergy between (13)C-metabolic flux analysis and flux balance analysis for understanding metabolic adaptation to anaerobiosis in E. coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Unveiling Novel Metabolic Landscapes: A Comparative Guide to Pathway Validation Using Stable Isotope Tracing

For Researchers, Scientists, and Drug Development Professionals

The discovery of a novel metabolic pathway can unlock groundbreaking insights into cellular function and disease, paving the way for innovative therapeutic strategies. However, rigorously validating such a pathway is a critical step that demands robust experimental approaches. This guide provides a comprehensive comparison of stable isotope tracing methodologies for the validation of new metabolic pathways, offering supporting experimental data and detailed protocols to empower researchers in their quest to map the metabolic frontier.

At the Heart of Discovery: The Power of Stable Isotope Tracing

Stable isotope tracing is a powerful technique that allows for the precise tracking of atoms as they navigate through metabolic networks.[1] Unlike radioactive isotopes, stable isotopes are non-radioactive and can be safely used in a wide range of biological systems, including human studies. The most commonly used stable isotopes in metabolomics are carbon-13 (¹³C), nitrogen-15 (¹⁵N), and deuterium (²H). By introducing a labeled compound (a "tracer") into a biological system, researchers can monitor its incorporation into downstream metabolites, providing unparalleled insights into the dynamic nature of metabolism.[2] This allows for the elucidation of pathway connectivity, the quantification of metabolic fluxes, and the identification of previously unknown metabolic routes.

This guide will use a hypothetical novel metabolic pathway as a running example: the conversion of Substrate X to Product Z, catalyzed by Enzyme 1 (Enz1) and Enzyme 2 (Enz2), with Intermediates A and B.

Hypothetical Metabolic Pathway: X → A → B → Z

Comparing the Tools of the Trade: Isotopic Tracers and Analytical Platforms

The success of a stable isotope tracing experiment hinges on the appropriate selection of the isotopic tracer and the analytical platform used for detection. Here, we compare the two most common carbon sources used for tracing central carbon metabolism, ¹³C-glucose and ¹³C-glutamine, and the two primary analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Tracer Selection: ¹³C-Glucose vs. ¹³C-Glutamine

The choice of tracer is dictated by the specific metabolic pathway under investigation.[2] For pathways originating from glycolysis or the pentose phosphate pathway, ¹³C-glucose is the tracer of choice. For pathways involving the TCA cycle and amino acid metabolism, ¹³C-glutamine is often more informative.

Feature	¹³C-Glucose	¹³C-Glutamine
Primary Entry Point	Glycolysis	TCA Cycle (via α-ketoglutarate)
Key Pathways Traced	Glycolysis, Pentose Phosphate Pathway, TCA Cycle (via pyruvate), Serine Synthesis	TCA Cycle, Amino Acid Synthesis, Fatty Acid Synthesis (reductive carboxylation)
Typical Application	Investigating pathways directly linked to glucose catabolism.	Elucidating anaplerotic and cataplerotic fluxes in the TCA cycle.
Example Insight	Determining the contribution of glucose to the ribose backbone of nucleotides.	Assessing the role of glutamine in replenishing TCA cycle intermediates for biosynthesis.

Quantitative Data Comparison: Fractional Contribution to TCA Cycle Intermediates

To illustrate the differential labeling patterns from these tracers, the following table presents hypothetical data on the fractional contribution of uniformly labeled ¹³C-glucose ([U-¹³C]-glucose) and ¹³C-glutamine ([U-¹³C]-glutamine) to key TCA cycle intermediates in a cancer cell line.

Metabolite	Fractional Contribution from [U-¹³C]-Glucose (%)	Fractional Contribution from [U-¹³C]-Glutamine (%)
Citrate	45	55
α-Ketoglutarate	30	70
Succinate	35	65
Fumarate	40	60
Malate	42	58

These data are illustrative and can vary significantly based on cell type and experimental conditions.

Analytical Platform Selection: GC-MS vs. LC-MS

The choice between GC-MS and LC-MS depends on the physicochemical properties of the metabolites of interest.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Analyte Properties	Volatile and thermally stable compounds. Derivatization is often required for non-volatile metabolites.[3]	A wide range of polar and non-polar, volatile and non-volatile compounds.[3]
Separation Principle	Separation based on boiling point and polarity in a gaseous mobile phase.	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.
Ionization Method	Primarily Electron Ionization (EI), which can cause extensive fragmentation, providing rich structural information but sometimes losing the molecular ion.	Primarily Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI), which are softer ionization techniques that typically preserve the molecular ion.
Strengths	Robust, highly reproducible, excellent for separating isomers, extensive spectral libraries available.[4]	Broad analyte coverage, suitable for thermally labile and high molecular weight compounds, high sensitivity.[3]
Limitations	Limited to volatile and thermally stable compounds; derivatization adds complexity and potential for artifacts.	Can be subject to matrix effects and ion suppression; separation of isomers can be challenging.

Experimental Protocols: A Side-by-Side Comparison

To provide a practical framework, this section presents detailed, side-by-side protocols for validating our hypothetical metabolic pathway (X → A → B → Z) using two distinct but complementary approaches: stable isotope tracing with ¹³C-labeled Substrate X and genetic knockout of Enz1 using CRISPR-Cas9.

Step	Protocol 1: Stable Isotope Tracing with [U-¹³C]-Substrate X	Protocol 2: CRISPR-Cas9 Knockout of Enz1
1. Cell Culture	Culture cells in standard growth medium to ~80% confluency.	Culture cells in standard growth medium.
2. Experimental Treatment	Replace standard medium with medium containing [U-¹³C]-Substrate X. Incubate for a time course (e.g., 0, 2, 6, 12, 24 hours) to monitor isotopic enrichment over time.	Transfect cells with a plasmid expressing Cas9 and a guide RNA targeting the Enz1 gene. Select for successfully transfected cells.
3. Sample Collection	At each time point, rapidly quench metabolism by aspirating medium and adding ice-cold 80% methanol. Scrape cells and collect the cell lysate.	After selection, expand a clonal population of Enz1 knockout cells. Confirm knockout by Western blot or sequencing.
4. Metabolite Extraction	Centrifuge the cell lysate to pellet protein and cell debris. Collect the supernatant containing polar metabolites. Dry the metabolite extract under vacuum.	Grow wild-type and Enz1 knockout cells in standard medium containing unlabeled Substrate X.
5. Analytical Measurement	Reconstitute the dried metabolite extract and analyze by LC-MS or GC-MS to measure the mass isotopologue distribution of Intermediates A, B, and Product Z.	After 24 hours, quench metabolism and extract metabolites as in Protocol 1. Analyze by LC-MS or GC-MS to measure the steady-state levels of Substrate X, Intermediates A, B, and Product Z.
6. Data Analysis	Calculate the fractional enrichment of ¹³C in each metabolite at each time point. A significant increase in enrichment in A, B, and Z over time confirms the flow of carbon from X.	Compare the metabolite levels between wild-type and Enz1 knockout cells. An accumulation of Substrate X and a depletion of Intermediates A, B, and Product Z in the knockout cells validates the role of Enz1 in the pathway.

Visualizing the Path Forward: Diagrams for Clarity

Clear and concise diagrams are essential for communicating complex biological information. The following diagrams, generated using Graphviz (DOT language), illustrate the hypothetical metabolic pathway, the experimental workflow for stable isotope tracing, and a logical decision-making process for tracer selection.

Caption: Hypothetical metabolic pathway from Substrate X to Product Z.

Caption: General experimental workflow for stable isotope tracing.

Caption: Decision tree for selecting an appropriate isotopic tracer.

Conclusion

The validation of a new metabolic pathway is a multifaceted process that requires careful experimental design and the integration of complementary techniques. Stable isotope tracing stands out as a uniquely powerful approach, offering a dynamic view of metabolic flux that is unattainable with static metabolite measurements alone. By combining stable isotope tracing with genetic manipulation techniques like CRISPR-Cas9, researchers can build a compelling and robust case for the existence and function of a novel metabolic pathway. This guide provides a foundational framework for researchers to design and execute these critical experiments, ultimately accelerating the pace of metabolic discovery and its translation into tangible therapeutic benefits.

References

• 1. Discovery of new enzymes and metabolic pathways using structure and genome context - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Fueling the Cellular Engine: A Comparative Guide to 13C Tracers for Assessing TCA Cycle Substrate Contribution

For researchers, scientists, and drug development professionals, understanding the intricate metabolic pathways that fuel cellular processes is paramount. The Tricarboxylic Acid (TCA) cycle, the central hub of cellular metabolism, utilizes various substrates to generate energy and biosynthetic precursors. This guide provides a comprehensive comparison of the use of 13C stable isotope tracers—specifically 13C-glucose, 13C-glutamine, and 13C-fatty acids—to quantitatively assess their respective contributions to the TCA cycle.

This document details experimental protocols, presents quantitative data from key studies, and offers visualizations of the underlying metabolic pathways to aid in the design and interpretation of isotope tracing experiments.

Comparison of 13C Tracers for TCA Cycle Analysis

The choice of a 13C-labeled substrate is critical for accurately dissecting metabolic fluxes. Different tracers offer distinct advantages depending on the specific metabolic pathway of interest. While uniformly labeled glutamine is often the preferred tracer for the TCA cycle, a multi-tracer approach can provide a more comprehensive understanding of substrate utilization.[1][2][3]

13C Tracer	Primary Metabolic Entry Point	Key Insights into TCA Cycle	Strengths	Limitations
[U-13C6]Glucose	Glycolysis → Pyruvate → Acetyl-CoA	Contribution of glucose to the acetyl-CoA pool that feeds the TCA cycle.[4][5]	Excellent for assessing the link between glycolysis and the TCA cycle.	Labeling can be diluted by other anaplerotic inputs; may not fully capture TCA cycle dynamics driven by other substrates.
[1,2-13C2]Glucose	Glycolysis → Pyruvate → Acetyl-CoA	Precise estimates for glycolysis and the pentose phosphate pathway, with downstream labeling of TCA cycle intermediates.[1][2]	Allows for the differentiation between glycolytic and pentose phosphate pathway fluxes.[6]	Less direct measure of overall TCA cycle flux compared to glutamine tracers.
[U-13C5]Glutamine	Glutaminolysis → α-ketoglutarate	Direct measure of anaplerotic input from glutamine, a key substrate for many proliferating cells.[1][2][3]	Often considered the optimal tracer for analyzing the TCA cycle due to its direct entry.[1][2][3]	Does not directly measure the contribution from glucose or fatty acids.
[U-13C]Palmitate	Fatty Acid Oxidation → Acetyl-CoA	Contribution of long-chain fatty acids to the acetyl-CoA pool for the TCA cycle.[7]	Directly traces the catabolism of fatty acids, a major energy source in many cell types.	Can be technically challenging due to the hydrophobic nature of fatty acids; interpretation can be complex.

Quantitative Contribution of Substrates to TCA Cycle Intermediates

The following tables summarize the fractional contribution of different 13C-labeled substrates to key TCA cycle intermediates, as determined by mass isotopomer distribution analysis. It is important to note that these values can vary significantly depending on the cell type, physiological conditions, and the specific experimental setup.

Table 1: Fractional Contribution of [U-13C6]Glucose to TCA Cycle Intermediates

Cell Line	Condition	Citrate (M+2)	α-Ketoglutarate (M+2)	Malate (M+2)	Reference
CD8+ T cells (in vivo)	Effector T cells	~30%	Not Reported	~20%	[4][5]
P493 B-cells	MYC-induced, Normoxia	~40%	~35%	~30%	[8]

Table 2: Fractional Contribution of [U-13C5]Glutamine to TCA Cycle Intermediates

Cell Line	Condition	Citrate (M+4)	α-Ketoglutarate (M+5)	Malate (M+4)	Reference
CD8+ T cells (in vivo)	Effector T cells	~45%	Not Reported	~45%	[4][5]
MDCK cells	Growth	~33%	>40%	>40%	[3]
P493 B-cells	MYC-induced, Normoxia	~25% (M+5)	~90%	~60%	[8]

Table 3: Fractional Contribution of [U-13C]Palmitate to TCA Cycle Intermediates

Cell Type	Condition	Citrate (M+2)	Malate (M+2)	Note	Reference
HEK293 cells	Proliferating	Dose-dependent increase	Lower than Citrate	Enrichment plateaus at ~100 µM palmitate	[9]

Experimental Protocols

Detailed and consistent experimental protocols are crucial for obtaining reproducible and comparable results in 13C tracer studies. Below are generalized protocols for tracing the metabolism of glucose, glutamine, and fatty acids in cultured cells.

Protocol 1: [U-13C6]Glucose Tracing

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.[2]

• Media Preparation: Prepare labeling medium by dissolving [U-13C6]glucose in glucose-free DMEM to the desired concentration (typically matching the standard medium, e.g., 10-25 mM). Supplement with dialyzed fetal bovine serum (FBS) and other necessary components.

• Labeling:

  • For adherent cells, aspirate the standard growth medium, wash once with pre-warmed phosphate-buffered saline (PBS), and add the pre-warmed labeling medium.[2]

  • For suspension cells, pellet the cells, wash with PBS, and resuspend in the labeling medium.[2]

• Incubation: Incubate cells for a predetermined time to approach isotopic steady state. For glycolytic intermediates, this is typically rapid, but for TCA cycle intermediates, it may take several hours.[6]

• Metabolite Extraction:

  • Quickly aspirate the labeling medium and wash the cells with ice-cold 0.9% NaCl.[2]

  • Add ice-cold 80% methanol (-80°C) and scrape the cells.[2]

  • Incubate at -80°C for at least 20 minutes to precipitate proteins and lyse cells.[2]

  • Centrifuge at high speed to pellet cell debris.[2]

• Sample Analysis: Analyze the supernatant containing the extracted metabolites by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).

Protocol 2: [U-13C5]Glutamine Tracing

• Cell Seeding: Seed 200,000 cells/well in a 6-well plate in complete DMEM. Allow cells to attach for at least 6 hours.[1]

• Media Preparation: Prepare labeling medium using glutamine-free DMEM supplemented with [U-13C5]glutamine (typically 2-4 mM) and other standard components, including unlabeled glucose and dialyzed FBS.[9]

• Labeling:

  • For studies investigating glutamine deprivation and re-addition, first deprive cells of glutamine for a short period (e.g., 1 hour) in a medium containing all other components.[9]

  • Add [U-13C5]glutamine to the medium and incubate for the desired time. TCA cycle intermediates can reach isotopic steady state within 3 hours.[1]

• Metabolite Extraction: Follow the same procedure as for glucose tracing (Protocol 1, step 5).

• Sample Analysis: Analyze the extracted metabolites by LC-MS or GC-MS.

Protocol 3: [U-13C]Palmitate Tracing

• Cell Seeding: Seed cells in a suitable culture vessel and grow to the desired confluency.

• Media Preparation:

  • Prepare a stock solution of [U-13C]palmitate conjugated to bovine serum albumin (BSA) to enhance its solubility and cellular uptake.

  • Add the [U-13C]palmitate-BSA conjugate to the cell culture medium to a final concentration of approximately 100 µM.[9]

• Labeling: Replace the standard culture medium with the prepared labeling medium and incubate for a duration sufficient to observe label incorporation into TCA cycle intermediates (e.g., 3 hours).[9]

• Metabolite Extraction: Follow the same procedure as for glucose tracing (Protocol 1, step 5).

• Sample Analysis: Analyze the extracted metabolites by LC-MS. GC-MS can also be used after derivatization of the fatty acids.[3]

Metabolic Pathway Visualizations

The following diagrams, generated using the DOT language, illustrate the entry points of the different substrates into the TCA cycle and the overall experimental workflow.

Substrate entry into the TCA cycle.

Experimental workflow for 13C tracer analysis.

References

• 1. 13C-SpaceM: Spatial single-cell isotope tracing reveals heterogeneity of de novo fatty acid synthesis in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. How to create a cyclic graph using GraphViz DOT? - Stack Overflow [stackoverflow.com]
• 3. researchgate.net [researchgate.net]
• 4. Python script to find dependency cycles in GraphViz dot files - Jason Antman's Blog [blog.jasonantman.com]
• 5. Frontiers | 13C-Metabolic flux analysis detected a hyperoxemia-induced reduction of tricarboxylic acid cycle metabolism in granulocytes during two models of porcine acute subdural hematoma and hemorrhagic shock [frontiersin.org]
• 6. Glucose-independent glutamine metabolism via TCA cycling for proliferation and survival in B-cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 13C Stable Isotope Tracing Reveals Distinct Fatty Acid Oxidation Pathways in Proliferative vs. Oxidative Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 1. Getting started with Escher visualizations — Escher 1.8.2 documentation [escher.readthedocs.io]
• 9. frontiersin.org [frontiersin.org]

A Comparative Analysis of the Metabolic Fates of D- and L-3-Hydroxybutyrate Enantiomers

For Researchers, Scientists, and Drug Development Professionals

3-hydroxybutyrate (3-HB), a key ketone body, exists as two stereoisomers: D-3-hydroxybutyrate (D-3-HB) and L-3-hydroxybutyrate (L-3-HB). While D-3-HB is a well-recognized alternative energy source for extrahepatic tissues during periods of low glucose availability, the metabolic significance of L-3-HB is less understood. This guide provides a comprehensive comparison of the metabolic fates of these two enantiomers, supported by experimental data, to elucidate their distinct physiological roles and therapeutic potentials.

Pharmacokinetic Profiles: A Tale of Two Enantiomers

Upon administration of a racemic mixture of D,L-3-hydroxybutyrate, the two enantiomers exhibit markedly different pharmacokinetic profiles. Studies in both humans and rats consistently show that L-3-HB reaches substantially higher plasma concentrations and has a larger area under the curve (AUC) compared to D-3-HB.[1][2] This suggests that D-3-HB is more rapidly cleared from the circulation, likely due to its efficient utilization by peripheral tissues.

Table 1: Comparative Pharmacokinetics of D- and L-3-Hydroxybutyrate in Rats Following a Single Oral Dose of D,L-3-HB.[1][3]

Parameter	D-3-Hydroxybutyrate	L-3-Hydroxybutyrate
Cmax (mmol/L)	0.30 - 0.50	1.88 - 1.98
AUC (min*mmol/L)	58 - 106	380 - 479
Tmax (min)	30 - 60	30 - 60

Data are presented as ranges observed across different dosage groups.

Tissue Distribution: Differential Uptake and Accumulation

The distribution of D- and L-3-HB in various tissues also highlights their differential metabolic handling. Following administration of a racemic mixture, L-3-HB concentrations increase significantly in the brain, heart, liver, and muscle.[1][2] In contrast, the most notable increase for D-3-HB is observed in the heart and liver, with lower concentrations found in the brain and muscle, suggesting either more rapid utilization or limited uptake in these tissues.[1]

Table 2: Tissue Distribution of D- and L-3-Hydroxybutyrate in Rats Following D,L-3-HB Administration.[1]

Tissue	D-3-HB Concentration (µmol/g protein)	L-3-HB Concentration (µmol/g protein)
Brain	1.32	0.15
Heart	2.33	0.75
Liver	1.85	0.13
Muscle	1.81	0.10

Concentrations are representative values from control animals and may vary with dosage.

Metabolic Pathways: A Well-Traveled Road vs. a Path Less Clear

The metabolic pathways for the two enantiomers are distinct, with the catabolism of D-3-HB being a well-characterized process.

D-3-Hydroxybutyrate Metabolism:

The primary enzyme responsible for the metabolism of D-3-HB is D-β-hydroxybutyrate dehydrogenase (BDH1) , a mitochondrial enzyme that catalyzes its oxidation to acetoacetate.[3][4][5] This reaction requires NAD+ as a cofactor. Acetoacetate is then converted to acetoacetyl-CoA by succinyl-CoA:3-oxoacid CoA transferase (SCOT) . Finally, thiolase cleaves acetoacetyl-CoA into two molecules of acetyl-CoA, which can then enter the Krebs cycle for ATP production.[6] The theoretical ATP yield from one molecule of D-3-HB is approximately 22.5 ATP molecules.[7]

Metabolic pathway of D-3-Hydroxybutyrate.

L-3-Hydroxybutyrate Metabolism:

The metabolic pathway for L-3-HB in mammals is not as clearly defined. While it is not a substrate for BDH1, studies in rats have identified several enzymes involved in its metabolism, including 3-hydroxyacyl CoA dehydrogenases , 3-hydroxybutyryl CoA deacylase , and butyryl-CoA synthetase .[7][8][9] This suggests a pathway that may involve its conversion to L-3-hydroxybutyryl-CoA before entering other metabolic routes. The slower clearance of L-3-HB from the plasma suggests that its metabolism is less efficient than that of D-3-HB.

Proposed metabolic pathway of L-3-Hydroxybutyrate.

Signaling Roles: Beyond Energy Metabolism

Both enantiomers of 3-HB have been shown to possess signaling properties, although the effects of D-3-HB are more extensively studied.

D-3-Hydroxybutyrate Signaling:

D-3-HB acts as an endogenous inhibitor of class I and IIa histone deacetylases (HDACs) .[1][10] By inhibiting HDACs, D-3-HB can modulate gene expression, leading to various physiological effects, including neuroprotection and reduced oxidative stress.[1] D-3-HB also interacts with specific G-protein coupled receptors (GPCRs) , namely hydroxycarboxylic acid receptor 2 (HCAR2 or GPR109A) and free fatty acid receptor 3 (FFAR3 or GPR41) .[6][11][12] Activation of these receptors can lead to anti-inflammatory effects and a reduction in lipolysis.[4][6]

Signaling pathways of D-3-Hydroxybutyrate.

L-3-Hydroxybutyrate Signaling:

The signaling roles of L-3-HB are less characterized. Some evidence suggests that the L-enantiomer can also bind to certain cell receptors, albeit with lower affinity than D-3-HB.[1] Further research is required to fully elucidate the specific signaling pathways modulated by L-3-HB.

Experimental Protocols

A variety of experimental methods are employed to study the metabolism and signaling of 3-HB enantiomers.

Quantification of D- and L-3-Hydroxybutyrate using UPLC-MS/MS

Objective: To accurately quantify the concentrations of D- and L-3-hydroxybutyrate in biological samples (plasma, tissue homogenates).

Methodology:

• Sample Preparation: Deproteinize plasma or tissue homogenate samples by adding a cold organic solvent (e.g., acetonitrile). Centrifuge to pellet the protein and collect the supernatant.

• Chromatographic Separation: Employ an ultra-performance liquid chromatography (UPLC) system equipped with a chiral column to separate the D- and L-enantiomers.

• Mass Spectrometric Detection: Use a tandem mass spectrometer (MS/MS) operating in multiple reaction monitoring (MRM) mode for sensitive and specific detection of each enantiomer.

• Quantification: Generate a standard curve using known concentrations of pure D- and L-3-hydroxybutyrate to quantify the enantiomers in the biological samples.[5][13]

Workflow for UPLC-MS/MS quantification of 3-HB enantiomers.

In Vitro Enzymatic Assay of D-3-Hydroxybutyrate Dehydrogenase (BDH1)

Objective: To measure the activity of BDH1 by monitoring the conversion of D-3-hydroxybutyrate to acetoacetate.

Methodology:

• Reaction Mixture: Prepare a reaction buffer at pH 8.5-9.5 containing NAD+ and the biological sample (e.g., mitochondrial extract).

• Initiate Reaction: Add D-3-hydroxybutyrate to the reaction mixture to start the enzymatic reaction.

• Spectrophotometric Measurement: Monitor the increase in absorbance at 340 nm, which corresponds to the production of NADH.

• Calculate Activity: The rate of NADH production is proportional to the BDH1 activity in the sample.[3][14][15]

Note: A similar assay could be adapted to test for L-3-HB dehydrogenase activity by substituting L-3-HB for D-3-HB and using an appropriate enzyme source.

Conclusion

The enantiomers of 3-hydroxybutyrate exhibit distinct metabolic fates and physiological roles. D-3-HB is a readily utilized energy source and a potent signaling molecule. In contrast, L-3-HB is cleared more slowly from the circulation, and its metabolic and signaling pathways are less well-defined. The higher circulating levels of L-3-HB after racemic administration warrant further investigation into its potential long-term physiological and pathological effects. A thorough understanding of the enantiomer-specific properties of 3-hydroxybutyrate is crucial for the development of effective and safe therapeutic strategies involving ketone body supplementation.

References

• 1. 3-Hydroxybutyrate as a Metabolite and a Signal Molecule Regulating Processes of Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Measurement of milk D-3-hydroxybutyrate with a simple UV spectrophotometer method: an alternative assay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A spectrophotometric, enzymatic assay for D-3-hydroxybutyrate that is not dependent on hydrazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Role of β-hydroxybutyrate, its polymer poly-β-hydroxybutyrate and inorganic polyphosphate in mammalian health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enantiomer‐specific pharmacokinetics of D,L‐3‐hydroxybutyrate: Implications for the treatment of multiple acyl‐CoA dehydrogenase deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. quora.com [quora.com]
• 8. Enzymes of L-(+)-3-hydroxybutyrate metabolism in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Functional and Mechanistic Insights of 3-Hydroxybutyrate (3-OBA) in Bladder Cancer [mdpi.com]
• 11. Enzyme Activity Measurement of 3-Hydroxybutyrate Dehydrogenase Using Spectrophotometric Assays [creative-enzymes.com]
• 12. Enantiomer-Specific Cardiovascular Effects of the Ketone Body 3-Hydroxybutyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. 3-Hydroxybutyrate dehydrogenase prokaryote Enzyme | Megazyme [megazyme.com]
• 15. Automated kinetic method for D-3-hydroxybutyrate in plasma or serum - PubMed [pubmed.ncbi.nlm.nih.gov]

Confirming Gene Function: A Comparative Guide to ¹³C Metabolic Flux Analysis

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular metabolism, understanding the precise function of a gene is paramount. While genomic and transcriptomic data offer valuable clues, they do not always reflect the true physiological activity within a cell. For a definitive confirmation of a gene's role in metabolic pathways, a quantitative measure of metabolic fluxes is often required. This guide provides a comprehensive comparison of ¹³C Metabolic Flux Analysis (¹³C-MFA), a gold-standard technique, with other methods for elucidating gene function. We present supporting experimental data from a case study on Escherichia coli to illustrate the power of this approach.

The Gold Standard: ¹³C Metabolic Flux Analysis (¹³C-MFA)

¹³C-MFA is a powerful analytical technique that quantifies the rates (fluxes) of intracellular metabolic reactions.[1][2] The method involves feeding cells a substrate labeled with the stable isotope ¹³C, such as [¹³C₆]glucose. As the labeled substrate is metabolized, the ¹³C atoms are incorporated into various downstream metabolites. By measuring the isotopic labeling patterns of these metabolites using techniques like gas chromatography-mass spectrometry (GC-MS) or nuclear magnetic resonance (NMR), it is possible to computationally reconstruct a detailed map of the metabolic fluxes throughout the central carbon metabolism.[1][2]

The key advantage of ¹³C-MFA lies in its ability to provide a dynamic and quantitative picture of the metabolic phenotype, going beyond static measurements of metabolite concentrations. This makes it an invaluable tool for verifying the functional impact of genetic manipulations, such as gene knockouts.

Alternative Approaches for Gene Function Confirmation

While ¹³C-MFA provides unparalleled detail, other methods are also employed to infer gene function. These are often used in conjunction with or as preliminary steps to a full flux analysis.

• Genomic and Bioinformatic Analysis: The function of a gene can often be predicted based on its sequence homology to genes of known function in other organisms. This in silico approach is a crucial first step but requires experimental validation.

• Transcriptomics and Proteomics: Measuring the levels of mRNA transcripts (transcriptomics) or proteins (proteomics) can indicate whether a gene is expressed under certain conditions. However, the presence of a transcript or protein does not guarantee its activity, due to post-transcriptional and post-translational regulation.

• Enzyme Assays: The activity of the protein product of a gene can be directly measured in vitro. While this confirms the biochemical function of the enzyme, it does not reveal its activity or the flux it carries within the complex and regulated environment of a living cell.

• Phenotypic Analysis: Observing the growth rate, substrate consumption, and product secretion of a knockout mutant compared to a wild-type strain can provide strong evidence for a gene's importance. However, these macroscopic observations do not reveal the underlying metabolic rerouting that leads to the observed phenotype.

• Flux Balance Analysis (FBA): FBA is a computational modeling technique that predicts metabolic flux distributions based on a stoichiometric model of metabolism and a defined cellular objective (e.g., maximizing biomass production). While powerful for predicting the theoretical capabilities of a metabolic network, FBA does not incorporate isotopic labeling data and therefore provides a less direct measure of in vivo fluxes compared to ¹³C-MFA.[1]

Case Study: Unraveling the Role of Phosphoglucose Isomerase (pgi) in E. coli

To illustrate the power of ¹³C-MFA in confirming gene function, we present a case study based on the work of Toya et al. (2010), who investigated the metabolic effects of knocking out the pgi gene in Escherichia coli. The pgi gene encodes the enzyme phosphoglucose isomerase, which catalyzes the conversion of glucose-6-phosphate to fructose-6-phosphate, a key step in glycolysis.

Experimental Protocol: ¹³C Metabolic Flux Analysis of E. coli Wild-Type vs. Δpgi Mutant

The following protocol outlines the key steps involved in a typical ¹³C-MFA experiment to compare a wild-type and a gene knockout strain.

• Strain Cultivation: E. coli wild-type and Δpgi mutant strains are cultured in a defined minimal medium with glucose as the sole carbon source. For the labeling experiment, a specific mixture of naturally labeled and ¹³C-labeled glucose (e.g., 80% [1-¹³C]glucose and 20% [U-¹³C]glucose) is used.

• Isotopic Steady State: The cells are grown in a chemostat or in batch cultures until they reach a metabolic and isotopic steady state. This ensures that the labeling patterns in the intracellular metabolites are stable.

• Sample Collection and Quenching: Cell samples are rapidly harvested and metabolic activity is quenched, typically by using a cold solvent, to prevent further enzymatic reactions.

• Metabolite Extraction and Hydrolysis: Intracellular metabolites are extracted. For the analysis of proteinogenic amino acids, cell pellets are hydrolyzed to break down proteins into their constituent amino acids.

• Derivatization and GC-MS Analysis: The amino acid hydrolysates are derivatized to make them volatile for analysis by Gas Chromatography-Mass Spectrometry (GC-MS). The GC-MS instrument separates the individual amino acids and measures their mass isotopomer distributions, which reflect the ¹³C labeling patterns.

• Flux Calculation: The measured mass isotopomer distributions, along with the known stoichiometry of the metabolic network and physiological data (e.g., glucose uptake rate, biomass production rate), are used as inputs for a computational model. This model then calculates the intracellular metabolic fluxes that best fit the experimental data.

Data Presentation: Quantitative Comparison of Metabolic Fluxes

The following table summarizes the key metabolic fluxes in the central carbon metabolism of wild-type E. coli and the Δpgi mutant, as determined by ¹³C-MFA. The data is adapted from the findings of Toya et al. (2010) and is normalized to the glucose uptake rate.

Metabolic Reaction	Wild-Type Flux (Normalized)	Δpgi Mutant Flux (Normalized)
Glycolysis
Glucose-6-phosphate isomerase (PGI)	85.3	0.0
Phosphofructokinase (PFK)	75.1	0.0
Pyruvate Kinase (PYK)	65.2	45.8
Pentose Phosphate Pathway (PPP)
Glucose-6-phosphate dehydrogenase (G6PDH)	14.7	100.0
Transketolase (TKT1)	8.2	65.7
Transaldolase (TAL)	6.5	34.3
TCA Cycle
Citrate Synthase (CS)	58.9	35.1
Isocitrate Dehydrogenase (ICDH)	58.9	35.1
Malate Dehydrogenase (MDH)	45.3	28.9
Anaplerotic Reactions
Phosphoenolpyruvate Carboxylase (PPC)	10.5	15.2

Note: The flux values are illustrative and based on published data. The actual values can vary depending on the specific experimental conditions.

Interpretation of Results

The ¹³C-MFA data clearly demonstrates the profound impact of the pgi gene knockout on the central carbon metabolism of E. coli.

• Confirmation of Gene Function: The flux through the phosphoglucose isomerase (PGI) reaction is zero in the Δpgi mutant, directly confirming the successful knockout and the essential role of this gene in the upper part of glycolysis.

• Metabolic Rerouting: In the absence of PGI, the entire influx of glucose-6-phosphate is rerouted through the Pentose Phosphate Pathway (PPP), as evidenced by the dramatic increase in the flux through glucose-6-phosphate dehydrogenase (G6PDH). This highlights the remarkable plasticity of metabolic networks.

• Downstream Effects: The rerouting of carbon flux significantly alters the fluxes in the lower part of glycolysis and the TCA cycle in the Δpgi mutant compared to the wild-type.

Visualizing the Impact: Workflows and Pathways

To better understand the experimental process and the metabolic consequences of the pgi gene knockout, the following diagrams are provided.

Caption: Workflow for ¹³C-MFA based gene function confirmation.

Caption: Metabolic flux rerouting in the Δpgi mutant.

Conclusion

Confirming gene function requires a deep understanding of the physiological consequences of genetic perturbations. While various "omics" technologies provide valuable insights, ¹³C Metabolic Flux Analysis stands out as the definitive method for quantifying the in vivo activity of metabolic pathways. The case study of the E. coli Δpgi mutant clearly demonstrates how ¹³C-MFA can not only confirm the function of a specific gene but also reveal the intricate metabolic reprogramming that occurs in response to its absence. For researchers in basic science and drug development, leveraging the quantitative power of ¹³C-MFA is crucial for validating gene targets and understanding the metabolic basis of cellular phenotypes.

References

• 1. 13C-metabolic flux analysis for batch culture of Escherichia coli and its Pyk and Pgi gene knockout mutants based on mass isotopomer distribution of intracellular metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Investigating the effects of perturbations to pgi and eno gene expression on central carbon metabolism in Escherichia coli using 13 C metabolic flux analysis - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Background Subtraction in 13C Metabolic Studies: The Role of Unlabeled Control Samples

For researchers, scientists, and drug development professionals engaged in 13C-based metabolic flux analysis (MFA), the accurate quantification of isotopic enrichment is paramount. A critical and often misunderstood aspect of this process is background subtraction, more precisely termed natural abundance correction. This guide provides a comprehensive comparison of methods for natural abundance correction, with a focus on the utility of incorporating unlabeled control samples to enhance the accuracy of metabolic flux data.

In 13C tracer studies, the aim is to measure the incorporation of 13C isotopes from a labeled substrate into downstream metabolites. However, all atoms, including carbon, have naturally occurring stable isotopes. For carbon, approximately 1.1% exists as 13C. This natural abundance contributes to the mass isotopologue distribution (MID) of a metabolite, and if not properly accounted for, can lead to significant errors in the calculation of metabolic fluxes.

It is a common misconception that the signal from an unlabeled control sample can be simply subtracted from the labeled sample's signal. This approach is incorrect because the contribution of natural abundance to the mass spectrum of a labeled sample is different from that of a completely unlabeled sample.[1] The correct approach involves deconvolution algorithms that mathematically remove the contribution of naturally occurring isotopes from the measured MIDs.

The Role of Unlabeled Control Samples

While not for direct subtraction, unlabeled control samples, cultured and processed under identical conditions as their 13C-labeled counterparts, serve two vital purposes:

• Qualitative Validation: Comparing the mass spectra of labeled and unlabeled samples provides a clear visual confirmation that the observed mass shifts are indeed due to the incorporation of the 13C tracer and not analytical artifacts.

• Improved Quantitative Accuracy: Unlabeled controls provide an experimental measurement of the natural isotopic abundance in the specific biological system and analytical setup being used. This is a crucial advantage over relying solely on theoretical natural abundance values, which may not perfectly reflect the reality of the experiment. Variations in the natural abundance of isotopes can occur, and using an experimentally derived correction matrix can lead to more accurate flux estimations.

Several software tools are available to perform natural abundance correction, some of which can incorporate data from unlabeled controls to refine their correction algorithms.

Comparison of Natural Abundance Correction Methods

The primary methods for natural abundance correction can be broadly categorized as those relying on theoretical isotope distributions and those that can incorporate experimentally determined distributions from unlabeled controls.

Method	Description	Advantages	Disadvantages	Relevant Software
Theoretical Natural Abundance Correction	This method uses established, theoretical natural abundances of all elements within a metabolite to calculate and correct for the background isotopic distribution.	Simple to implement, does not require additional experimental samples.	May not account for minor variations in natural abundance in specific samples or instrument bias, potentially leading to less accurate results.	Most 13C-MFA software (e.g., 13CFLUX2, INCA)
Experimental Natural Abundance Correction (using Unlabeled Controls)	This method utilizes the mass isotopologue distribution of a metabolite measured in an unlabeled control sample to generate an experiment-specific correction matrix.	Higher accuracy by accounting for actual isotopic abundances and potential analytical biases in the specific experimental setup.[2]	Requires culturing and analyzing additional control samples, increasing experimental workload and cost.	IsoCor, AccuCor2

While direct quantitative comparisons in the literature are scarce, the theoretical advantage of using experimentally derived natural abundance data is widely acknowledged for improving the precision of flux estimations. The choice of method may depend on the specific research question, the required level of accuracy, and available resources. For studies demanding high precision in flux calculations, the inclusion of unlabeled controls is highly recommended.

Experimental Protocol for 13C Labeling with Unlabeled Controls

This protocol outlines the key steps for conducting a 13C labeling experiment that incorporates unlabeled control samples. The example focuses on adherent mammalian cells, but the principles can be adapted to other model systems.

I. Cell Culture and Labeling

• Cell Seeding: Seed cells in parallel culture vessels (e.g., 6-well plates) for both labeled and unlabeled conditions. Ensure equal cell densities across all wells to maintain consistency.

• Growth to Logarithmic Phase: Culture cells in standard, unlabeled growth medium until they reach the mid-logarithmic growth phase. This ensures that the cells are in a state of active and stable metabolism.

• Medium Exchange:

  • Labeled Group: Aspirate the standard medium and replace it with a pre-warmed medium containing the 13C-labeled substrate (e.g., [U-13C]-glucose).

  • Unlabeled Control Group: Aspirate the standard medium and replace it with a pre-warmed medium that is identical to the labeled medium in all aspects except that the tracer substrate is unlabeled.

• Incubation: Incubate the cells for a predetermined period to allow for the incorporation of the 13C label and to reach isotopic steady state. The optimal incubation time should be determined empirically for the specific cell line and metabolites of interest.

II. Metabolite Extraction

• Quenching Metabolism: Rapidly quench metabolic activity to prevent changes in metabolite levels during sample processing. A common method is to aspirate the medium and immediately wash the cells with ice-cold phosphate-buffered saline (PBS).

• Extraction: Add a cold extraction solvent (e.g., 80% methanol) to the cells. Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

• Centrifugation: Centrifuge the lysate at a high speed to pellet cell debris.

• Supernatant Collection: Carefully collect the supernatant, which contains the extracted metabolites.

• Drying: Dry the metabolite extracts, for example, using a vacuum concentrator. The dried samples can be stored at -80°C until analysis.

III. Mass Spectrometry Analysis

• Sample Reconstitution: Reconstitute the dried metabolite extracts in a suitable solvent for the chosen analytical platform (e.g., liquid chromatography-mass spectrometry [LC-MS] or gas chromatography-mass spectrometry [GC-MS]).

• Data Acquisition: Analyze the samples using an appropriate mass spectrometry method to obtain the mass isotopologue distributions for the metabolites of interest. It is crucial to analyze the labeled and unlabeled samples in the same analytical batch to minimize instrument-related variability.

IV. Data Analysis

• Peak Integration: Integrate the raw mass spectrometry data to obtain the intensities of each mass isotopomer for the metabolites of interest.

• Natural Abundance Correction: Use appropriate software to correct the raw MIDs for natural isotope abundance.

  • With Unlabeled Controls: If using software like IsoCor, input the MID data from the unlabeled control samples to perform an experimentally-informed correction on the labeled samples.

  • Without Unlabeled Controls: If using software that relies on theoretical values, proceed with the standard correction workflow.

• Metabolic Flux Analysis: Use the corrected MIDs, along with a stoichiometric model of the relevant metabolic network, to calculate the metabolic fluxes using a 13C-MFA software package.

Visualizing the Workflow and Key Metabolic Pathways

To better understand the experimental process and the central metabolic pathways often interrogated in 13C studies, the following diagrams are provided.

Experimental workflow for 13C labeling with unlabeled controls.

Simplified diagram of Glycolysis and the TCA Cycle.

References

• 1. The importance of accurately correcting for the natural abundance of stable isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of (3R)-3-Hydroxybutyric acid-1-13C: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of laboratory chemicals is paramount. This guide provides essential, immediate safety and logistical information for the proper disposal of (3R)-3-Hydroxybutyric acid-1-13C.

(3R)-3-Hydroxybutyric acid-1-13C is a stable, non-radioactive isotopically labeled compound. The presence of the carbon-13 (¹³C) isotope does not alter the chemical hazards of the molecule. Therefore, its disposal is governed by the same principles as the unlabeled compound, with no need for radiological precautions.[1][] The primary hazards associated with this compound are skin, eye, and respiratory tract irritation.[3][4][5]

Key Safety and Disposal Information

A summary of critical data for (3R)-3-Hydroxybutyric acid-1-13C is presented below.

Parameter	Value	Source
Chemical Formula	C₃¹³CH₈O₃	[6]
Molecular Weight	105.1 g/mol	[6]
Appearance	Neat (liquid or solid)	[6]
Storage Temperature	-20°C	[6]
Hazards	Skin irritation (H315), Serious eye irritation (H319), May cause respiratory irritation (H335)	[3]
Disposal Consideration	Dispose of contents/container to an approved waste disposal plant in accordance with local, regional, and national regulations.	[3][5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (3R)-3-Hydroxybutyric acid-1-13C.

Caption: Disposal workflow for (3R)-3-Hydroxybutyric acid-1-13C.

Experimental Protocols: Step-by-Step Disposal Procedure

The following protocol outlines the recommended steps for the safe disposal of (3R)-3-Hydroxybutyric acid-1-13C.

1. Personal Protective Equipment (PPE)

Before handling the chemical, ensure you are wearing the appropriate PPE:

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety goggles or a face shield.[3]

• Lab Coat: A standard laboratory coat.

2. Waste Segregation and Collection

• Do not mix with general laboratory waste. [1]

• Solid Waste: If the compound is in a solid form, carefully transfer it into a designated and clearly labeled hazardous waste container for solids.

• Liquid Waste: If the compound is a liquid or dissolved in a solvent, transfer it to a designated and clearly labeled hazardous waste container for liquids.

  • Note on Solvents: If dissolved in a combustible solvent, this may be preferred for incineration.[4] Ensure the solvent is compatible with the waste container.

3. Labeling

Properly label the waste container with the following information:

• The full chemical name: "(3R)-3-Hydroxybutyric acid-1-13C"

• The words "Hazardous Waste"

• The primary hazards (e.g., "Irritant")

• The date of accumulation

4. Storage of Waste

• Store the sealed waste container in a designated, well-ventilated secondary containment area, away from incompatible materials.[3]

• Keep the container tightly closed.[3]

5. Final Disposal

• Consult Local Regulations: Chemical waste disposal is governed by local, regional, and national regulations. Always consult your institution's Environmental Health & Safety (EH&S) department for specific procedures.[5]

• Arrangement for Pickup: Arrange for the collection of the hazardous waste by a licensed disposal company, as per your institution's protocol.

• Recommended Method: The suggested method of disposal for the parent compound is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4] Your institution's waste management provider will handle this process.

Important Considerations:

• Spill Cleanup: In case of a spill, avoid dust formation.[3] Absorb liquid spills with an inert material and place it in a suitable container for disposal.[5] Ensure adequate ventilation.[3]

• Do not discharge into drains or the environment. [3][7]

References

• 1. moravek.com [moravek.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. hmdb.ca [hmdb.ca]
• 5. fishersci.com [fishersci.com]
• 6. (3R)-3-Hydroxybutyric Acid-1-13C | LGC Standards [lgcstandards.com]
• 7. carlroth.com [carlroth.com]

Personal protective equipment for handling (3R)-3-Hydroxybutyric acid-1-13C

This guide provides immediate safety, operational, and disposal protocols for the handling of (3R)-3-Hydroxybutyric acid-1-13C in a laboratory setting. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals while maintaining product integrity.

Personal Protective Equipment (PPE) and Engineering Controls

When handling (3R)-3-Hydroxybutyric acid-1-13C, it is crucial to employ proper engineering controls and personal protective equipment to minimize exposure and ensure a safe laboratory environment.[1]

Engineering Controls:

• Ventilation: Use in a well-ventilated area.[1][2] Process enclosures, local exhaust ventilation, or other engineering controls should be utilized to control airborne levels.[1]

• Safety Stations: Ensure safety showers and eyewash stations are in close proximity to the workstation.[3]

Personal Protective Equipment:

• Eye Protection: Wear chemical safety goggles that conform to European Standard EN 166.[1]

• Hand Protection: Chemically resistant, impervious gloves must be worn.[2] Always inspect gloves before use and remove them carefully to avoid skin contamination.[1][2]

• Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]

• Respiratory Protection: Under normal use conditions where adequate ventilation is present, respiratory protection is not required.[1] If dusts are generated, a respirator may be necessary.

Operational Plan: Step-by-Step Handling Procedures

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• The product should be stored in a refrigerator at 2-8°C.[4][5] Some suppliers may recommend storage at -20°C.[6]

• It is advised to store the substance under an inert atmosphere as it can be air-sensitive.[1] The material is also hygroscopic.[3]

2. Handling and Use:

• Ensure adequate ventilation in the handling area.[1][2]

• Avoid contact with eyes, skin, and clothing.[1][3] Do not ingest or inhale.[1][3]

• When weighing or transferring the solid, avoid the formation of dust.[2]

3. Spill Management:

• In case of a spill, ensure the area is well-ventilated.[1]

• Wear the appropriate personal protective equipment as detailed above.[1]

• Use an inert absorbent material to soak up the spill.[1][3]

• Collect the absorbed material and place it in a suitable, closed container for disposal.[1][2][3]

• Clean the affected area thoroughly.

4. Disposal:

• Dispose of the waste material in accordance with local, regional, and national hazardous waste regulations.[3]

• Chemical waste generators are responsible for determining if a discarded chemical is classified as hazardous waste.[3]

• Do not let the product enter drains.[2]

Chemical and Physical Properties

The following table summarizes the key quantitative data for (3R)-3-Hydroxybutyric acid.

Property	Value
Molecular Formula	C₃¹³CH₈O₃
Molecular Weight	105.1 g/mol [6][7]
Melting Point	49-50 °C[5]
Storage Temperature	2-8°C[4][5] or -20°C[6]
Optical Activity	[α]20/D −25±1°, c = 6% in H₂O[5]

Safe Handling Workflow

Caption: This diagram outlines the key steps for the safe handling of (3R)-3-Hydroxybutyric acid-1-13C.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. (R)-3-羟基丁酸 ≥98.0% (T) | Sigma-Aldrich [sigmaaldrich.com]
• 6. (3R)-3-Hydroxybutyric Acid-1-13C | LGC Standards [lgcstandards.com]
• 7. scbt.com [scbt.com]